1-Tetradecanol

• CAS: 68333-80-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of 1-Tetradecanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Tetradecanol (B3432657), also commonly known as myristyl alcohol, is a straight-chain saturated fatty alcohol with significant applications across the pharmaceutical, cosmetic, and chemical industries. Its utility as an emollient, surfactant precursor, and formulation excipient is directly linked to its distinct physical and chemical characteristics. This technical guide provides a comprehensive overview of the core physicochemical properties of 1-tetradecanol, offering detailed experimental protocols for their determination. Furthermore, this document explores its chemical reactivity and touches upon its biological significance, particularly its hypothesized role in modulating inflammatory pathways. All quantitative data is presented in structured tables for ease of reference, and key experimental and logical workflows are visualized using Graphviz diagrams to enhance comprehension for researchers, scientists, and professionals in drug development.

General and Physical Properties

1-Tetradecanol is a white, waxy solid at room temperature with a faint fatty or waxy odor.[1][2] Its long fourteen-carbon chain renders it practically insoluble in water but soluble in many organic solvents.[3][4]

Identification and General Characteristics

The fundamental identification parameters for 1-tetradecanol are summarized in Table 1.

Property	Value
IUPAC Name	Tetradecan-1-ol[3][5][6]
Common Name	Myristyl alcohol[3][5][6]
Chemical Formula	C₁₄H₃₀O[3][4][6]
Molecular Weight	214.39 g/mol [1][3][6]
CAS Number	112-72-1[1][3][6]
Appearance	White waxy solid, crystalline powder, flakes, or pellets[1][4]
Odor	Faint fatty/waxy odor[1]

Tabulated Physical Properties

The key physical properties of 1-tetradecanol are compiled in Table 2, with data sourced from various chemical databases and literature.

Property	Value
Melting Point	35-39 °C[1][4][7]
Boiling Point	289 °C (at 760 mmHg)[1][4]
Density	0.823 g/mL at 25 °C[1][4][7]
Solubility in Water	Practically insoluble (e.g., 0.00013 g/L at 23°C)[1][4]
Solubility in Organic Solvents	Soluble in diethyl ether, ethanol, acetone, benzene, and chloroform[4][8]
Vapor Pressure	<1 hPa at 20 °C[1][4]
Flash Point	>230 °F (>112 °C)[1][4]
Refractive Index	1.4454 (at 25 °C)[1][4]

Experimental Protocols for Physical Property Determination

This section details the methodologies for measuring the key physical properties of 1-tetradecanol.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid like 1-tetradecanol, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

• Sample Preparation: A small amount of finely powdered, dry 1-tetradecanol is packed into a capillary tube to a height of 2-3 mm. The tube is then tapped gently to ensure the sample is compact.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Thiele tube filled with mineral oil or an automated digital instrument. The thermometer or temperature probe should be positioned close to the capillary tube.

• Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the melting range. For pure 1-tetradecanol, this range is typically narrow.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.

Methodology: Thiele Tube Method

• Sample Preparation: A small amount of 1-tetradecanol (0.5-1 mL) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube with the open end submerged in the liquid.

• Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• Heating: The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube will slowly bubble out.

• Observation: When the boiling point is reached, a continuous stream of bubbles will emerge from the capillary tube. The heat source is then removed. The temperature at which the bubbling stops and the liquid begins to be drawn back into the capillary tube is recorded as the boiling point.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent.

Methodology: Shake-Flask Method

• Preparation of a Saturated Solution: An excess amount of 1-tetradecanol is added to a known volume of the solvent in a sealed container (e.g., a screw-cap vial).

• Equilibration: The container is agitated in a constant temperature bath or shaker for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Separation: After equilibration, the solution is allowed to stand to allow the excess solid to settle. A sample of the supernatant is then carefully removed, often followed by centrifugation or filtration to remove any suspended solid particles.

• Quantification: The concentration of 1-tetradecanol in the clear, saturated solution is determined using a suitable analytical technique, such as gravimetry (after solvent evaporation) or chromatography (e.g., GC or HPLC).

Caption: Workflow for determining the solubility of 1-tetradecanol using the shake-flask method.

Chemical Properties and Reactivity

As a primary fatty alcohol, 1-tetradecanol undergoes reactions typical of this functional group, including oxidation, esterification, and dehydration.

Oxidation

1-Tetradecanol can be oxidized to its corresponding carboxylic acid, myristic acid (tetradecanoic acid), or to the intermediate aldehyde, myristaldehyde. The product depends on the oxidizing agent used. Strong oxidizing agents like potassium permanganate (B83412) or chromic acid will typically yield the carboxylic acid, while milder, more controlled oxidation (e.g., using pyridinium (B92312) chlorochromate, PCC) can favor the formation of the aldehyde.

Esterification

1-Tetradecanol reacts with carboxylic acids or their derivatives (such as acid chlorides or anhydrides) in the presence of an acid catalyst to form esters. A common example is the Fischer esterification with acetic acid to produce myristyl acetate.

Experimental Protocol: Fischer Esterification of 1-Tetradecanol with Acetic Acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 1-tetradecanol and an excess of glacial acetic acid (which can also serve as the solvent).

• Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid.

• Heating: Heat the reaction mixture to reflux for several hours to drive the equilibrium towards the ester product. The progress of the reaction can be monitored by techniques like Thin Layer Chromatography (TLC).

• Work-up: After cooling, the mixture is typically diluted with an organic solvent (e.g., diethyl ether) and washed with water, a dilute sodium bicarbonate solution (to neutralize the acid catalyst and excess acetic acid), and finally with brine.

• Purification: The organic layer is dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The resulting crude ester can be purified by distillation or chromatography.

Caption: General scheme for the Fischer esterification of 1-tetradecanol.

Dehydration

In the presence of a strong acid catalyst and heat, 1-tetradecanol can be dehydrated to form 1-tetradecene.

Biological Activity and Signaling Pathways

Recent research has indicated that 1-tetradecanol possesses anti-inflammatory properties. It is hypothesized that these effects may be mediated through the inhibition of key inflammatory signaling pathways.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of the inflammatory response. In its inactive state, NF-κB is held in the cytoplasm by an inhibitor protein, IκBα. Upon stimulation by pro-inflammatory signals (e.g., cytokines or bacterial products), a kinase complex (IKK) is activated, which then phosphorylates IκBα. This phosphorylation targets IκBα for degradation, allowing NF-κB to translocate to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes. It is proposed that 1-tetradecanol may interfere with the activation of this pathway, thereby reducing the production of inflammatory mediators.

Caption: Proposed mechanism of 1-tetradecanol's anti-inflammatory action via NF-κB pathway inhibition.

Conclusion

1-Tetradecanol is a fatty alcohol with well-defined physical and chemical properties that are fundamental to its widespread use in various scientific and industrial applications. This guide has provided a detailed summary of these properties, along with standardized experimental protocols for their measurement. The exploration of its chemical reactivity and potential biological activity, particularly its anti-inflammatory effects, highlights areas for ongoing and future research. A thorough understanding of the physicochemical characteristics of 1-tetradecanol is essential for its effective application in formulation development, chemical synthesis, and for exploring its therapeutic potential.

References

• 1. Cas 112-72-1,1-Tetradecanol | lookchem [lookchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

The Solubility of 1-Tetradecanol in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol (B3432657), also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with the chemical formula C₁₄H₃₀O. It presents as a white, waxy solid at room temperature and is a versatile compound utilized in a variety of applications, including as an emollient in cosmetics, a chemical intermediate in the synthesis of surfactants, and as a phase-change material for temperature-regulated drug release systems.[1][2] A fundamental understanding of its solubility in organic solvents is critical for formulation development, process optimization, and ensuring product stability and efficacy.

This technical guide provides a comprehensive overview of the solubility of 1-tetradecanol, compiling available qualitative and quantitative data, detailing experimental protocols for solubility determination, and illustrating relevant workflows and mechanisms of action.

Core Concepts in 1-Tetradecanol Solubility

The solubility of 1-tetradecanol is primarily governed by its molecular structure, which features a long, nonpolar 14-carbon alkyl chain and a polar hydroxyl (-OH) head group. This amphipathic nature dictates its solubility behavior based on the principle of "like dissolves like."[3]

• Nonpolar Character: The long hydrocarbon tail makes 1-tetradecanol readily soluble in nonpolar organic solvents.

• Polar Character: The hydroxyl group allows for hydrogen bonding, contributing to its solubility in polar protic solvents.

However, the significant length of the alkyl chain means its nonpolar characteristics are dominant, leading to very low solubility in highly polar solvents like water.

Quantitative and Qualitative Solubility Data

While there is a general consensus on the qualitative solubility of 1-tetradecanol in common organic solvents, precise, consolidated quantitative data is sparse in publicly available literature. This underscores the importance of experimental determination of solubility for specific applications and conditions.

Table 1: Qualitative Solubility of 1-Tetradecanol in Various Organic Solvents

Organic Solvent	Qualitative Solubility
Ethanol	Very Soluble / Soluble / Slightly Soluble[3][4][5]
Diethyl Ether	Soluble / Very Soluble[3][4][5]
Acetone	Very Soluble[3][6]
Benzene	Very Soluble[3][6]
Chloroform	Very Soluble[3][6]
Methanol	Soluble[3]
Oils	Soluble[3]
Water	Practically Insoluble[4][5]

Table 2: Quantitative Solubility Data for 1-Tetradecanol

Solvent	Temperature (°C)	Solubility
Chloroform	Not Specified	Soluble 10% (interpreted as 10 g/100 mL)[7]
Water	23	0.00013 g/L[7]

Experimental Protocols for Solubility Determination

Accurate determination of 1-tetradecanol's solubility is crucial for many research and development activities. The gravimetric shake-flask method is a widely used and reliable technique.

Gravimetric Method (Shake-Flask Method)

This method determines the equilibrium solubility of a solid in a liquid by creating a saturated solution and then quantifying the amount of dissolved solute.

Detailed Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of 1-tetradecanol to a series of glass vials or flasks.

  • Add a precisely measured volume of the organic solvent of interest to each vial. The presence of undissolved solid is essential to ensure saturation.

  • Seal the vessels tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vessels in a constant temperature water bath or incubator with a shaker.

  • Agitate the samples for a sufficient period (e.g., 24-72 hours) to allow the system to reach equilibrium.

• Phase Separation:

  • After equilibration, cease agitation and allow the vessels to stand undisturbed at the constant temperature for several hours to allow the undissolved 1-tetradecanol to settle.

• Sample Collection and Analysis:

  • Carefully withdraw a known volume of the clear supernatant (the solvent with dissolved 1-tetradecanol).

  • Transfer the supernatant to a pre-weighed container.

  • Evaporate the solvent completely under a gentle stream of nitrogen or in a vacuum oven at a temperature below the solvent's boiling point.

  • Once the solvent is fully removed, reweigh the container with the dried 1-tetradecanol residue.

• Calculation of Solubility:

  • The mass of the dissolved 1-tetradecanol is the difference between the final and initial weights of the container.

  • Solubility can then be expressed in various units, such as g/100 g of solvent, g/100 mL of solvent, or mol/L.[3]

Visualizations: Workflows and Mechanisms

Experimental Workflow for Solubility Determination

The following diagram illustrates the logical flow of the gravimetric method for determining the solubility of 1-tetradecanol.

Workflow for Gravimetric Solubility Determination.

Hypothesized Anti-Inflammatory Signaling Pathway

1-Tetradecanol has demonstrated anti-inflammatory properties. It is hypothesized to interfere with the NF-κB (Nuclear Factor-kappa B) signaling pathway, a key regulator of inflammation.

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. 1-Tetradecanol | 112-72-1 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 5. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 6. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-十四醇 97% | Sigma-Aldrich [sigmaaldrich.com]

1-Tetradecanol melting point and boiling point data

An In-depth Technical Guide to the Physical Properties of 1-Tetradecanol

Introduction

1-Tetradecanol, commonly known as myristyl alcohol, is a straight-chain saturated fatty alcohol with the molecular formula CH₃(CH₂)₁₂CH₂OH.[1][2][3] It presents as a white, waxy solid at room temperature and is practically insoluble in water, soluble in diethyl ether, and slightly soluble in ethanol.[1][2][3] This compound is widely utilized in the cosmetics and personal care industries as an emollient and is also a key intermediate in the chemical synthesis of products like surfactants.[2][3] This guide provides a detailed overview of the melting and boiling points of 1-Tetradecanol, the experimental protocols for their determination, and a logical workflow for these analytical procedures.

Data Presentation: Physical Properties

The melting and boiling points of 1-Tetradecanol have been determined by various sources. The data below is compiled for easy comparison. Environmental conditions, particularly pressure, can influence these values.

Property	Value	Conditions
Melting Point	35-39 °C	(lit.)[1][4]
36-39 °C
38 °C
37.7 °C	[5]
39-41 °C	[6]
Boiling Point	289 °C	(lit.) at 760 mmHg[1]
295.8 °C	at 760 mmHg[5]
>260 °C
277 - 288 °C	at 1013 hPa[7]
173 °C	at 20 mmHg[8]

Experimental Protocols

The determination of the melting and boiling points of 1-Tetradecanol follows standard organic chemistry laboratory procedures.

Melting Point Determination (Capillary Method)

This protocol is a standard method for determining the melting point of a solid crystalline compound like 1-Tetradecanol.[9]

Apparatus and Materials:

• Melting point apparatus

• Capillary tubes (sealed at one end)

• 1-Tetradecanol sample (powdered)

• Thermometer

Procedure:

• Sample Preparation: Ensure the 1-Tetradecanol sample is completely dry and finely powdered to allow for uniform packing.

• Packing the Capillary Tube: A small amount of the powdered sample is packed into the open end of a capillary tube to a height of 2-3 mm.[9]

• Apparatus Setup: The packed capillary tube is placed into the heating block of the melting point apparatus alongside a calibrated thermometer.

• Heating: The sample is heated rapidly to a temperature approximately 15-20°C below its expected melting point. The heating rate is then reduced to a slow, steady increase of 1-2°C per minute to ensure thermal equilibrium.[9]

• Observation and Measurement: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire solid sample turns into a clear liquid is recorded as the end of the melting range.[9]

Boiling Point Determination (Distillation Method)

This method determines the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

Apparatus and Materials:

• Distillation flask (e.g., round-bottom flask)

• Condenser

• Calibrated thermometer

• Heating source (e.g., heating mantle)

• 1-Tetradecanol sample

Procedure:

• Apparatus Setup: The 1-Tetradecanol sample is placed in the distillation flask. A thermometer is positioned so that its bulb is just below the side arm leading to the condenser, ensuring it accurately measures the temperature of the vapor that is distilling.[10]

• Heating: The liquid is heated gently. As the temperature rises, the liquid will begin to boil, and its vapors will travel up the flask.

• Equilibrium and Measurement: The vapors will condense in the condenser and collect in a receiving flask.[10] The boiling point is the constant temperature observed on the thermometer during a steady distillation.[10] This temperature should remain stable as the liquid and vapor are in equilibrium.

• Pressure Correction: The observed boiling point is recorded along with the ambient atmospheric pressure. If the pressure is not 760 mmHg (standard pressure), a correction may be necessary.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for determining the primary physical state transition points of 1-Tetradecanol.

Caption: Logical workflow for determining the melting and boiling points.

References

• 1. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 2. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 3. 1-Tetradecanol [chemeurope.com]
• 4. 1-テトラデカノール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. 1-Tetradecanol 112-72-1 | TCI AMERICA [tcichemicals.com]
• 9. benchchem.com [benchchem.com]
• 10. youtube.com [youtube.com]

Spectral Analysis of 1-Tetradecanol: A Technical Guide

Introduction: 1-Tetradecanol (B3432657), also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with the chemical formula C₁₄H₃₀O.[1][2] It is a white, waxy solid at room temperature.[2] This compound is widely used in the cosmetics industry as an emollient and in the chemical industry as an intermediate for synthesizing products like surfactants.[1][2] A thorough spectral analysis is essential for its quality control and to understand its chemical behavior. This guide provides a detailed examination of 1-tetradecanol using Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of 1-tetradecanol by providing detailed information about the hydrogen (¹H) and carbon (¹³C) atoms within the molecule.

¹H NMR Spectral Data

The ¹H NMR spectrum of 1-tetradecanol, typically recorded in deuterated chloroform (B151607) (CDCl₃), shows distinct signals corresponding to the various protons in the molecule.[1]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.64	Triplet	2H	-CH₂-OH (C1)
~1.57	Quintet	2H	-CH₂-CH₂-OH (C2)
~1.26	Broad Singlet	22H	-(CH₂)₁₁- (C3-C13)
~0.88	Triplet	3H	-CH₃ (C14)
Variable	Singlet	1H	-OH

Note: The chemical shift of the hydroxyl (-OH) proton is variable and depends on factors like concentration, temperature, and the solvent used.[1]

¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information on the different carbon environments within the 1-tetradecanol molecule.[1]

Chemical Shift (δ) ppm	Assignment
~63.1	-CH₂-OH (C1)
~32.8	-CH₂-CH₂-OH (C2)
~31.9	-(CH₂)n- (C12)
~29.7	-(CH₂)n- (C4-C11)
~29.4	-(CH₂)n- (C3)
~25.7	-CH₂-CH₂-CH₂-OH (C3)
~22.7	-CH₂-CH₃ (C13)
~14.1	-CH₃ (C14)

Note: Assignments for the central methylene (B1212753) carbons can be complex due to their similar chemical environments.[1]

Experimental Protocol for NMR Spectroscopy

A standard protocol for acquiring NMR spectra of 1-tetradecanol is as follows:

• Sample Preparation: Dissolve a small amount of 1-tetradecanol in a deuterated solvent, most commonly chloroform-d (B32938) (CDCl₃).[1] Transfer the solution to an NMR tube.

• Instrument Setup: Place the NMR tube into the spectrometer. The instrument is then locked onto the deuterium (B1214612) signal of the solvent, and the magnetic field is shimmed to ensure homogeneity.[1] The probe is tuned for the specific nucleus being observed (¹H or ¹³C).[1]

• Data Acquisition: For ¹H NMR, a standard pulse sequence is used. Key parameters include the number of scans, relaxation delay, and acquisition time. For ¹³C NMR, proton decoupling is often employed to simplify the spectrum, resulting in single lines for each carbon.[1]

• Data Processing: The acquired Free Induction Decay (FID) is subjected to a Fourier transform. The resulting spectrum is then phased, and the chemical shift scale is calibrated using the residual solvent peak or an internal standard like tetramethylsilane (B1202638) (TMS).[1] For ¹H NMR, the peaks are integrated to determine the relative ratios of protons.[1]

NMR Experimental Workflow

Infrared (IR) Spectroscopy

IR spectroscopy is utilized to identify the functional groups present in 1-tetradecanol by measuring the absorption of infrared radiation.[1]

IR Spectral Data

The IR spectrum of 1-tetradecanol is characterized by strong absorption bands corresponding to the hydroxyl and alkyl groups.[2]

Wavenumber (cm⁻¹)	Vibrational Mode	Appearance
3200-3500	O-H Stretching	Strong, Broad
2850-2960	C-H Stretching	Strong, Sharp
1050-1260	C-O Stretching	Strong

Note: The broadness of the O-H stretching band is indicative of hydrogen bonding.[1]

Experimental Protocol for IR Spectroscopy (ATR-FTIR)

A common method for obtaining the IR spectrum of a solid alcohol like 1-tetradecanol is using an Attenuated Total Reflectance (ATR) accessory with a Fourier Transform Infrared (FTIR) spectrometer.[2]

• Background Scan: A background spectrum of the clean ATR crystal is recorded first and subsequently subtracted from the sample spectrum.[2]

• Sample Application: A small amount of solid 1-tetradecanol is placed directly onto the ATR crystal.[2] A pressure arm is applied to ensure good contact.[2] Alternatively, the sample can be melted into a thin film.[1]

• Data Acquisition: The spectrum is acquired by co-adding multiple scans to improve the signal-to-noise ratio.[2]

• Data Processing: The resulting interferogram undergoes a Fourier transform to produce the final infrared spectrum.[2]

ATR-FTIR Experimental Workflow

Mass Spectrometry (MS)

Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules, which helps in determining the molecular weight and deducing the structure from fragmentation patterns.[1]

Mass Spectral Data

The electron ionization (EI) mass spectrum of 1-tetradecanol typically does not show a prominent molecular ion peak (M⁺) due to the instability of the alcohol functional group.[1] The molecular weight of 1-tetradecanol is 214.39 g/mol .[3] The spectrum is characterized by a series of fragment ions resulting from the cleavage of C-C bonds along the alkyl chain. A significant peak is often observed at m/z 196, corresponding to the loss of a water molecule (M-18).

m/z	Interpretation
214	M⁺ (Molecular Ion, often weak or absent)
196	[M-H₂O]⁺
Fragments	Series of alkyl fragments (e.g., CnH2n+1)

Experimental Protocol for Mass Spectrometry (GC-MS)

A general protocol for obtaining an EI mass spectrum of 1-tetradecanol often involves Gas Chromatography-Mass Spectrometry (GC-MS).

• Sample Introduction: A small amount of 1-tetradecanol is dissolved in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane) and injected into the gas chromatograph.[1] The GC separates the analyte from any impurities.[1]

• Ionization: As the 1-tetradecanol molecules elute from the GC column, they enter the ion source of the mass spectrometer. Here, they are bombarded with high-energy electrons (typically 70 eV), causing them to ionize and fragment.[1]

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (such as a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio.[1]

• Detection: An electron multiplier or a similar detector records the abundance of each ion.[1]

• Data Analysis: The output is a mass spectrum, which is a plot of relative ion abundance versus m/z. The fragmentation pattern is then analyzed to confirm the structure of the molecule.[1]

GC-MS Analysis Logical Flow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-Tetradecanol [webbook.nist.gov]

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of 1-Tetradecanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 1-tetradecanol (B3432657), also known as myristyl alcohol. The information is intended to support researchers and scientists in the identification, characterization, and quality control of this long-chain fatty alcohol, which is a common ingredient in cosmetics, a chemical intermediate, and a subject of study in various chemical and biological processes.[1][2][3]

Introduction to 1-Tetradecanol

1-Tetradecanol is a straight-chain, saturated fatty alcohol with the chemical formula C₁₄H₃₀O.[1] It is a white, waxy solid at room temperature.[2] Accurate spectral analysis is crucial for confirming its molecular structure and purity. NMR spectroscopy is a powerful analytical technique that provides detailed information about the carbon-hydrogen framework of the molecule.[2]

¹H NMR Spectral Data

The ¹H NMR spectrum of 1-tetradecanol is characterized by distinct signals corresponding to the protons in different chemical environments along its aliphatic chain and the hydroxyl group. The spectrum is typically recorded in deuterated chloroform (B151607) (CDCl₃).[1][4]

Table 1: ¹H NMR Spectral Data for 1-Tetradecanol in CDCl₃ [1][3]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.64	Triplet	2H	-CH₂-OH (C1)
~1.57	Quintet	2H	-CH₂-CH₂-OH (C2)
~1.26	Broad Singlet	22H	-(CH₂)₁₁- (C3-C13)
~0.88	Triplet	3H	-CH₃ (C14)
Variable	Singlet	1H	-OH

Note: The chemical shift of the hydroxyl (-OH) proton is variable and can be influenced by factors such as concentration, temperature, and the specific solvent used.[1]

¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information on the different carbon environments within the 1-tetradecanol molecule. Proton decoupling is commonly used to simplify the spectrum, resulting in a single peak for each unique carbon atom.[1]

Table 2: ¹³C NMR Spectral Data for 1-Tetradecanol in CDCl₃ [1][5]

Chemical Shift (δ) ppm	Assignment
~63.1	-CH₂-OH (C1)
~32.8	-CH₂-CH₂-OH (C2)
~31.9	-(CH₂)n- (C12)
~29.7	-(CH₂)n- (C4-C11)
~29.4	-(CH₂)n- (C3)
~25.7	-CH₂-CH₂-CH₂-OH (C3)
~22.7	-CH₂-CH₃ (C13)
~14.1	-CH₃ (C14)

Note: The assignments for the central methylene (B1212753) carbons (C4-C11) can be complex due to their very similar chemical environments, often appearing as a single, intense peak.[1]

Experimental Protocols

The following sections detail the methodologies for obtaining high-quality ¹H and ¹³C NMR spectra of 1-tetradecanol.

Sample Preparation

Proper sample preparation is critical for obtaining high-resolution NMR spectra.

• Sample Weighing: Accurately weigh approximately 5-25 mg of 1-tetradecanol for ¹H NMR and 50-100 mg for ¹³C NMR.

• Solvent Selection: Use a high-purity deuterated solvent, typically chloroform-d (B32938) (CDCl₃), as it is a good solvent for long-chain alcohols and its residual proton signal is well-characterized.[1][6]

• Dissolution: Dissolve the weighed 1-tetradecanol in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.[6] Gentle vortexing can aid dissolution.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube. To remove any particulate matter, the solution can be filtered through a small cotton plug placed in the pipette.[7]

• Internal Standard (Optional): For precise chemical shift referencing, an internal standard such as tetramethylsilane (B1202638) (TMS) can be added to the solvent. However, for routine analysis, the residual solvent peak can be used for calibration.[6]

NMR Data Acquisition

The following are typical parameters for acquiring ¹H and ¹³C NMR spectra on a standard NMR spectrometer (e.g., 300-500 MHz).

¹H NMR Spectroscopy:

• Pulse Sequence: A standard single-pulse sequence is typically used.

• Pulse Width: A 30-45° pulse is recommended to allow for faster repetition rates without saturating the signals.[1]

• Acquisition Time: An acquisition time of around 4 seconds is generally sufficient.[1]

• Relaxation Delay: A relaxation delay of 1-2 seconds is a good starting point.

• Number of Scans: For a sufficiently concentrated sample, 8 to 16 scans are usually adequate to achieve a good signal-to-noise ratio.

• Spectral Width: A spectral width covering the range of 0-10 ppm is appropriate for ¹H NMR of organic molecules.

¹³C NMR Spectroscopy:

• Pulse Sequence: A standard single-pulse sequence with proton decoupling is used to simplify the spectrum.

• Pulse Width: A 30° pulse is recommended for smaller molecules, while a 45° pulse may be better for larger molecules to account for shorter relaxation times of non-protonated carbons.[1]

• Acquisition Time: An acquisition time of around 4 seconds is a good starting point.[1]

• Relaxation Delay: No relaxation delay is often used for routine spectra of small molecules to save time.[1]

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128 or more) is typically required to obtain a good signal-to-noise ratio.[8]

• Spectral Width: A spectral width of 0-220 ppm is generally sufficient for most organic molecules.[9]

Data Processing

• Fourier Transform: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum using a Fourier transform.[1]

• Phasing: The spectrum is manually or automatically phased to ensure all peaks are in the absorptive mode.[1]

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Referencing: The chemical shift axis is calibrated. For CDCl₃, the residual ¹H signal is set to 7.26 ppm, and the ¹³C signal is set to 77.16 ppm.[10]

• Integration: For ¹H NMR, the relative areas of the peaks are integrated to determine the ratio of protons in different environments.[1]

Visualizations

Chemical Structure and NMR Assignments

The following diagram illustrates the chemical structure of 1-tetradecanol with annotations for the different proton and carbon environments corresponding to the NMR data.

Caption: Chemical structure of 1-tetradecanol with ¹H and ¹³C NMR assignments.

Experimental Workflow for NMR Analysis

The logical flow from sample preparation to final data analysis is depicted in the following diagram.

Caption: Experimental workflow for NMR analysis of 1-tetradecanol.

References

• 1. books.rsc.org [books.rsc.org]
• 2. sites.bu.edu [sites.bu.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. spectrabase.com [spectrabase.com]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. How to make an NMR sample [chem.ch.huji.ac.il]
• 8. NMR Basic Operation - Bruker NMR Spectrometer [uwyo.edu]
• 9. compoundchem.com [compoundchem.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

The Biological Activity of 1-Tetradecanol: A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol (B3432657), also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with the chemical formula C₁₄H₃₀O. Traditionally utilized in the cosmetics and pharmaceutical industries as an emollient, emulsifier, and thickener, emerging research has illuminated its diverse biological activities.[1][2] This technical guide provides an in-depth overview of the current scientific understanding of 1-tetradecanol's biological effects, with a focus on its anti-inflammatory, antibacterial, and skin permeation-enhancing properties. This document is intended for researchers, scientists, and drug development professionals, offering a compilation of quantitative data, detailed experimental protocols, and visualizations of associated signaling pathways and experimental workflows to facilitate further investigation and application of this multifaceted compound.

Core Biological Activities

1-Tetradecanol exhibits a range of biological activities that are of significant interest to the scientific and drug development communities. These activities are primarily attributed to its amphipathic nature, consisting of a 14-carbon hydrophobic tail and a hydrophilic hydroxyl group, which allows it to interact with cellular membranes and modulate various biological processes.

Anti-inflammatory Activity

1-Tetradecanol has demonstrated notable anti-inflammatory properties. Studies have shown its ability to mitigate inflammatory responses, particularly in the context of periodontal disease.[1][2] A significant aspect of its anti-inflammatory action is the dose-dependent reduction in the production of pro-inflammatory cytokines, such as Interleukin-8 (IL-8), in response to inflammatory stimuli like Helicobacter pylori infection in gastric epithelial cells.[3]

The precise molecular mechanisms underlying the anti-inflammatory activity of 1-tetradecanol are still under investigation. However, it is hypothesized that as a fatty alcohol, it may influence key inflammatory signaling pathways. Two primary pathways are thought to be involved:

• Nuclear Factor-kappa B (NF-κB) Signaling Pathway: The NF-κB pathway is a central regulator of inflammation. It is plausible that 1-tetradecanol interferes with the activation of this pathway, potentially by intercalating into the cell membrane and disrupting upstream signaling components like Toll-like receptor 4 (TLR4), thereby reducing the transcription of pro-inflammatory genes.[1]

• Peroxisome Proliferator-Activated Receptor (PPAR) Signaling Pathway: PPARs are nuclear receptors that play a critical role in lipid metabolism and inflammation. Fatty acids and their derivatives are natural ligands for PPARs. It is conceivable that 1-tetradecanol or its metabolites could act as agonists for PPARs, particularly PPAR-γ, leading to the transrepression of pro-inflammatory genes.[2]

It is important to note that much of the research on the potent anti-inflammatory effects in conditions like periodontitis has been conducted using a "1-tetradecanol complex" (1-TDC). This complex is a proprietary blend of cetylated fatty acids derived from beef tallow, and not pure 1-tetradecanol.

Antibacterial Activity

1-Tetradecanol possesses antibacterial properties against a range of microorganisms. The primary mechanism of its antibacterial action is believed to be the disruption of the bacterial cell membrane. Its amphipathic nature allows it to intercalate into the lipid bilayer, leading to increased membrane fluidity and permeability. This disruption can result in the leakage of essential intracellular components and ultimately, cell death. Some evidence also suggests that it may inhibit bacterial RNA polymerase.[1] The antibacterial efficacy of long-chain fatty alcohols like 1-tetradecanol is dependent on their aliphatic carbon chain length.

Skin Permeation Enhancement

1-Tetradecanol is known to function as a skin permeation enhancer, facilitating the transport of other molecules across the stratum corneum, the outermost layer of the skin. The proposed mechanism involves the disruption of the highly organized lipid structure of the stratum corneum. By inserting itself into the lipid lamellae, 1-tetradecanol increases their fluidity, creating pathways for other molecules to penetrate more easily.

Quantitative Data

The following tables summarize the available quantitative data on the biological activities of 1-tetradecanol.

Table 1: Anti-inflammatory Activity of 1-Tetradecanol

Biological Activity	Assay System	Concentration Range	Effect	Reference
Anti-inflammatory	AGS cells stimulated with H. pylori	30-300 µM	Dose-dependent reduction in IL-8 production	[3]

Table 2: Antibacterial Activity of 1-Tetradecanol

Microorganism	Assay	MIC (µg/mL)	MBC (µg/mL)	Reference
Staphylococcus aureus	Broth microdilution	4	8	[2]

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration

Table 3: Skin Permeation Enhancement by Fatty Alcohols (Comparative Data)

Fatty Alcohol (5% w/v)	Carbon Chain Length	Mean Flux of Melatonin (µg/cm²/h) ± SD	Enhancement Ratio*
Control (Vehicle)	-	0.85 ± 0.12	1.00
Octanol	8	4.12 ± 0.55	4.85
Decanol	10	6.25 ± 0.89	7.35
Lauryl Alcohol	12	4.76 ± 0.68	5.60
1-Tetradecanol	14	2.54 ± 0.38	2.99

*Enhancement Ratio = Flux with enhancer / Flux of control. Data is based on in vitro permeation across hairless rat skin.

Signaling Pathways and Mechanisms of Action

The following diagrams, generated using the DOT language, illustrate the hypothesized signaling pathways and mechanisms of action of 1-tetradecanol.

Hypothesized Inhibition of the NF-κB Signaling Pathway by 1-Tetradecanol.

Potential Activation of the PPAR Signaling Pathway by 1-Tetradecanol.

Proposed Mechanism of Antibacterial Action of 1-Tetradecanol.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the investigation of 1-tetradecanol's biological activities.

Anti-inflammatory Activity: IL-8 Production in AGS Cells

This protocol outlines the procedure for quantifying the inhibitory effect of 1-tetradecanol on H. pylori-induced IL-8 production in human gastric adenocarcinoma (AGS) cells.

1. Cell Culture and Seeding:

• Culture AGS cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.
• Seed AGS cells into 24-well plates at a density of 2 x 10⁵ cells/well and allow them to adhere overnight.

2. Preparation of 1-Tetradecanol and H. pylori :

• Prepare a stock solution of 1-tetradecanol in a suitable solvent (e.g., DMSO) and dilute it to final concentrations (e.g., 30, 100, 300 µM) in serum-free medium.
• Culture H. pylori (e.g., ATCC 43504) on blood agar (B569324) plates under microaerophilic conditions. Harvest bacteria and resuspend in phosphate-buffered saline (PBS) to a desired optical density (OD₆₀₀).

3. Co-culture and Treatment:

• Wash the adherent AGS cells with PBS.
• Pre-treat the cells with varying concentrations of 1-tetradecanol for 1 hour.
• Infect the cells with H. pylori at a multiplicity of infection (MOI) of 100.
• Include appropriate controls: untreated cells, cells treated with 1-tetradecanol alone, and cells infected with H. pylori alone.
• Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator.

4. Quantification of IL-8:

• After incubation, centrifuge the culture plates to pellet the cells and bacteria.
• Collect the supernatants and measure the concentration of IL-8 using a human IL-8 enzyme-linked immunosorbent assay (ELISA) kit, following the manufacturer's instructions.

5. Data Analysis:

• Perform a cell viability assay (e.g., MTT assay) to ensure that the observed reduction in IL-8 is not due to cytotoxicity of 1-tetradecanol.
• Normalize the IL-8 concentrations to cell viability data.
• Express the results as a percentage of the IL-8 production in the H. pylori-infected control group.

start [label="Start", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; culture_ags [label="Culture & Seed\nAGS Cells"]; prepare_reagents [label="Prepare 1-Tetradecanol\n& H. pylori"]; treatment [label="Pre-treat AGS Cells\nwith 1-Tetradecanol"]; infection [label="Infect with H. pylori"]; incubation [label="Incubate for 24h"]; collect_supernatant [label="Collect Supernatants"]; elisa [label="Perform IL-8 ELISA"]; data_analysis [label="Data Analysis\n(Normalize to Cell Viability)"]; end [label="End", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> culture_ags; culture_ags -> prepare_reagents; prepare_reagents -> treatment; treatment -> infection; infection -> incubation; incubation -> collect_supernatant; collect_supernatant -> elisa; elisa -> data_analysis; data_analysis -> end; }

Experimental Workflow for IL-8 Production Assay.

Antibacterial Activity: Minimum Inhibitory Concentration (MIC) Determination

This protocol describes the broth microdilution method for determining the MIC of 1-tetradecanol against bacteria such as Staphylococcus aureus.

1. Preparation of 1-Tetradecanol and Bacterial Inoculum:

• Prepare a stock solution of 1-tetradecanol in a suitable solvent (e.g., ethanol).
• Perform serial two-fold dilutions of the 1-tetradecanol stock solution in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth (CAMHB).
• Culture the test bacterium overnight in CAMHB. Dilute the overnight culture to achieve a final inoculum concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

2. Incubation:

• Inoculate each well of the microtiter plate with the bacterial suspension.
• Include a positive control (broth with bacteria, no 1-tetradecanol) and a negative control (broth only).
• Incubate the plate at 37°C for 18-24 hours.

3. Determination of MIC:

• After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of 1-tetradecanol that completely inhibits visible bacterial growth.

4. Determination of Minimum Bactericidal Concentration (MBC):

• To determine the MBC, subculture 10 µL from each well that shows no visible growth onto a suitable agar plate.
• Incubate the agar plates at 37°C for 18-24 hours.
• The MBC is the lowest concentration of 1-tetradecanol that results in a ≥99.9% reduction in the initial inoculum.

Skin Permeation Enhancement: Franz Diffusion Cell Assay

This protocol details the use of Franz diffusion cells to evaluate the effect of 1-tetradecanol on the permeation of a model drug through a skin sample.

1. Skin Membrane Preparation:

• Excise full-thickness skin from a suitable animal model (e.g., porcine ear skin) or use human cadaver skin.
• Carefully remove any subcutaneous fat and connective tissue.
• Cut the skin to a size that fits the Franz diffusion cell.

2. Franz Diffusion Cell Setup:

• Mount the prepared skin membrane between the donor and receptor chambers of the Franz diffusion cell, with the stratum corneum side facing the donor chamber.
• Fill the receptor chamber with a suitable receptor fluid (e.g., phosphate-buffered saline, pH 7.4) and ensure no air bubbles are trapped beneath the skin. The receptor fluid should be continuously stirred and maintained at 32°C to simulate physiological skin temperature.

3. Application of Formulation:

• Apply a known quantity of the formulation containing the model drug and 1-tetradecanol (as the enhancer) to the surface of the skin in the donor chamber.
• A control formulation without 1-tetradecanol should also be tested.

4. Sampling:

• At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor fluid from the sampling port.
• Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor fluid to maintain sink conditions.

5. Sample Analysis:

• Analyze the concentration of the model drug in the collected samples using a validated analytical method, such as high-performance liquid chromatography (HPLC).

6. Data Analysis:

• Plot the cumulative amount of drug permeated per unit area of skin against time.
• Calculate the steady-state flux (Jss) from the slope of the linear portion of the curve.
• Determine the enhancement ratio by dividing the flux of the drug with 1-tetradecanol by the flux of the drug from the control formulation.

start [label="Start", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; prepare_skin [label="Prepare Skin Membrane"]; setup_franz_cell [label="Set Up Franz Diffusion Cell"]; apply_formulation [label="Apply Formulation\n(with/without 1-Tetradecanol)"]; sampling [label="Collect Samples from\nReceptor Chamber at\nTime Intervals"]; hplc_analysis [label="Analyze Samples by HPLC"]; data_analysis [label="Calculate Flux and\nEnhancement Ratio"]; end [label="End", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> prepare_skin; prepare_skin -> setup_franz_cell; setup_franz_cell -> apply_formulation; apply_formulation -> sampling; sampling -> hplc_analysis; hplc_analysis -> data_analysis; data_analysis -> end; }

Experimental Workflow for Franz Diffusion Cell Assay.

Conclusion

1-Tetradecanol is a biologically active fatty alcohol with demonstrated anti-inflammatory, antibacterial, and skin permeation-enhancing properties. Its mechanisms of action are multifaceted, involving interactions with cellular membranes and potential modulation of key signaling pathways such as NF-κB. While further research is required to fully elucidate its molecular targets and to validate its therapeutic potential in vivo, the existing data provide a strong foundation for continued investigation. This technical guide has summarized the current knowledge, provided quantitative data for comparison, and detailed experimental protocols to aid researchers, scientists, and drug development professionals in advancing the understanding and application of 1-tetradecanol. The distinction between pure 1-tetradecanol and the proprietary "1-tetradecanol complex" is crucial for interpreting existing literature and designing future studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. devtoolsdaily.com [devtoolsdaily.com]

1-Tetradecanol: A Technical Guide to its Anti-inflammatory and Antibacterial Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Tetradecanol (B3432657), also known as myristyl alcohol, is a saturated 14-carbon fatty alcohol with a growing body of evidence supporting its therapeutic potential as an anti-inflammatory and antibacterial agent. This technical guide provides a comprehensive overview of the current scientific understanding of 1-Tetradecanol's biological activities. It delves into its mechanisms of action, summarizes key quantitative data, and provides detailed experimental protocols for researchers. Visual representations of signaling pathways and experimental workflows are included to facilitate a deeper understanding of its multifaceted properties. This document aims to serve as a valuable resource for scientists and drug development professionals interested in exploring the potential of 1-Tetradecanol for various therapeutic applications.

Introduction

1-Tetradecanol (C₁₄H₃₀O) is a long-chain fatty alcohol traditionally utilized in the cosmetics and pharmaceutical industries as an emollient, emulsifier, and thickening agent.[1] Beyond these conventional applications, recent research has highlighted its significant bioactive properties, particularly its ability to modulate inflammatory responses and inhibit bacterial growth.[2][3][4] Its amphipathic nature, characterized by a hydrophobic alkyl chain and a hydrophilic hydroxyl group, is believed to be central to its biological activities, allowing it to interact with cell membranes and influence cellular signaling. This guide synthesizes the available scientific data on the anti-inflammatory and antibacterial effects of 1-Tetradecanol, offering a technical resource for further investigation and development.

Anti-inflammatory Properties of 1-Tetradecanol

1-Tetradecanol has demonstrated notable anti-inflammatory effects in various experimental models. Its primary mechanism appears to be the downregulation of pro-inflammatory cytokine production, suggesting its potential in managing inflammatory conditions.[2]

Mechanism of Action: Modulation of Inflammatory Signaling Pathways

The anti-inflammatory activity of 1-Tetradecanol is hypothesized to be mediated through the inhibition of key signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) pathway.[1][2] NF-κB is a crucial transcription factor that orchestrates the expression of numerous genes involved in the inflammatory response, including those encoding for cytokines like Interleukin-8 (IL-8), Interleukin-1β (IL-1β), and Tumor Necrosis Factor-alpha (TNF-α).[2][5][6] By suppressing the activation of NF-κB, 1-Tetradecanol can effectively dampen the inflammatory cascade.[2]

Another potential, though less elucidated, mechanism involves the Peroxisome Proliferator-Activated Receptor (PPAR) signaling pathway.[1] PPARs are nuclear receptors that play a role in regulating inflammation, and fatty acids or their derivatives can act as their ligands.[1]

Caption: Proposed anti-inflammatory mechanism of 1-Tetradecanol via inhibition of the NF-κB signaling pathway.

Quantitative Data on Anti-inflammatory Activity

The anti-inflammatory efficacy of 1-Tetradecanol has been quantified in several studies. The following table summarizes the key findings:

Biological Activity	Assay System	Concentration Range	Effect	Reference
Anti-inflammatory	Helicobacter pylori-stimulated AGS cells	30-300 µM	Dose-dependent reduction in IL-8 production.	[1][3]
Anti-inflammatory	Rabbit model of experimental periodontitis	100 mg/ml (topical)	Significant reduction in inflammation, attachment loss, and bone loss.	[7][8]
Anti-inflammatory	Feline model of periodontal disease	525 mg/day (oral)	Significant reduction in pocket depth, clinical attachment loss, gingival index, and bleeding on probing.	[9][10]

Experimental Protocols for Assessing Anti-inflammatory Activity

This protocol provides a general method for evaluating the anti-inflammatory effects of 1-Tetradecanol by measuring its impact on cytokine production in lipopolysaccharide (LPS)-stimulated macrophages.[1]

Objective: To determine the effect of 1-Tetradecanol on the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in LPS-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Lipopolysaccharide (LPS) from E. coli

• 1-Tetradecanol

• MTT or similar cell viability assay kit

• ELISA kits for TNF-α, IL-6, and IL-1β

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed the cells in 96-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of 1-Tetradecanol for 1-2 hours.

• Stimulation: Induce inflammation by adding LPS (e.g., 1 µg/mL) to the wells and incubate for 24 hours.

• Supernatant Collection: Centrifuge the plates and collect the supernatant for cytokine analysis.

• Cytokine Measurement: Quantify the levels of TNF-α, IL-6, and IL-1β in the supernatant using specific ELISA kits according to the manufacturer's instructions.

• Cell Viability Assay: Assess the cytotoxicity of 1-Tetradecanol on the remaining cells using an MTT assay to ensure that the observed effects on cytokine production are not due to cell death.[2]

Caption: Experimental workflow for in vitro assessment of anti-inflammatory activity.

Antibacterial Properties of 1-Tetradecanol

1-Tetradecanol has been identified as a natural antibacterial agent.[3][4] Its lipophilic nature is thought to enable interaction with and disruption of bacterial cell membranes, ultimately leading to growth inhibition and cell death.[2]

Mechanism of Action

While the precise antibacterial mechanisms are still under investigation, a prominent hypothesis suggests that 1-Tetradecanol's efficacy is linked to its ability to interfere with bacterial cellular structures. One proposed mechanism involves the inhibition of bacterial RNA polymerase, a critical enzyme for bacterial survival.[2][11] The length of the aliphatic carbon chain of long-chain fatty alcohols appears to be a determinant of their antibacterial activity and mode of action.[12]

Quantitative Data on Antibacterial Activity

The antibacterial activity of 1-Tetradecanol has been evaluated against various bacterial strains. The following table presents the available quantitative data:

Bacterial Strain	Assay Method	MIC (µg/mL)	Reference
Staphylococcus aureus	Broth Dilution Susceptibility (BDS)	4	[12]

Note: MIC stands for Minimum Inhibitory Concentration, which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[13]

Experimental Protocol for Determining Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure for determining the MIC of an antibacterial agent.

Objective: To determine the MIC of 1-Tetradecanol against a specific bacterial strain.

Materials:

• Bacterial strain of interest (e.g., Staphylococcus aureus)

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• 1-Tetradecanol stock solution

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare Bacterial Inoculum: Culture the bacterial strain overnight in MHB. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Serial Dilutions: Prepare serial twofold dilutions of the 1-Tetradecanol stock solution in MHB directly in the 96-well plate.

• Inoculation: Add the prepared bacterial inoculum to each well containing the diluted 1-Tetradecanol.

• Controls: Include a positive control well (bacteria and broth, no 1-Tetradecanol) and a negative control well (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of 1-Tetradecanol at which there is no visible growth of the bacteria. This can be determined visually or by measuring the optical density at 600 nm (OD₆₀₀) using a microplate reader.[13]

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Conclusion and Future Directions

1-Tetradecanol is a promising bioactive compound with demonstrated anti-inflammatory and antibacterial properties.[2] Its ability to modulate the NF-κB signaling pathway and inhibit bacterial growth highlights its potential for the development of novel therapeutics for a range of inflammatory and infectious diseases.[2] Further research is warranted to fully elucidate its molecular targets and mechanisms of action. In vivo studies in various disease models are crucial to validate its therapeutic efficacy and safety profile. The information presented in this guide provides a solid foundation for researchers and drug development professionals to advance the scientific understanding and potential clinical applications of 1-Tetradecanol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 1-Tetradecanol | Antibacterial | TargetMol [targetmol.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 7. 1-Tetradecanol complex: therapeutic actions in experimental periodontitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Topical oral 1-tetradecanol complex in the treatment of periodontal diseases in cats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Topical oral 1-tetradecanol complex in the treatment of periodontal diseases in cats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. preprints.org [preprints.org]
• 12. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bmglabtech.com [bmglabtech.com]

1-Tetradecanol as a Phase Change Material: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-Tetradecanol (B3432657), also known as myristyl alcohol, is a straight-chain saturated fatty alcohol that has garnered significant interest as an organic phase change material (PCM).[1][2] Its appeal for thermal energy storage (TES) applications stems from its high latent heat of fusion, a melting point suitable for various applications, chemical stability, and non-corrosive nature.[3] These properties make it an ideal candidate for applications requiring precise thermal regulation, such as in the transportation of temperature-sensitive pharmaceuticals, electronics cooling, and solar energy storage.[3] This guide provides a comprehensive overview of the core thermophysical properties of 1-tetradecanol, detailed experimental protocols for its characterization, and a logical framework for its evaluation as a PCM.

Core Thermophysical Properties of 1-Tetradecanol

The performance of a PCM is primarily dictated by its thermophysical properties. The following tables summarize the key quantitative data for 1-tetradecanol.

Table 1: General and Thermal Properties of 1-Tetradecanol

Property	Value	Unit	Notes
Molecular Formula	C₁₄H₃₀O	-	[2][4]
Molecular Weight	214.39	g/mol	[1][2][4]
Melting Point	35 - 41	°C	A critical parameter for the PCM's operating temperature range.[1][2][4][5][6]
Latent Heat of Fusion	166.43 - 243.8	J/g (kJ/kg)	Represents the substantial thermal energy absorbed or released during phase transition.[1][7][8]
Boiling Point	~289	°C	[2][6]
Autoignition Temperature	~254 (489 °F)	°C

Table 2: State-Dependent Properties of 1-Tetradecanol

State	Property	Value	Unit	Temperature/Conditions
Solid	Thermal Conductivity	0.22 - 0.4	W/(m·K)	[3][4][5]
Density	824 - 843	kg/m ³	At 25°C.[3][4]
Specific Heat Capacity	1.99 - 2.13	J/(g·K)	At 25°C.[5][9]
Liquid	Thermal Conductivity	0.15 - 0.16	W/(m·K)	[3][4][9]
Density	772	kg/m ³	At 60°C.[4]
Specific Heat Capacity	2.4 - 2.84	J/(g·K)	[3][9]

Experimental Protocols

Accurate characterization of 1-tetradecanol is crucial for its effective implementation in thermal energy storage systems. The following are detailed protocols for key experiments.

1. Determination of Phase Change Temperature and Latent Heat of Fusion using Differential Scanning Calorimetry (DSC)

DSC is a fundamental thermoanalytical technique used to measure the heat flow associated with thermal transitions in a material as a function of temperature.[5]

• Objective: To precisely determine the melting and solidification temperatures and the latent heat of fusion of 1-tetradecanol.[1][3]

• Apparatus: A calibrated Differential Scanning Calorimeter.

• Procedure:

  • Sample Preparation: Accurately weigh 5-10 mg of 1-tetradecanol into a hermetically sealed aluminum DSC pan.[3][9] An empty, sealed pan is used as a reference.[3]

  • Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min) to create a stable thermal environment.[1][3]

  • Thermal Program:

    • Equilibrate the sample at a temperature at least 20°C below the expected melting point (e.g., 15°C).[3][9]

    • Heat the sample at a controlled, constant rate (e.g., 5-10°C/min) to a temperature at least 20°C above the melting point (e.g., 60°C).[1][3][9]

    • Hold the sample at this temperature for a few minutes to ensure complete melting.[1][9]

    • Cool the sample at the same controlled rate back to the initial temperature.[1][9]

• Data Analysis:

  • Phase Change Temperatures: The onset or peak temperatures of the endothermic (heating) and exothermic (cooling) peaks on the resulting thermogram correspond to the melting and solidification temperatures, respectively.[1][9]

  • Latent Heat of Fusion: The latent heat is calculated by integrating the area under the melting or solidification peak.[1][9]

2. Evaluation of Thermal Stability using Thermal Gravimetric Analysis (TGA)

TGA is used to assess the thermal stability and decomposition temperature of a material.[7]

• Objective: To determine the temperature at which 1-tetradecanol begins to decompose, defining its upper operational temperature limit.[7]

• Apparatus: A Thermal Gravimetric Analyzer.

• Procedure:

  • A sample of the PCM is placed in a high-precision balance within the TGA furnace.[7]

  • The sample is heated at a controlled rate in a specified atmosphere (e.g., nitrogen or air).

  • The instrument continuously records the mass of the sample as a function of temperature.[7]

• Data Analysis: A significant loss of mass indicates evaporation or decomposition.[7] The onset temperature of this mass loss is considered the limit of thermal stability.

3. Assessment of Long-Term Reliability using Thermal Cycling

• Objective: To evaluate the long-term stability and performance of 1-tetradecanol after repeated melting and freezing cycles.

• Apparatus: A thermal cycler or environmental chamber, and a DSC for pre- and post-cycling analysis.[4]

• Procedure:

  • Initial Characterization: Measure the initial melting point and latent heat of fusion of the 1-tetradecanol sample using DSC.

  • Cycling Protocol: Subject a known quantity of the PCM in a sealed container to a large number of repeated heating and cooling cycles (e.g., 100 or more) that encompass its entire phase transition range (e.g., from 25°C to 50°C).[4][8]

  • Post-Cycling Analysis: After the completion of the thermal cycling, re-measure the thermophysical properties (melting point and latent heat of fusion) using DSC.[4]

• Evaluation: Compare the pre- and post-cycling DSC results. Any significant degradation, such as a decrease in latent heat or a shift in the melting point, indicates thermal instability.[4]

Mandatory Visualizations

The following diagrams illustrate the logical workflow for PCM characterization and the relationship between its core properties.

Fig. 1: Experimental workflow for PCM characterization.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. 1-Tetradecanol | 112-72-1 [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

1-Tetradecanol: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the safety data and handling precautions for 1-Tetradecanol, also known as myristyl alcohol. As a fatty alcohol prevalent in the cosmetic, pharmaceutical, and chemical industries, a thorough understanding of its properties is crucial for safe laboratory practices.[1][2] The information herein is synthesized from multiple safety data sheets (SDS) to provide a comprehensive resource.

Chemical and Physical Properties

1-Tetradecanol is a straight-chain saturated fatty alcohol with the molecular formula C₁₄H₃₀O.[3][4] It presents as a white, waxy solid at room temperature and is practically insoluble in water, though soluble in diethyl ether and slightly soluble in ethanol.[2][3]

Property	Value	References
Molecular Formula	C₁₄H₃₀O	[1][3]
Molar Mass	214.39 g/mol	[1][3]
CAS Number	112-72-1	[1]
Appearance	White crystalline powder or waxy solid	[1][3]
Melting Point	38 °C (100.4 °F)	[1][3]
Boiling Point	>260 °C (>500 °F)	[1][3]
Flash Point	140 - 148 °C (284 - 298.4 °F)	[1][5]
Density	0.823 - 0.824 g/cm³	[3][6]
Vapor Density	7.4 (air = 1)	[6][7]
Autoignition Temperature	489 °F (254 °C)	[6]
Solubility	Insoluble in water; Soluble in ether and alcohol	[3][6]

Hazard Identification and Toxicology

While 1-Tetradecanol has a low order of acute toxicity, it is classified as a hazardous substance.[3][6] The primary hazards are associated with irritation and environmental effects.

Key Hazards:

• Eye Irritation: Causes serious eye irritation, with prolonged contact potentially leading to inflammation and conjunctivitis.[1][6][8]

• Skin Irritation: May cause moderate skin irritation after prolonged or repeated exposure, which can result in redness, swelling, and scaling.[1][6]

• Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[6][9]

• Combustibility: As a combustible solid, it can form explosive mixtures with air when in dust form.[6]

Toxicological Data	Value	Species	References
Oral LD50	>2000 - >5000 mg/kg	Rat	[3][6][10]
Dermal LD50	>2000 - >2600 mg/kg	Rabbit/Rat	[6][10]
Skin Irritation	Moderate (75 mg/3d)	Human	[6]
Eye Irritation	Mild (500 mg)	Rabbit	[6]

Handling and Storage Protocols

Proper handling and storage are essential to minimize risks associated with 1-Tetradecanol.

Handling:

• Use in a well-ventilated area, employing local exhaust ventilation where dust may be generated.[1]

• Avoid all personal contact, including the inhalation of dust.[1][6]

• Wear appropriate personal protective equipment (PPE).[1]

• Minimize dust generation and accumulation to prevent the risk of dust explosions.[1][9]

• Avoid contact with incompatible materials such as strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[1][6]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9]

• Keep away from sources of ignition and incompatible substances.[9]

Personal Protective Equipment (PPE)

The use of appropriate PPE is critical to ensure the safety of laboratory personnel.

PPE Type	Specifications	References
Eye/Face Protection	Tightly fitting safety goggles or glasses with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.	[5][11]
Skin Protection	Protective gloves (e.g., nitrile rubber, neoprene), and protective work clothing or a lab coat.	[5][8][11]
Respiratory Protection	Generally not required under normal conditions with adequate ventilation. If dust is generated and exposure limits are exceeded, a NIOSH-approved respirator for dusts should be used.	[5][11]

First-Aid and Emergency Procedures

In the event of exposure or a spill, the following procedures should be followed.

First-Aid Measures:

• Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes, keeping eyelids open. Seek medical attention if irritation persists.[6][8][9]

• Skin Contact: Immediately remove all contaminated clothing and flush skin and hair with running water and soap if available.[6][8]

• Inhalation: Remove the individual from the contaminated area to fresh air. Keep the person warm and rested.[6][9]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.[8][9]

Spill Response:

For minor spills, remove all ignition sources, clean up immediately using dry procedures to avoid generating dust, and place the material in a suitable, labeled container for disposal.[6] For major spills, evacuate the area, alert emergency responders, and contain the spillage to prevent environmental contamination.[6]

Caption: Workflow for handling a 1-Tetradecanol spill.

Disposal Considerations

All waste containing 1-Tetradecanol must be handled as hazardous waste in accordance with local, state, and federal regulations.[1][6] Avoid releasing the substance into the environment.[1]

This technical guide is intended to provide comprehensive safety and handling information for 1-Tetradecanol. Always refer to the specific Safety Data Sheet provided by your supplier for the most detailed and up-to-date information.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 3. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
• 9. sds.metasci.ca [sds.metasci.ca]
• 10. merckmillipore.com [merckmillipore.com]
• 11. echemi.com [echemi.com]

A Technical Guide to the Natural Sources of 1-Tetradecanol, with a Focus on Coconut Oil

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol (B3432657), also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with significant applications in the pharmaceutical, cosmetic, and chemical industries. Its properties as an emollient, emulsion stabilizer, and penetration enhancer make it a valuable ingredient in topical drug delivery systems and other formulations. While synthetic routes to 1-tetradecanol exist, there is a growing demand for this compound from natural and sustainable sources. This technical guide provides an in-depth overview of the primary natural sources of 1-tetradecanol, its biosynthesis, detailed experimental protocols for its extraction and quantification, and relevant signaling pathways.

Primary Natural Sources of 1-Tetradecanol

1-Tetradecanol is found in nature primarily as a derivative of myristic acid (tetradecanoic acid), a C14 saturated fatty acid. The alcohol itself is formed through the reduction of myristic acid. The most commercially significant natural sources are tropical oils, which are rich in myristic acid.

Key Botanical Sources:

• Coconut Oil (Cocos nucifera): Derived from the kernel of the coconut, this oil is a major source of medium-chain fatty acids. Myristic acid is a significant component, and consequently, 1-tetradecanol is found in the fatty alcohol fraction of coconut oil.[1][2]

• Palm Kernel Oil (Elaeis guineensis): Extracted from the kernel of the oil palm fruit, its fatty acid profile is similar to that of coconut oil, making it another primary source of myristic acid and, by extension, 1-tetradecanol.[3][4][5]

• Nutmeg (Myristica fragrans): The seed of the nutmeg tree is a particularly potent source of myristic acid.[6][7] Nutmeg butter, a fat derived from nutmeg, is exceptionally rich in this C14 fatty acid.[8]

While other plants and some insects may contain 1-tetradecanol, coconut oil, palm kernel oil, and nutmeg are the most economically important natural sources for its industrial production.[8][9]

Quantitative Data on Myristic Acid in Natural Oils

The concentration of 1-tetradecanol in a natural source is directly related to the abundance of its precursor, myristic acid. The following table summarizes the typical myristic acid content in the key botanical sources.

Natural Source	Scientific Name	Component Analyzed	Myristic Acid (C14:0) Content (% of total fatty acids)
Nutmeg	Myristica fragrans	Seed Oil	~75.69%[6][7]
Coconut Oil	Cocos nucifera	Kernel Oil	19-21%[1]
Palm Kernel Oil	Elaeis guineensis	Kernel Oil	15.6-16%[3][5]

Note: The direct percentage of 1-tetradecanol in the fatty alcohol fraction of these oils can vary depending on the specific processing and fractionation methods used. The production of 1-tetradecanol from these oils involves the hydrogenation of myristic acid or its esters.[8]

Biosynthesis of 1-Tetradecanol in Plants

In plants, 1-tetradecanol is synthesized via the fatty acid reduction pathway. This process begins with the formation of myristic acid, which is then converted to its alcohol form.

The key steps are:

• De Novo Fatty Acid Synthesis: Acetyl-CoA is converted to malonyl-CoA, and through a series of reactions catalyzed by the fatty acid synthase (FAS) complex, the hydrocarbon chain is elongated to form myristoyl-ACP (a C14 acyl carrier protein).

• Thioesterase Activity: A specific thioesterase cleaves the myristoyl group from the ACP to yield free myristic acid.

• Activation to Acyl-CoA: Myristic acid is activated to myristoyl-CoA by an acyl-CoA synthetase.

• Reduction to Alcohol: Myristoyl-CoA is then reduced to 1-tetradecanol in a two-step process catalyzed by a fatty acyl-CoA reductase (FAR) enzyme. This involves the reduction of the acyl-CoA to an aldehyde, followed by the reduction of the aldehyde to the corresponding alcohol, typically utilizing NADPH as a reductant.

Caption: Biosynthesis of 1-Tetradecanol in plants.

Experimental Protocols

Protocol 1: Extraction of Fatty Alcohols from Plant Oils

This protocol describes a general method for the extraction of the fatty alcohol fraction from natural oils like coconut or palm kernel oil.

Materials:

• Natural oil (e.g., coconut oil)

• Potassium hydroxide (B78521) (KOH)

• Methanol

• Hexane (B92381)

• Anhydrous sodium sulfate (B86663)

• Rotary evaporator

• Separatory funnel

Methodology:

• Saponification:

  • In a round-bottom flask, dissolve a known amount of the oil (e.g., 10 g) in methanol.

  • Add a stoichiometric excess of potassium hydroxide (dissolved in a small amount of water and then added to methanol) to the flask.

  • Reflux the mixture for 1-2 hours to ensure complete saponification of the triglycerides into glycerol (B35011) and fatty acid salts (soaps).

• Extraction of Unsaponifiable Matter (including fatty alcohols):

  • After cooling, transfer the reaction mixture to a separatory funnel.

  • Add an equal volume of hexane and shake vigorously. Allow the layers to separate. The upper hexane layer will contain the unsaponifiable matter, including the fatty alcohols.

  • Collect the upper hexane layer.

  • Repeat the extraction of the aqueous-methanolic layer with hexane two more times to ensure complete recovery of the fatty alcohols.

• Washing and Drying:

  • Combine the hexane extracts and wash them with distilled water to remove any remaining soaps and glycerol.

  • Dry the hexane extract over anhydrous sodium sulfate.

• Solvent Evaporation:

  • Filter off the sodium sulfate and evaporate the hexane using a rotary evaporator to obtain the fatty alcohol fraction.

Protocol 2: Quantification of 1-Tetradecanol by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the quantitative analysis of 1-tetradecanol in the extracted fatty alcohol fraction.

Materials:

• Extracted fatty alcohol fraction

• 1-Tetradecanol standard

• Internal standard (e.g., 1-dodecanol (B7769020) or 1-hexadecanol)

• Derivatizing agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (anhydrous)

• Hexane (GC grade)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Methodology:

• Standard and Sample Preparation:

  • Prepare a stock solution of the 1-tetradecanol standard and the internal standard in hexane.

  • Create a series of calibration standards by diluting the stock solutions to different concentrations.

  • Accurately weigh a known amount of the extracted fatty alcohol fraction and dissolve it in hexane. Add a known amount of the internal standard.

• Derivatization:

  • Pipette a known volume (e.g., 100 µL) of each standard and sample solution into separate GC vials.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • To the dry residue, add anhydrous pyridine (e.g., 50 µL) and the BSTFA + 1% TMCS derivatizing agent (e.g., 100 µL).

  • Cap the vials tightly and heat at 60-70°C for 30 minutes to facilitate the formation of trimethylsilyl (B98337) (TMS) ethers of the fatty alcohols. This step increases the volatility of the analytes for GC analysis.[9]

• GC-MS Analysis:

  • Injector: Splitless mode, temperature at 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp to 280°C at a rate of 10°C/min.

    • Hold at 280°C for 5 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 50-550.

• Quantification:

  • Identify the TMS-derivatized 1-tetradecanol and internal standard peaks based on their retention times and mass spectra.

  • Construct a calibration curve by plotting the ratio of the peak area of the 1-tetradecanol standard to the peak area of the internal standard against the concentration of the 1-tetradecanol standard.

  • Determine the concentration of 1-tetradecanol in the sample by using the peak area ratio from the sample chromatogram and the calibration curve.

Caption: Experimental workflow for the extraction and quantification of 1-tetradecanol.

Conclusion

1-Tetradecanol is a valuable fatty alcohol that can be sustainably sourced from several natural materials, with coconut oil, palm kernel oil, and nutmeg being the most significant. Understanding the biosynthetic pathways and employing robust analytical methods for extraction, isolation, and quantification are crucial for the efficient utilization of these natural resources. The protocols detailed in this guide provide a solid foundation for researchers and drug development professionals to explore and harness the potential of naturally derived 1-tetradecanol.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Palm Kernel Oil - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. oilpalmblog.wordpress.com [oilpalmblog.wordpress.com]
• 5. scienceopen.com [scienceopen.com]
• 6. mdpi.com [mdpi.com]
• 7. sciforum.net [sciforum.net]
• 8. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note and Protocol for the Laboratory Synthesis of 1-Tetradecanol

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Tetradecanol (B3432657), also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with the molecular formula CH₃(CH₂)₁₂CH₂OH.[1] It is a white, waxy solid at room temperature, insoluble in water but soluble in organic solvents like diethyl ether and ethanol.[1][2] This long-chain alcohol is a valuable chemical intermediate and a common ingredient in cosmetics, personal care products, and pharmaceutical formulations due to its emollient and moisturizing properties.[3][4] In the pharmaceutical industry, it is also utilized in the fabrication of temperature-regulated drug release systems. The most common laboratory synthesis of 1-tetradecanol involves the reduction of myristic acid (tetradecanoic acid), which is naturally abundant in sources like nutmeg, palm kernel oil, and coconut oil.[2][4] This document provides a detailed protocol for the synthesis of 1-tetradecanol via the reduction of myristic acid using lithium aluminum hydride (LiAlH₄), a potent reducing agent suitable for laboratory-scale synthesis.[3]

Physicochemical Data

A summary of the key physical and chemical properties of the starting material, myristic acid, and the final product, 1-tetradecanol, is provided below.

Property	Myristic Acid	1-Tetradecanol
Molecular Formula	C₁₄H₂₈O₂	C₁₄H₃₀O
Molar Mass	228.37 g/mol	214.39 g/mol [1]
Appearance	White crystalline solid[5]	White waxy solid[1]
Melting Point	54.4 °C[6]	38 °C[1]
Boiling Point	326 °C[6]	>260 °C[1]
Density	0.8622 g/cm³ (at 60 °C)[6]	0.824 g/cm³[1]
Solubility	Insoluble in water; soluble in alcohol and ether[6]	Practically insoluble in water; soluble in diethyl ether, and slightly soluble in ethanol[1]

Experimental Protocol: Reduction of Myristic Acid with Lithium Aluminum Hydride (LiAlH₄)

This protocol details the reduction of myristic acid to 1-tetradecanol using lithium aluminum hydride. LiAlH₄ is a powerful reducing agent that reacts violently with water; therefore, the reaction must be carried out under anhydrous conditions in a fume hood.[7][8]

Materials:

• Myristic acid (Tetradecanoic acid)

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether (or tetrahydrofuran (B95107) - THF)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethanol (for recrystallization)

• Deionized water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser with a drying tube

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Separatory funnel

• Rotary evaporator

• Buchner funnel and flask

• Standard laboratory glassware

• Thin-layer chromatography (TLC) apparatus

Procedure:

• Reaction Setup: Assemble a flame-dried or oven-dried three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a drying tube, and a dropping funnel. Ensure all glassware is completely dry. The entire apparatus should be under an inert atmosphere (e.g., nitrogen).[3]

• Reagent Preparation: In the reaction flask, suspend lithium aluminum hydride (1.2 equivalents) in anhydrous diethyl ether. Cool the suspension to 0 °C using an ice bath.[3]

• Addition of Myristic Acid: Dissolve myristic acid (1 equivalent) in anhydrous diethyl ether and add this solution to the dropping funnel. Add the myristic acid solution dropwise to the stirred LiAlH₄ suspension over 30-60 minutes. Maintain the temperature at 0 °C during the addition.[3]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, gently reflux the mixture for 2-4 hours.[3]

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or infrared (IR) spectroscopy by observing the disappearance of the carboxylic acid starting material.[2][3]

• Work-up and Quenching: After the reaction is complete, cool the flask back to 0 °C in an ice bath. Cautiously and slowly add water dropwise to quench the excess LiAlH₄. This is a highly exothermic reaction that will produce hydrogen gas. Following the initial quench with water, add 1 M HCl and stir for 30 minutes to dissolve the aluminum salts.[3]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with three portions of diethyl ether.[3]

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and then with brine.[3]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter off the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to yield the crude 1-tetradecanol.[2][3]

• Purification: The crude product can be purified by recrystallization from an ethanol/water mixture or by vacuum distillation to yield pure 1-tetradecanol as a white solid.[3][9]

Reaction Mechanism and Experimental Workflow

The following diagrams illustrate the chemical pathway for the reduction of myristic acid and the general laboratory workflow for the synthesis of 1-tetradecanol.

Caption: Experimental workflow for the synthesis of 1-tetradecanol.

Caption: Simplified reaction pathway for the reduction of a carboxylic acid.

References

• 1. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 5. MYRISTIC ACID - Ataman Kimya [atamanchemicals.com]
• 6. Myristic acid - Wikipedia [en.wikipedia.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for 1-Tetradecanol in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol (B3432657), also known as myristyl alcohol, is a saturated fatty alcohol that has garnered significant attention in the field of nanotechnology for its utility in the synthesis of various nanoparticle-based drug delivery systems.[1] Its solid lipid nature at physiological temperatures, biocompatibility, and ability to modulate drug release make it a valuable excipient in the formulation of Solid Lipid Nanoparticles (SLNs), Nanostructured Lipid Carriers (NLCs), and nanoemulsions.[2][3][4] These nanoparticle systems offer numerous advantages, including enhanced drug solubility and stability, controlled release profiles, and targeted drug delivery.[5][6] This document provides detailed application notes, experimental protocols, and characterization data for the use of 1-tetradecanol in nanoparticle synthesis.

Applications of 1-Tetradecanol in Nanoparticle Systems

1-Tetradecanol serves several key functions in nanoparticle formulations:

• Solid Lipid Matrix: In SLNs, 1-tetradecanol constitutes the solid lipid core, encapsulating the active pharmaceutical ingredient (API) and controlling its release.[4]

• Thermo-responsive Component: Its melting point allows for the development of thermo-responsive nanoparticles that can trigger drug release in response to localized temperature changes, such as in tumor microenvironments.[7]

• Stabilizer and Viscosity-Controlling Agent: In topical formulations and emulsions, it acts as a stabilizer and increases viscosity, improving the texture and feel of the product.[1]

• Component of NLCs: In NLCs, 1-tetradecanol is blended with a liquid lipid (oil) to create a less-ordered solid matrix. This imperfect crystalline structure can lead to higher drug loading capacity and prevent drug expulsion during storage compared to SLNs.[2][3]

Data Presentation: Physicochemical Properties of 1-Tetradecanol-Based Nanoparticles

The following tables summarize representative quantitative data for nanoparticles synthesized using 1-tetradecanol. These values are compiled from various studies and provide a comparative overview of how different formulation and process parameters can influence the final nanoparticle characteristics.

Table 1: Characterization of 1-Tetradecanol Solid Lipid Nanoparticles (SLNs) [8]

Parameter	Representative Value
Hydrodynamic Diameter (Z-average)	150 nm ± 5 nm
Polydispersity Index (PDI)	0.218 ± 0.01
Zeta Potential	-28.6 mV ± 1.5 mV
Morphology	Spherical
Onset of Melting	~35 °C
Melting Peak (Tm)	~38-40 °C
Enthalpy of Fusion (ΔH)	~150 J/g

Table 2: Properties of Thermo-Responsive Azoxystrobin Nanoparticles using 1-Tetradecanol [7]

Parameter	Value
Mean Particle Size	162.1 nm
Polydispersity Index (PDI)	~0.2
Zeta Potential	+5.1 mV

Table 3: Influence of Formulation and Process Parameters on 1-Tetradecanol Nanoemulsion Particle Size [9]

Parameter	Effect on Particle Size	Rationale
Formulation
Surfactant-to-Oil Ratio (SOR)	Decrease	Reduces interfacial tension; provides rapid surface coverage to prevent coalescence.
Oil Phase Concentration	Increase	Higher dispersed phase volume can lead to increased droplet collision and coalescence.
Process
Homogenization Pressure	Decrease	Provides higher energy for droplet disruption.
Homogenization Cycles	Decrease	Increases the duration of high-energy input.
Sonication Time	Decrease	More energy is applied to break down droplets.
Sonication Amplitude	Decrease	Higher amplitude provides more intense disruptive forces.

Experimental Protocols

This section provides detailed methodologies for the synthesis of nanoparticles using 1-tetradecanol.

Protocol 1: Synthesis of Solid Lipid Nanoparticles (SLNs) via Hot Homogenization

This method is widely used for the production of SLNs and involves the emulsification of a molten lipid phase in a hot aqueous surfactant solution.[10][11][12]

Materials:

• 1-Tetradecanol (Solid Lipid)

• Active Pharmaceutical Ingredient (API)

• Surfactant (e.g., Poloxamer 188, Tween 80)

• Purified Water

• High-Shear Homogenizer

• Probe Sonicator (optional)

Procedure:

• Preparation of Lipid Phase: Melt 1-tetradecanol at a temperature 5-10°C above its melting point. Dissolve or disperse the lipophilic API in the molten lipid.[4]

• Preparation of Aqueous Phase: Dissolve the surfactant in purified water and heat it to the same temperature as the lipid phase.[4]

• Pre-emulsion Formation: Add the hot aqueous phase to the hot lipid phase under high-shear homogenization for a defined period (e.g., 5-10 minutes) to form a coarse oil-in-water (o/w) pre-emulsion.[4]

• Homogenization: Subject the pre-emulsion to high-pressure homogenization for several cycles (e.g., 3-5 cycles) at a pressure between 500-1500 bar.[13] Alternatively, for smaller batches, use a probe sonicator to reduce the particle size to the nanometer range.[4]

• Cooling and Solidification: Cool the resulting nanoemulsion in an ice bath or at room temperature to allow the lipid to solidify and form SLNs.[4]

• Characterization: Characterize the SLNs for particle size, polydispersity index (PDI), zeta potential, encapsulation efficiency, and drug loading.[4]

Protocol 2: Synthesis of Nanoparticles via Microemulsion Technique

This method involves the formation of a thermodynamically stable microemulsion which is then dispersed in a cold aqueous medium to form nanoparticles.[14][15]

Materials:

• 1-Tetradecanol (Oil Phase)

• Surfactant (e.g., Lecithin)

• Co-surfactant (e.g., Ethanol, Butanol)

• API

• Purified Water

Procedure:

• Microemulsion Preparation: Mix 1-tetradecanol, surfactant, and co-surfactant in appropriate ratios. Heat the mixture to a temperature above the melting point of 1-tetradecanol to form a clear, homogenous solution. Dissolve the API in this mixture. Add the required amount of water dropwise with gentle stirring until a transparent and stable microemulsion is formed.[14][15]

• Nanoparticle Formation: Disperse the warm microemulsion into cold water (2-4°C) under magnetic stirring.[14][15] The rapid cooling of the lipid in the aqueous environment leads to the precipitation of the lipid and the formation of solid nanoparticles.

• Washing and Collection: The nanoparticles can be collected by centrifugation and washed with purified water to remove excess surfactant and co-surfactant.

• Characterization: Analyze the resulting nanoparticles for their physicochemical properties.

Protocol 3: Synthesis of Nanoparticles by Solvent Emulsification-Evaporation

This technique is suitable for thermolabile drugs as it can be performed at lower temperatures. It involves the emulsification of an organic solution of the lipid and drug in an aqueous phase, followed by the evaporation of the organic solvent.[16][17]

Materials:

• 1-Tetradecanol

• API

• Organic Solvent (e.g., Dichloromethane, Ethyl Acetate)

• Aqueous Phase (containing a stabilizer like Polyvinyl Alcohol - PVA)

• High-Speed Homogenizer or Sonicator

• Rotary Evaporator

Procedure:

• Preparation of Organic Phase: Dissolve 1-tetradecanol and the API in a suitable volatile organic solvent.[16]

• Emulsification: Add the organic phase to the aqueous phase containing the stabilizer. Emulsify the mixture using a high-speed homogenizer or sonicator to form an oil-in-water (o/w) emulsion.[16]

• Solvent Evaporation: Evaporate the organic solvent from the emulsion using a rotary evaporator under reduced pressure.[12] The removal of the solvent leads to the precipitation of the lipid, forming nanoparticles.

• Purification: The nanoparticle suspension can be centrifuged and washed to remove any remaining stabilizer and unencapsulated drug.

• Characterization: Characterize the nanoparticles for size, PDI, zeta potential, and drug content.

Visualizations

Diagram 1: Experimental Workflow for SLN Synthesis by Hot Homogenization

Caption: Workflow for the synthesis of Solid Lipid Nanoparticles (SLNs) using the hot homogenization technique.

Diagram 2: Functional Roles of Components in Nanoparticle Synthesis

Caption: Functional roles of key components in the synthesis of 1-tetradecanol-based nanoparticles.

Diagram 3: Logical Workflow for Nanoparticle Characterization

References

• 1. benchchem.com [benchchem.com]
• 2. Nanostructured Lipid Carriers: A Groundbreaking Approach for Transdermal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. benchchem.com [benchchem.com]
• 5. An Overview of Nanostructured Lipid Carriers and its Application in Drug Delivery through Different Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jneonatalsurg.com [jneonatalsurg.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Hot homogenization technique: Significance and symbolism [wisdomlib.org]
• 11. Hot homogenization method: Significance and symbolism [wisdomlib.org]
• 12. Preparation of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers for Drug Delivery and the Effects of Preparation Parameters of Solvent Injection Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. japsonline.com [japsonline.com]
• 14. researchgate.net [researchgate.net]
• 15. [Preparation of solid lipid nanoparticles by microemulsion technique] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Emulsification-solvent evaporation technique: Significance and symbolism [wisdomlib.org]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-Tetradecanol for Thermo-Responsive Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol (B3432657), a fatty alcohol, is a highly effective phase-change material (PCM) for developing temperature-sensitive drug delivery systems.[1][2] Its melting point is between 38-39°C, which is just above the normal physiological body temperature, making it an excellent candidate for triggered drug release.[1][2] Below this temperature, 1-tetradecanol exists in a solid, hydrophobic state that effectively encapsulates therapeutic agents, preventing their premature release.[1][2] When the temperature is increased to its melting point, it undergoes a solid-to-liquid phase transition, enabling the release of the embedded drug.[1] This on-demand release mechanism provides precise control over drug administration, which can minimize systemic toxicity and enhance therapeutic efficacy.[1]

These application notes provide a comprehensive overview of the principles, experimental protocols, and key data associated with the use of 1-tetradecanol in creating thermo-responsive drug delivery platforms.

Principle of Operation

The core principle of 1-tetradecanol-based drug delivery systems is its reversible solid-liquid phase transition.[1]

• Encapsulation (Below Melting Point): The active pharmaceutical ingredient (API), often loaded into microparticles or nanoparticles, is dispersed within a solid matrix of 1-tetradecanol. The solid 1-tetradecanol's hydrophobic nature prevents the aqueous environment from reaching the drug, thereby inhibiting its release.[1][2]

• Triggered Release (At or Above Melting Point): When the local temperature is raised to 38-39°C or higher, the 1-tetradecanol matrix melts. This phase change exposes the encapsulated drug-loaded particles to the surrounding medium, leading to the release of their payload.[1] The kinetics of this release can be further controlled by the choice of the drug-carrying particle, such as gelatin, chitosan (B1678972), or PLGA.[1][2]

Key Applications

• On-Demand Local Drug Delivery: These systems are ideal for applications where localized, triggered release is beneficial, such as in tumor therapy where external heating can be applied to the tumor site.[1]

• Pulsatile Release Systems: By cycling the temperature above and below the melting point of 1-tetradecanol, a pulsatile drug release profile can be achieved.[1]

• Dual-Stimuli Responsive Systems: 1-Tetradecanol can be combined with other materials to create systems that respond to multiple stimuli, such as temperature and near-infrared (NIR) light or redox conditions.[1] It has been used to fill the hollow interiors of gold nanocages in the fabrication of novel theranostic systems that have the unique feature of photoacoustic imaging.[3][4]

Data Presentation

Physicochemical Properties of 1-Tetradecanol

Property	Value	Reference
Molecular Formula	C₁₄H₃₀O	[1]
Molecular Weight	214.39 g/mol	[1]
Melting Point	38-39 °C	[1][2]
Boiling Point	289 °C	[1]
Solubility in Water	Insoluble	[1]

Thermo-Responsive Azoxystrobin (B1666510) Nanoparticle Formulation[5]

Parameter	Value
Mean Particle Size	162.1 nm
Polydispersity Index (PDI)	~0.2
Zeta Potential	+5.1 mV
Composition
Azoxystrobin	5 g
Diethyl Phthalate (DEP)	10 mL
Tween 80	6 mL
1-Tetradecanol	2.5 g

In-Vitro Drug Release Comparison[6]

Formulation Type	Key Formulation Components	Drug	In-Vitro Release Conditions	Cumulative Release
1-Tetradecanol Niosome	Polyglyceryl-3-diisostearate, 1-Tetradecanol, Polysorbate-80 (1:2:1 molar ratio)	Zidovudine	Not specified	~20% in 18 hours
Cholesterol-Based Niosome	Tween 80, Cholesterol	Zidovudine	Phosphate Buffered Saline (PBS), pH 7.4, 37 ± 2°C, Dialysis Bag Method	88.72% in 12 hours

Experimental Protocols

Protocol 1: Fabrication of 1-Tetradecanol Beads with Encapsulated Drug-Loaded Particles

This protocol describes the fabrication of 1-tetradecanol beads containing fluorescein (B123965) isothiocyanate-dextran (FITC-dextran) as a model drug encapsulated in gelatin particles.[1]

Materials:

• 1-Tetradecanol

• Gelatin

• FITC-dextran (model drug)

• Deionized water

• Homogenizer

• Fluidic device for generating uniform droplets

Procedure:

• Preparation of FITC-dextran-loaded Gelatin Particles:

  • Prepare an aqueous solution of gelatin and FITC-dextran.

  • Use an emulsification and solvent evaporation method to form gelatin colloidal particles (0.3-2 µm in size).[5]

  • Dry the resulting gelatin particles.

• Fabrication of 1-Tetradecanol Beads:

  • Melt the 1-tetradecanol by heating it to 45°C (above its melting point).

  • Disperse the dried FITC-dextran-loaded gelatin particles into the molten 1-tetradecanol.

  • Use a fluidic device to generate uniform oil-in-water emulsion droplets, with the 1-tetradecanol/gelatin particle mixture as the oil phase and an aqueous solution as the continuous phase.

  • Cool the emulsion to solidify the 1-tetradecanol beads containing the gelatin particles.

Protocol 2: In-Vitro Thermo-Responsive Release Study

This protocol details the procedure to evaluate the temperature-triggered release of a model drug from the fabricated 1-tetradecanol beads.[1]

Materials:

• 1-Tetradecanol beads containing FITC-dextran-loaded gelatin particles

• Petri dish

• Deionized water

• Water bath or incubator capable of maintaining temperatures of 37°C and 39°C

• Fluorescence microscope or spectrophotometer

Procedure:

• Place the fabricated 1-tetradecanol beads in a Petri dish containing deionized water at room temperature.

• For the control group, maintain the temperature at 37°C (below the melting point of 1-tetradecanol).

• For the experimental group, increase the temperature to 39°C (at the melting point of 1-tetradecanol).

• At predetermined time intervals, collect aliquots from the aqueous medium.

• Quantify the amount of released FITC-dextran using a fluorescence microscope or spectrophotometer.

• Observe that at 37°C, there is no significant release of FITC-dextran.[2] At 39°C, the 1-tetradecanol melts, allowing the gelatin microbeads to leach out and release the FITC-dextran.[2][5] The release from gelatin microbeads is typically rapid, appearing as a step-function.[2] In contrast, using chitosan or PLGA microbeads results in a more sustained release profile.[2][5]

Protocol 3: Synthesis of Thermo-Responsive Nanoparticles using 1-Tetradecanol

This protocol outlines the synthesis of thermo-responsive azoxystrobin nanoparticles. The principles can be adapted for other active pharmaceutical ingredients.[6]

Materials:

• Azoxystrobin (active ingredient)

• Diethyl Phthalate (DEP) (solvent)

• Tween 80 (surfactant)

• 1-Tetradecanol

• Xanthan gum

• Deionized water

• Magnetic stirrer with heating

• Homogenizer

Procedure:

• Preparation of the Oil Phase:

  • In a beaker, combine 5 g of azoxystrobin and 10 mL of diethyl phthalate.

  • Heat the mixture to 75°C while stirring until the azoxystrobin is completely dissolved.

  • Add 2.5 g of 1-tetradecanol and 6 mL of Tween 80 to the solution and maintain the temperature at 75°C.

• Preparation of the Aqueous Phase:

  • Prepare a 0.1% (w/v) xanthan gum solution by dissolving the appropriate amount in deionized water with gentle heating and stirring.

  • Allow the xanthan gum solution to cool to room temperature.

• Emulsification and Nanoparticle Formation:

  • Heat the prepared aqueous phase to 55°C.

  • While maintaining the temperature at 55°C, add the prepared oil phase to the aqueous phase.

  • Homogenize the mixture at high speed to form a nanoemulsion.

  • Allow the nanoemulsion to cool to room temperature to solidify the nanoparticles.

Visualizations

Caption: Workflow for fabricating 1-tetradecanol beads.

Caption: Principle of thermo-responsive drug release.

Caption: Workflow for nanoparticle synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. A Temperature-Sensitive Drug Release System Based on Phase-Change Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Tetradecanol, 97+% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. Photothermal gold nanocages filled with temperature sensitive tetradecanol and encapsulated with glutathione responsive polycurcumin for controlled DOX delivery to maximize anti-MDR tumor effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. abstracts.biomaterials.org [abstracts.biomaterials.org]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for 1-Tetradecanol as a Phase Change Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol (B3432657), also known as myristyl alcohol, is a straight-chain saturated fatty alcohol that exhibits significant potential as an organic phase change material (PCM).[1][2] Its favorable characteristics, including a high latent heat of fusion, a melting point suitable for various low-temperature applications, chemical stability, and congruent melting behavior, make it an attractive candidate for thermal energy storage (TES) systems.[1] These systems are critical in applications requiring precise temperature control, such as in the transportation of temperature-sensitive pharmaceuticals, thermal regulation of electronic components, and in advanced building materials. This document provides detailed experimental protocols for the comprehensive characterization of 1-tetradecanol as a PCM.

Data Presentation: Thermophysical Properties of 1-Tetradecanol

The performance of a PCM is fundamentally dictated by its thermophysical properties. The following tables summarize the key quantitative data for 1-tetradecanol.

Property	Value	Unit	Notes
Melting Point	38 - 41[1]	°C	The temperature range at which the material transitions from solid to liquid.
Latent Heat of Fusion	166.43 - 229.7[1][2]	J/g	The amount of thermal energy absorbed or released during the phase transition at a constant temperature.
Thermal Conductivity (Solid)	~0.38 - 0.4[2][3]	W/(m·K)	A measure of the material's ability to conduct heat in its solid state.
Thermal Conductivity (Liquid)	~0.15 - 0.16[2][3]	W/(m·K)	A measure of the material's ability to conduct heat in its liquid state.
Density (Solid)	0.824[1] or 824[3]	g/cm³ or kg/m ³	At standard conditions.
Specific Heat Capacity (Solid)	~2.0 - 2.13[2][3]	J/(g·K)	The amount of heat required to raise the temperature of a unit mass of the solid material by one degree.
Specific Heat Capacity (Liquid)	~2.4 - 2.84[2][3]	J/(g·K)	The amount of heat required to raise the temperature of a unit mass of the liquid material by one degree.
Molar Mass	214.39[1][2]	g/mol
Boiling Point	>260[1][2]	°C

Experimental Protocols

Accurate and consistent characterization of 1-tetradecanol is essential for its effective implementation in any thermal energy storage application. The following section details the standard experimental methodologies for determining its key thermophysical properties.

Protocol 1: Determination of Phase Change Temperature and Latent Heat of Fusion using Differential Scanning Calorimetry (DSC)

Objective: To accurately determine the melting and solidification temperatures, and the latent heat of fusion of 1-tetradecanol.

Apparatus:

• A calibrated Differential Scanning Calorimeter (DSC)

• Aluminum DSC pans and lids

• A microbalance for precise weighing

• Inert purge gas (e.g., nitrogen)

Procedure:

• Sample Preparation:

  • Using a microbalance, accurately weigh 5-10 mg of 1-tetradecanol into an aluminum DSC pan.

  • Hermetically seal the pan using a crimper to prevent any loss of material during heating.

  • Prepare an empty, sealed aluminum pan to be used as a reference.

• DSC Instrument Setup:

  • Place the sample pan and the reference pan into the DSC cell.

  • Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min) to provide an inert atmosphere and prevent oxidation.

• Thermal Program:

  • Equilibrate the sample at a temperature at least 20°C below the expected melting point (e.g., 15°C).

  • Heat the sample at a constant, controlled rate (e.g., 5 °C/min) to a temperature at least 20°C above the melting point (e.g., 60°C).[3]

  • Hold the sample at this temperature for a few minutes to ensure complete melting.

  • Cool the sample at the same controlled rate back to the initial temperature.[3]

• Data Analysis:

  • The heat flow as a function of temperature is recorded during both the heating and cooling cycles.[1]

  • Melting and Solidification Temperatures: The onset or peak temperatures of the endothermic (heating) and exothermic (cooling) peaks in the DSC curve correspond to the melting and solidification temperatures, respectively.[1]

  • Latent Heat of Fusion: The latent heat is calculated by integrating the area of the melting or solidification peak.[1]

Protocol 2: Measurement of Thermal Conductivity using the Transient Hot-Wire Method

Objective: To measure the thermal conductivity of 1-tetradecanol in both its solid and liquid states.

Apparatus:

• A transient hot-wire thermal conductivity analyzer

• A sample holder specifically designed for the apparatus

• A temperature-controlled bath or chamber

Procedure:

• Sample Preparation (Solid Phase):

  • Melt the 1-tetradecanol sample and pour it into the sample holder, ensuring the hot-wire probe is fully and centrally immersed.

  • Allow the sample to solidify slowly and completely, ensuring good thermal contact between the material and the hot wire without any voids.

• Sample Preparation (Liquid Phase):

  • Melt the 1-tetradecanol in the sample holder and ensure the hot-wire probe is fully immersed in the liquid.

• Measurement:

  • Place the sample holder in a temperature-controlled bath or chamber and allow it to reach thermal equilibrium at the desired measurement temperature.

  • A short electrical pulse is sent through the hot wire, causing a transient temperature rise.

  • The temperature change of the wire over a short period is recorded.

• Data Analysis:

  • The thermal conductivity of the material is calculated from the rate of the temperature rise of the wire. The principle is based on the theory of a line heat source in an infinite medium.

Protocol 3: Evaluation of Thermal Stability through Thermal Cycling

Objective: To assess the long-term thermal reliability and stability of 1-tetradecanol after repeated melting and freezing cycles.

Apparatus:

• A thermal cycler, environmental chamber, or a programmable hot plate capable of controlled and repeatable heating and cooling cycles.

• A Differential Scanning Calorimeter (DSC) for pre- and post-cycling analysis.

• Sealed containers for the PCM sample.

Procedure:

• Initial Characterization:

  • Perform an initial DSC analysis on a fresh sample of 1-tetradecanol to establish its baseline melting point and latent heat of fusion.

• Sample Preparation for Cycling:

  • Place a known quantity of 1-tetradecanol into a sealed container to prevent degradation or contamination.

• Thermal Cycling Protocol:

  • Subject the sample to a predetermined number of repeated heating and cooling cycles. A typical cycle would involve heating the material to a temperature above its melting point and then cooling it to a temperature below its solidification point. For 1-tetradecanol, a cycle could be from 25°C to 50°C.

  • The heating and cooling rates should be controlled and consistent throughout the cycling process.

• Post-Cycling Analysis:

  • After the completion of the thermal cycles, perform a DSC analysis on the cycled sample using the same parameters as the initial characterization.

• Data Analysis:

  • Compare the melting point and latent heat of fusion of the cycled sample with the initial baseline values.

  • A significant change in these properties would indicate thermal degradation of the material.

Mandatory Visualization

References

• 1. Performance Comparison of Phase Change Materials for Thermal Energy Storage | Scientific.Net [scientific.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Note: Gas Chromatography Method for Purity Analysis of 1-Tetradecanol

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol widely used in the pharmaceutical, cosmetic, and chemical industries.[1] Its purity is a critical quality attribute that can significantly impact the safety and efficacy of final products.[2] Gas chromatography with flame ionization detection (GC-FID) is a robust and widely adopted technique for the quantitative analysis of 1-Tetradecanol and its related impurities.[2][3] This application note provides a detailed method for determining the purity of 1-Tetradecanol by GC-FID.

Principle

Gas chromatography separates volatile and semi-volatile compounds based on their boiling points and interactions with a stationary phase within a capillary column.[2] In this method, the sample is vaporized and carried by an inert gas through the column, where individual components are separated. A flame ionization detector (FID) then generates a signal proportional to the mass of the carbon-containing analytes.[2] The purity of 1-Tetradecanol is determined by the area normalization method, where the peak area of 1-Tetradecanol is compared to the total area of all peaks in the chromatogram.[2][4]

Common Impurities

Commercial grades of 1-Tetradecanol are typically produced from natural sources like coconut or palm kernel oil.[3][5] Consequently, the most common impurities are other fatty alcohols with different chain lengths, primarily lauryl alcohol (C12) and cetyl alcohol (C16).[5] The presence of these impurities can affect the physical and chemical properties of 1-Tetradecanol, making their identification and quantification crucial.[4][5]

Experimental Protocol

This protocol describes the analysis of 1-Tetradecanol purity using a gas chromatograph equipped with a flame ionization detector.

1. Materials and Reagents

• 1-Tetradecanol sample

• 1-Tetradecanol reference standard (≥99.5% purity)[4]

• Reference standards for expected impurities (e.g., 1-Dodecanol, 1-Hexadecanol)[4]

• Solvent: Isopropanol (B130326) or Chloroform (GC grade)[2]

• Optional Derivatizing Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[1][3][4][6]

• Anhydrous Pyridine (if derivatizing)[1][4]

2. Instrumentation

• Gas chromatograph equipped with a flame ionization detector (FID) and a capillary column.[2]

• Capillary Column: DB-5 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[2] A polar column like DB-Wax can also be used.[5]

3. Sample Preparation

Method A: Direct Analysis [2]

• Accurately weigh approximately 100 mg of the 1-Tetradecanol sample.

• Dissolve the sample in 10 mL of a suitable solvent such as isopropanol or chloroform.

Method B: Derivatization (for improved peak shape and sensitivity) [1][3][4][6]

• Accurately weigh approximately 10 mg of the 1-Tetradecanol sample into a vial.[3][4]

• Add 1 mL of a suitable solvent, such as N,N-dimethylformamide (DMF) or anhydrous pyridine.[3][4]

• Add 100 µL of a silylating agent, such as BSTFA with 1% TMCS.[3][4]

• Cap the vial tightly and heat at 60-70°C for 30 minutes.[1][3][4]

• Allow the sample to cool to room temperature before injection.[1][3]

4. GC-FID Conditions

The following table summarizes typical GC-FID parameters for the analysis of 1-Tetradecanol.

Parameter	Condition 1	Condition 2
Column	DB-5, 30 m x 0.25 mm ID, 0.25 µm film	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film
Carrier Gas	Helium or Nitrogen	Helium
Flow Rate	1.0 mL/min (constant flow)	1.0 mL/min (constant flow)
Injector Temperature	250°C[2]	280°C[3]
Detector Temperature	300°C[2]	300°C[3]
Oven Program	Initial: 150°C, hold 2 minRamp: 10°C/min to 280°CHold: 5 min at 280°C[2]	Initial: 100°C, hold 2 minRamp: 10°C/min to 280°CHold: 10 min at 280°C[3][6]
Injection Volume	1 µL	1 µL[3]
Split Ratio	50:1	50:1[3]

5. Data Analysis

• Identify the peaks corresponding to 1-Tetradecanol and other fatty alcohols based on their retention times by comparing them to the reference standards.[3][4] Retention times will generally increase with the carbon chain length of the alcohol.[3]

• Calculate the percentage purity of 1-Tetradecanol using the area normalization method:[2][4]

  Purity (%) = (Peak Area of 1-Tetradecanol / Total Peak Area of all components) x 100

Data Presentation

The following table summarizes typical quantitative data expected from the GC analysis of 1-Tetradecanol.

Parameter	Value	Reference
Limit of Detection (LOD)	~0.01%	[2]
Limit of Quantification (LOQ)	~0.05%	[2]
Precision (RSD)	< 2.0%	[2]
Accuracy (% Recovery)	98.0 - 102.0%	[2]
Typical Purity (Research Grade)	>99%	[3]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the GC purity analysis of 1-Tetradecanol.

Caption: Workflow for the GC purity analysis of 1-Tetradecanol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Note: HPLC Analysis of 1-Tetradecanol Following Derivatization

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol (B3432657), a long-chain fatty alcohol, is a compound of interest in various fields, including pharmaceutical sciences and drug development, where it can be used as an excipient or a starting material for synthesis. Due to its lack of a significant UV chromophore, direct analysis of 1-tetradecanol by High-Performance Liquid Chromatography (HPLC) with common detectors like UV-Vis is challenging. Pre-column derivatization is a widely employed strategy to introduce a chromophoric or fluorophoric tag to the molecule, enabling sensitive and accurate quantification.

This application note provides detailed protocols for the HPLC analysis of 1-tetradecanol using two different derivatization methods: one based on UV-Vis detection after reaction with phenyl isocyanate, and another employing a fluorescent label, carbazole-9-carbonyl chloride, for enhanced sensitivity with a fluorescence detector (FLD).

Data Presentation

The following tables summarize the quantitative data for the two described HPLC methods for 1-tetradecanol analysis.

Table 1: HPLC Method Parameters and Performance Data

Parameter	Method 1: Phenyl Isocyanate Derivatization (UV Detection)	Method 2: Carbazole-9-carbonyl Chloride Derivatization (Fluorescence Detection)
Derivatizing Agent	Phenyl Isocyanate	Carbazole-9-carbonyl chloride
Detection Method	UV-Vis Absorbance	Fluorescence
Wavelength	240 nm[1]	Excitation: 228 nm, Emission: 318 nm[2]
Column	C18 reverse-phase, 4.6 mm x 150 mm, 5 µm[1]	RP-8, 4.6 mm x 125 mm[2]
Mobile Phase	Acetonitrile (B52724) / Water Gradient[1]	Isocratic Acetonitrile[2]
Flow Rate	1.0 mL/min[1]	1.5 mL/min[2]
Column Temperature	30°C[1]	Ambient (not specified)
Injection Volume	20 µL[1]	Not specified, typically 10-20 µL
Limit of Detection (LOD)	~0.01%[1]	High sensitivity, capable of detecting nM concentrations[2]
Limit of Quantification (LOQ)	~0.05%[1]	Not specified, expected to be in the low nM range
Linearity Range	Dependent on standard curve	Not specified
Recovery	Not specified	Not specified

Experimental Protocols

Method 1: Phenyl Isocyanate Derivatization with UV Detection

This method is suitable for the quantification of 1-tetradecanol and assessment of its purity.

Materials and Reagents:

• 1-Tetradecanol standard

• Phenyl Isocyanate

• Anhydrous Acetonitrile (HPLC grade)

• Triethylamine

• Water (HPLC grade)

• HPLC system with UV detector

• C18 reverse-phase column (4.6 mm x 150 mm, 5 µm particle size)[1]

• Heating block or water bath

• Vials and syringes

Protocol:

• Standard and Sample Preparation:

  • Accurately weigh approximately 10 mg of the 1-tetradecanol standard or sample into a clean, dry vial.[1]

  • Add 1 mL of anhydrous acetonitrile to dissolve the alcohol.

• Derivatization Reaction:

  • To the solution from step 1, add 50 µL of triethylamine, which acts as a catalyst.[1]

  • Add 20 µL of phenyl isocyanate to the vial.[1]

  • Immediately cap the vial tightly to prevent evaporation and exposure to moisture.

  • Heat the reaction mixture at 60°C for 30 minutes.[1]

  • After heating, allow the vial to cool to room temperature.

• Sample Dilution and Analysis:

  • Dilute the cooled, derivatized solution with the mobile phase to a concentration suitable for HPLC analysis.

  • Inject 20 µL of the diluted sample into the HPLC system.[1]

• HPLC Conditions:

  • Column: C18 reverse-phase, 4.6 mm x 150 mm, 5 µm[1]

  • Mobile Phase: A gradient of acetonitrile and water.[1]

    • Initial conditions: 70% Acetonitrile.[1]

    • Gradient: Linearly increase to 100% Acetonitrile over 15 minutes.[1]

    • Hold at 100% Acetonitrile for 5 minutes.[1]

  • Flow Rate: 1.0 mL/min[1]

  • Column Temperature: 30°C[1]

  • Detection: UV at 240 nm[1]

• Quantification:

  • Prepare a calibration curve using derivatized 1-tetradecanol standards of known concentrations.

  • Determine the concentration of 1-tetradecanol in the sample by comparing its peak area to the calibration curve.[1]

Method 2: Carbazole-9-carbonyl Chloride Derivatization with Fluorescence Detection

This method offers high sensitivity for trace analysis of fatty alcohols.

Materials and Reagents:

• 1-Tetradecanol standard

• Carbazole-9-carbonyl chloride

• 1-Methylimidazole (B24206)

• Anhydrous Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Diethyl ether

• RP-18 Solid Phase Extraction (SPE) cartridges (e.g., 3 mL, 200 mg)[2]

• HPLC system with a fluorescence detector

• RP-8 column (4.6 mm x 125 mm)[2]

• Nitrogen gas supply for solvent evaporation

• Heating block or water bath

Protocol:

• Standard and Sample Preparation:

  • Prepare a stock solution of 1-tetradecanol in anhydrous acetonitrile.

• Derivatization Reaction:

  • In a reaction vial, combine 860 µL of dry acetonitrile, 100 µL of the fatty alcohol solution, and 40 µL of 1-methylimidazole (catalyst).[2]

  • Add 1 mL of a 4 mg/mL solution of carbazole-9-carbonyl chloride in acetonitrile to the mixture.[2]

  • Seal the vial and heat at 65°C for 30 minutes.[2]

• Purification of the Derivatized Sample:

  • Condition an RP-18 SPE cartridge with 2 mL of methanol followed by 2 mL of acetonitrile/water (60/40, v/v).[2]

  • Load the cooled reaction mixture onto the conditioned SPE cartridge.

  • Wash the cartridge with 12 mL of acetonitrile/water (60/40, v/v) to remove excess reagent.[2]

  • Dry the cartridge under a stream of air for 10 minutes.[2]

  • Elute the derivatized 1-tetradecanol with 2 mL of diethyl ether.[2]

  • Evaporate the diethyl ether under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of acetonitrile for HPLC analysis. The derivatives are reported to be stable for over 24 hours in solution.[2]

• HPLC Conditions:

  • Column: RP-8, 4.6 mm x 125 mm[2]

  • Mobile Phase: Isocratic Acetonitrile[2]

  • Flow Rate: 1.5 mL/min[2]

  • Detection: Fluorescence detector with excitation at 228 nm and emission at 318 nm.[2]

• Quantification:

  • Prepare a calibration curve using derivatized 1-tetradecanol standards of known concentrations.

  • Determine the concentration of 1-tetradecanol in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: Workflow for HPLC analysis of 1-Tetradecanol with Phenyl Isocyanate derivatization.

Caption: Workflow for HPLC analysis of 1-Tetradecanol with fluorescent derivatization.

References

• 1. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: Determination of the Hydroxyl Value of 1-Tetradecanol

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with the molecular formula CH₃(CH₂)₁₂CH₂OH.[1] It is a white, waxy solid widely used in the cosmetics industry as an emollient and in the chemical industry as an intermediate.[2] The hydroxyl value is a critical quality control parameter, representing the number of hydroxyl groups present in the material. It is defined as the number of milligrams of potassium hydroxide (B78521) (KOH) required to neutralize the acetic acid absorbed upon acetylation of one gram of the substance.[3] This value is essential for determining the purity of 1-Tetradecanol and for calculating the stoichiometry in reactions involving its hydroxyl group, such as in the production of surfactants and esters.

Principle of the Method

The most common method for determining the hydroxyl value of fatty alcohols is based on the acetylation of the hydroxyl groups using an excess of acetic anhydride (B1165640) in a pyridine (B92270) solvent.[3] The unreacted acetic anhydride is then hydrolyzed to acetic acid with the addition of water. The total amount of acetic acid is subsequently determined by titration with a standardized solution of potassium hydroxide. A blank determination, without the sample, is performed in parallel to account for the acetic acid produced from the hydrolysis of the acetylating reagent. The difference in the titration volumes between the blank and the sample is proportional to the amount of hydroxyl groups in the sample.

The reactions are as follows:

• Acetylation : R-OH + (CH₃CO)₂O → R-OCOCH₃ + CH₃COOH

• Hydrolysis of excess anhydride : (CH₃CO)₂O + H₂O → 2CH₃COOH

• Titration : CH₃COOH + KOH → CH₃COOK + H₂O

Experimental Protocol

This protocol is based on established standard methods such as ASTM E222 (Reflux Method) and other similar titration procedures.[4][5]

1. Apparatus

• 250 mL Erlenmeyer flasks with ground-glass joints

• Allihn condensers with ground-glass joints

• Heating mantle or steam bath

• 50 mL burette, calibrated to 0.1 mL

• Analytical balance, accurate to 0.1 mg

• Pipettes (10 mL, 25 mL)

• Volumetric flasks

2. Reagents

• Pyridine : Analytical reagent grade. (Caution: Toxic and unpleasant odor. Handle in a fume hood).

• Acetic Anhydride : Analytical reagent grade.

• Acetylating Reagent (1:3 v/v Acetic Anhydride/Pyridine) : Prepare fresh daily by mixing 1 volume of acetic anhydride with 3 volumes of pyridine in a glass-stoppered flask.

• Potassium Hydroxide (KOH), 0.5 M alcoholic solution : Standardized.

• Phenolphthalein (B1677637) Indicator Solution : 1% (w/v) in 95% ethanol.

• n-Butanol : Neutralized. To neutralize, add a few drops of phenolphthalein and titrate with the 0.5 M alcoholic KOH to a faint pink endpoint.

3. Procedure

3.1 Sample Preparation

• Accurately weigh approximately 2.0 g of 1-Tetradecanol into a 250 mL Erlenmeyer flask. The sample weight can be adjusted based on the expected hydroxyl value (see table below).

• Record the exact weight (W).

3.2 Acetylation

• Using a pipette, carefully add 5.0 mL of the acetylating reagent (acetic anhydride/pyridine solution) to the flask containing the sample.[5]

• Prepare a blank by adding 5.0 mL of the same acetylating reagent to a separate empty 250 mL Erlenmeyer flask.

• Attach the condensers to both the sample and blank flasks.

• Heat the flasks on a steam bath or heating mantle, ensuring a gentle reflux, for 1 hour.[5]

3.3 Hydrolysis and Titration

• After 1 hour, remove the flasks from the heat source and allow them to cool to room temperature.

• Add 10 mL of deionized water through the top of each condenser.[5]

• Reheat the flasks on the steam bath for an additional 10 minutes to ensure complete hydrolysis of the excess acetic anhydride.[5]

• Cool the flasks to room temperature.

• Rinse the condenser and the sides of the flask with 10 mL of neutralized n-butanol.[5]

• Add 5-6 drops of phenolphthalein indicator solution to each flask.

• Titrate each flask with the standardized 0.5 M alcoholic KOH solution until a permanent, faint pink endpoint is reached.[5]

• Record the volume of KOH solution used for the sample titration (S) and the blank titration (B).

4. Calculation

The hydroxyl value (HV) is calculated using the following formula:

HV (mg KOH/g) = [((B - S) * N * 56.1) / W] + AV

Where:

• B = Volume of KOH solution used for the blank (mL)

• S = Volume of KOH solution used for the sample (mL)

• N = Normality of the alcoholic KOH solution (mol/L)

• 56.1 = Molecular weight of KOH ( g/mol )

• W = Weight of the sample (g)

• AV = Acid Value of the sample (mg KOH/g). For pure 1-Tetradecanol, the acid value is typically negligible and can be considered zero.[3]

Data Presentation

The following table summarizes the key quantitative data for determining the hydroxyl value of 1-Tetradecanol.

Parameter	Value	Reference
Chemical Formula	CH₃(CH₂)₁₂CH₂OH	[1]
Molecular Weight	214.39 g/mol
Functionality (hydroxyl groups)	1
Theoretical Hydroxyl Value	261.67 mg KOH/g	[5]
Recommended Sample Weight	~2.0 g	[5]
Titrant Concentration	0.5 M KOH in ethanol	[5][6]
Expected Precision (Repeatability)	Difference between two determinations in the same lab should not exceed 2.4	[7]
Expected Precision (Reproducibility)	Difference between determinations in two different labs should not exceed 3.1	[7]

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the hydroxyl value.

References

• 1. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 2. 1-Tetradecanol [chemeurope.com]
• 3. Hydroxyl value - Wikipedia [en.wikipedia.org]
• 4. infinitalab.com [infinitalab.com]
• 5. benchchem.com [benchchem.com]
• 6. xylemanalytics.com [xylemanalytics.com]
• 7. library.aocs.org [library.aocs.org]

1-Tetradecanol as an Emollient in Topical Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol (B3432657), also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with the molecular formula C14H30O.[1][2] Derived from natural sources like coconut and palm kernel oil, it is a white, waxy solid that is practically insoluble in water but soluble in oils and organic solvents.[2][3][4] In the realm of topical formulations, 1-tetradecanol is a versatile excipient valued for its multifaceted contributions to product efficacy, stability, and aesthetics.[3][5] Its primary role is that of an emollient, where it softens and soothes the skin by forming a protective, occlusive layer that minimizes transepidermal water loss (TEWL) and enhances skin hydration.[3][6] Beyond its emollient properties, it also functions as a thickener, emulsion stabilizer, and co-emulsifier, contributing to the desirable texture and shelf-life of creams and lotions.[4][7][8]

These application notes provide a comprehensive guide to utilizing 1-tetradecanol in topical formulations, complete with experimental protocols for performance evaluation and quantitative data to inform formulation development.

Physicochemical Properties

A fundamental understanding of 1-tetradecanol's physicochemical properties is crucial for its effective incorporation into topical delivery systems.

Property	Value	Reference
Chemical Formula	C₁₄H₃₀O	[1]
Molecular Weight	214.39 g/mol	[5]
Appearance	White waxy solid	[2][5]
Melting Point	38 °C (100 °F)	[5]
Boiling Point	>260 °C	[5]
Solubility	Practically insoluble in water; soluble in diethyl ether; slightly soluble in ethanol.	[2][5]

Applications in Topical Formulations

1-Tetradecanol is a multifunctional ingredient that enhances topical formulations in several key ways:

• Emollient: As an emollient, 1-tetradecanol imparts a smooth and soft feel to the skin.[7][9] It forms a protective lipid layer on the stratum corneum, which helps to reduce water evaporation and maintain skin hydration.[3][6] This action helps to repair the skin barrier and replenish lipids.[5][10]

• Thickener: It increases the viscosity of formulations, contributing to a rich, creamy texture that is aesthetically pleasing and easy to apply.[4][7]

• Emulsion Stabilizer: In oil-in-water (O/W) and water-in-oil (W/O) emulsions, 1-tetradecanol helps to prevent the separation of the oil and water phases, ensuring the homogeneity and stability of the product over time.[1][4]

• Co-emulsifier: It works in synergy with primary emulsifiers to create a more robust and stable emulsion system.[4]

• Penetration Enhancer: Like other long-chain fatty alcohols, 1-tetradecanol can enhance the penetration of active pharmaceutical ingredients (APIs) through the skin.[5][11] It achieves this by temporarily disrupting the highly organized lipid structure of the stratum corneum, thereby increasing the diffusion of the API into the deeper layers of the skin.[5][11][12] However, its penetration-enhancing effect is considered less pronounced than that of shorter-chain fatty alcohols.[5]

Quantitative Performance Data

While specific dose-response data for 1-tetradecanol is limited in publicly available literature, the following tables present illustrative data based on the known properties of fatty alcohol emollients to guide formulation development.[3]

Table 1: Illustrative Effect of a 1-Tetradecanol-Containing Formulation on Skin Barrier Function

Parameter	Baseline (Mean ± SD)	4 Hours Post-Application (Mean ± SD)	Percent Change
Skin Hydration (Corneometer Units)	45 ± 5	65 ± 7	+44%
Transepidermal Water Loss (TEWL) (g/m²/h)	12 ± 2	8 ± 1.5	-33%
Note: Data are hypothetical and represent expected trends. Actual results will vary depending on the complete formulation.[3]

Table 2: Comparative In Vitro Skin Permeation Enhancement

This table presents hypothetical data from an in vitro permeation study using a Franz diffusion cell, demonstrating the potential of 1-tetradecanol to enhance the delivery of a model drug.[5]

Formulation	Active Ingredient	Concentration of 1-Tetradecanol	Steady-State Flux (Jss) (µg/cm²/h)	Enhancement Ratio (ER)
Control	Model Drug (e.g., Ibuprofen)	0%	12.5 ± 1.8	1.0
Test Formulation	Model Drug (e.g., Ibuprofen)	5%	35.0 ± 3.2	2.8
Enhancement Ratio (ER) is the ratio of the flux of the test formulation to the flux of the control formulation.[5]

Mechanism of Action as an Emollient

The primary mechanism by which 1-tetradecanol and other fatty alcohols act as emollients is through their interaction with the stratum corneum, the outermost layer of the skin.[12]

Caption: Mechanism of 1-Tetradecanol as an emollient.

Experimental Protocols

The following are detailed protocols for evaluating the performance of topical formulations containing 1-tetradecanol.

Protocol 1: In Vivo Evaluation of Skin Hydration and Transepidermal Water Loss (TEWL)

This protocol assesses the effect of a topical formulation on skin hydration and barrier function in human volunteers.[3]

Caption: Workflow for in vivo skin hydration and TEWL testing.

Objective: To quantify the effect of a topical formulation containing 1-tetradecanol on skin surface hydration and transepidermal water loss.

Materials:

• Corneometer® for skin hydration measurement.[3]

• Tewameter® for TEWL measurement.[3]

• Test formulation containing 1-tetradecanol.

• Placebo formulation (vehicle without 1-tetradecanol).

• Environmentally controlled room (20-22°C, 40-60% relative humidity).[3]

Methodology:

• Subject Recruitment: Recruit healthy volunteers with self-perceived dry skin. Ensure subjects have no active skin diseases or known allergies to cosmetic ingredients.[3]

• Acclimatization: Allow subjects to acclimatize in a room with controlled temperature and humidity for at least 30 minutes before any measurements are taken.[3]

• Test Site Demarcation: Mark out uniform test sites (e.g., 4x4 cm) on the volar forearms of each subject.

• Baseline Measurements:

  • Skin Hydration: Using a Corneometer®, take three measurements per test site and calculate the average.[3]

  • TEWL: Using a Tewameter®, allow the probe to stabilize on the skin for at least 30 seconds before recording the measurement. Take three measurements per test site and calculate the average.[3]

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation and the placebo to the designated test sites. One site should remain untreated as a negative control.[3]

• Post-Application Measurements: Repeat the skin hydration and TEWL measurements at specified time points (e.g., 1, 2, 4, 8, and 24 hours) after product application.[3]

• Data Analysis: Calculate the change from baseline for both skin hydration and TEWL for each test site at each time point. Perform statistical analysis (e.g., ANOVA or t-test) to determine the significance of the differences between the test formulation, placebo, and untreated control.[3]

Protocol 2: In Vitro Skin Permeation Study (Franz Diffusion Cell)

This protocol is designed to evaluate the potential of 1-tetradecanol to enhance the penetration of an active pharmaceutical ingredient (API) through the skin.[12]

Caption: Workflow for in vitro skin permeation studies.

Objective: To quantify the permeation of an API from a topical formulation containing 1-tetradecanol through a skin membrane.[5]

Materials:

• Franz diffusion cells.

• Excised human or animal skin (e.g., porcine ear skin).

• Receptor solution (e.g., phosphate-buffered saline, PBS).

• Test formulation containing the API and 1-tetradecanol.

• Control formulation (with API but without 1-tetradecanol).

• High-performance liquid chromatography (HPLC) system or other suitable analytical instrument.

Methodology:

• Skin Preparation: Excise full-thickness skin and remove any subcutaneous fat. The skin can be used fresh or stored frozen.

• Franz Cell Setup: Mount the skin membrane between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum facing the donor compartment. Fill the receptor compartment with a suitable receptor solution and ensure it is constantly stirred and maintained at 32°C to mimic physiological skin temperature.

• Formulation Application: Apply a precise amount of the test or control formulation to the surface of the skin in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor solution and replace it with an equal volume of fresh, pre-warmed receptor solution.[12]

• Sample Analysis: Analyze the concentration of the API in the collected samples using a validated analytical method such as HPLC.[12]

• Data Analysis: Plot the cumulative amount of API permeated per unit area against time. Calculate the steady-state flux (Jss) from the slope of the linear portion of the curve. The enhancement ratio (ER) is calculated by dividing the Jss of the test formulation by the Jss of the control formulation.[12]

Safety and Regulatory Considerations

1-Tetradecanol is generally recognized as safe for use in cosmetic and topical pharmaceutical formulations.[1] It has very low acute toxicity.[2] However, it can cause skin irritation, particularly at higher concentrations.[5][13] Patch testing has shown that 1-tetradecanol at 10% in petrolatum can have irritant effects, with a 5% concentration being recommended for such tests.[1] As with any raw material, it is essential to source high-purity 1-tetradecanol and to consider the overall formulation when assessing irritation potential.[14]

Conclusion

1-Tetradecanol is a highly effective and versatile emollient for topical formulations, offering significant benefits in terms of skin hydration, barrier function, and product aesthetics. Its multifunctional nature as a thickener and emulsion stabilizer further enhances its value in the development of a wide range of dermatological and cosmetic products. The protocols outlined in these application notes provide a robust framework for formulators to evaluate and optimize the performance of 1-tetradecanol-containing products, ensuring both efficacy and consumer acceptance. Careful consideration of concentration and potential for irritation is necessary to develop safe and effective formulations.

References

• 1. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 2. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. thebeautycrop.com [thebeautycrop.com]
• 7. skintypesolutions.com [skintypesolutions.com]
• 8. Dispelling Myths: The Truth About Fatty Alcohol in Skincare and Haircare - Musim Mas [musimmas.com]
• 9. petercremerna.com [petercremerna.com]
• 10. Not All Alcohols Are Bad: The Skincare Secret of Fatty Alcohols - Elchemy [elchemy.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Application Notes and Protocols for 1-Tetradecanol-Based Eutectic Mixtures

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation, characterization, and application of 1-tetradecanol-based eutectic mixtures. Eutectic mixtures are compositions of two or more components that melt and solidify at a single, sharp temperature that is lower than the melting points of the individual constituents.[1][2] 1-Tetradecanol (B3432657), a fatty alcohol, forms eutectic mixtures with various compounds, particularly fatty acids, making them highly attractive for applications in thermal energy storage as phase change materials (PCMs) and as novel drug delivery systems in the pharmaceutical industry.[2][3]

The formation of eutectic systems can significantly enhance the solubility and dissolution rate of poorly water-soluble active pharmaceutical ingredients (APIs).[2] Their melting points, often near physiological temperatures, render them suitable for temperature-responsive drug release and transdermal drug delivery.[2]

Data Presentation: Thermal Properties of 1-Tetradecanol Eutectic Mixtures

The thermal properties of 1-tetradecanol-based eutectic mixtures are critical for their application. The following tables summarize the key thermal properties of various binary eutectic mixtures of 1-tetradecanol with different fatty acids.

Table 1: Thermal Properties of 1-Tetradecanol and Fatty Acid Eutectic Mixtures

Eutectic Mixture Component B	Molar/Weight Ratio (1-Tetradecanol : Component B)	Onset Melting Temp. (°C)	Latent Heat of Fusion (J/g)
Capric Acid (CA)	0.62 : 0.38 (approx.)[2]	19.13[1][2][4]	153.4[1][2]
Lauric Acid (LA)	0.54 : 0.46 (approx.)[2]	24.53[1][2][4]	Not Specified
Myristic Acid (MA)	0.72 : 0.28 (approx.)[2]	33.15[1][2][4]	Not Specified
Palmitic Acid (PA)	0.70 : 0.30 (approx.)[2]	~29[1][5]	Not Specified

Note: The exact eutectic composition and thermal properties can vary slightly depending on the purity of the components and the experimental conditions.[2]

Experimental Protocols

This section provides detailed methodologies for the preparation and characterization of 1-tetradecanol-based eutectic mixtures and their application in drug delivery.

Protocol 1: Preparation of 1-Tetradecanol-Fatty Acid Eutectic Mixture (Fusion Method)

This protocol describes the fusion method for preparing a binary eutectic mixture of 1-tetradecanol and a fatty acid.[2]

Materials:

• 1-Tetradecanol (≥99% purity)[2]

• Fatty acid (e.g., capric acid, lauric acid, myristic acid; ≥99% purity)[1][2]

• Glass vials with screw caps[1][2]

• Hot plate with magnetic stirring capabilities or a water/oil bath[1][2][3]

• Analytical balance[2]

• Magnetic stir bar[1]

Procedure:

• Weighing: Accurately weigh the desired amounts of 1-tetradecanol and the fatty acid in the predetermined eutectic ratio (refer to Table 1) and place them in a glass vial.[1][2]

• Melting and Mixing: Place a magnetic stir bar into the vial. Heat the vial on a hot plate or in a water/oil bath to a temperature approximately 10-20°C above the melting point of the component with the higher melting point.[1][2][3]

• Homogenization: Stir the mixture continuously at a moderate speed (e.g., 300-500 rpm) until a clear, homogeneous liquid is formed.[2] This typically takes 30-60 minutes.[2] Continue stirring for at least 30 minutes after the mixture has completely melted to ensure homogeneity.[1]

• Cooling and Solidification: Remove the vial from the heat source and allow it to cool to room temperature. The mixture will solidify into a homogeneous solid.[2] For controlled cooling, the hot plate can be turned off to allow for gradual cooling.[1]

• Storage: Store the prepared eutectic mixture in a tightly sealed container at room temperature.[2]

Protocol 2: Thermal Characterization using Differential Scanning Calorimetry (DSC)

DSC is employed to determine the melting temperature and latent heat of fusion of the eutectic mixture.[2]

Equipment and Materials:

• Differential Scanning Calorimeter (DSC)[1]

• Hermetic aluminum pans and lids[1]

• Crimper for sealing pans[1]

• Prepared eutectic mixture

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the prepared eutectic mixture into a hermetic aluminum pan.[1][2]

• Sealing: Hermetically seal the pan using a crimper.[2]

• Reference Pan: Use an empty, sealed aluminum pan as a reference.[1][2]

• DSC Analysis:

  • Place the sample and reference pans into the DSC cell.[1][2]

  • Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate.[1]

  • Equilibrate the system at a temperature below the expected melting point (e.g., 5°C).[2]

  • Heat the sample at a constant rate (e.g., 5-10°C/min) to a temperature above the melting point of the individual components (e.g., 80°C).[2]

  • Cool the sample back to the initial temperature at the same rate.[2]

• Data Analysis: Analyze the resulting thermogram to determine the onset melting temperature, peak melting temperature, and latent heat of fusion.[1] A single, sharp endothermic peak upon heating and a single, sharp exothermic peak upon cooling are indicative of a well-formed eutectic mixture.[1]

Protocol 3: Structural Characterization using Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to confirm the chemical stability and the presence of individual components in a uniform mixture.[1]

Equipment and Materials:

• FT-IR spectrometer with an Attenuated Total Reflectance (ATR) accessory[2]

• Prepared eutectic mixture and individual components

Procedure:

• Background Spectrum: Record a background spectrum of the clean ATR crystal.[2]

• Sample Analysis: Place a small amount of the eutectic mixture onto the ATR crystal and record the spectrum, typically in the range of 4000-400 cm⁻¹.[2]

• Component Analysis: Record the spectra of the individual components (1-tetradecanol and the fatty acid) under the same conditions.[2]

• Data Comparison: Compare the spectrum of the eutectic mixture with the spectra of the individual components. The spectrum of the eutectic mixture should be a superposition of the individual spectra, indicating physical mixing without the formation of new chemical bonds.[2]

Protocol 4: Incorporation of an Active Pharmaceutical Ingredient (API)

This protocol outlines the incorporation of a model API into a 1-tetradecanol-based eutectic mixture for drug delivery applications.

Materials:

• Prepared 1-tetradecanol-fatty acid eutectic mixture

• Active Pharmaceutical Ingredient (API)

• Glass vial

• Heating magnetic stirrer

Procedure:

• Melting the Eutectic: Place the pre-made eutectic mixture in a glass vial and heat it on a magnetic stirrer to a temperature approximately 10°C above its melting point.[2]

• API Incorporation: Once the eutectic mixture is completely molten, add the desired amount of the API to the liquid.[2]

• Homogenization: Stir the mixture continuously until the API is fully dissolved and the solution is clear and homogeneous.

• Cooling and Solidification: Remove the vial from the heat and allow it to cool to room temperature to form a solid dispersion of the API within the eutectic matrix.

Visualizations

Caption: Workflow for the preparation, characterization, and application of 1-tetradecanol eutectic mixtures.

Caption: Troubleshooting workflow for addressing phase separation in eutectic mixtures.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Form-Stable Phase Change Materials Based on Eutectic Mixture of Tetradecanol and Fatty Acids for Building Energy Storage: Preparation and Performance Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Microencapsulation of 1-Tetradecanol for Advanced Textile Applications

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the microencapsulation of 1-tetradecanol (B3432657), a phase change material (PCM), for its application in thermo-regulating textiles. The information compiled herein offers detailed experimental protocols, data presentation, and visual workflows to support research and development in smart textiles and advanced material science.

Introduction: Enhancing Textiles with Thermal Regulation

1-Tetradecanol is a fatty alcohol that serves as an effective phase change material due to its high latent heat of fusion and a phase transition temperature suitable for thermal energy storage in textiles.[1] The principle of PCMs in textiles is to absorb, store, and release heat as the material transitions between solid and liquid phases, thereby providing a thermoregulating effect that enhances the wearer's comfort in fluctuating environmental temperatures.[2][3] Microencapsulation is a critical technology that overcomes the challenge of containing 1-tetradecanol in its liquid state, preventing leakage and ensuring its durability through washing and wear.[1][4] This is achieved by enclosing the 1-tetradecanol core within a stable polymeric shell.[1]

Data Presentation: Properties of 1-Tetradecanol Microcapsules

The selection of microencapsulation method and shell material significantly influences the physical and thermal properties of the resulting microcapsules. The following tables summarize key quantitative data from various studies on the microencapsulation of 1-tetradecanol.

Table 1: Thermal Properties of Microencapsulated 1-Tetradecanol

Shell Material	Microencapsulation Method	Melting Temperature (°C)	Crystallization Temperature (°C)	Latent Heat of Melting (J/g)	Latent Heat of Crystallization (J/g)	Reference
Urea-Formaldehyde	In-situ Polymerization	45.9	39.78	-	-	[1]
Poly(methyl methacrylate) (PMMA)	Emulsion Polymerization	-	-	120.7	118.4	[1][5]
Poly(methyl methacrylate-co-glycidyl methacrylate)	Emulsion Polymerization	36.5	29.7	144.8	-151.0	[1][6]
Sodium Alginate/Chitosan with TiO2	Pickering Emulsion Complex Coacervation	-	-	up to 192.9	-	[7]
Not Specified	Not Specified	-	-	105	51	[7][8]

Note: The latent heat of pure 1-tetradecanol is approximately 210 J/g for melting and 207 J/g for cooling. The encapsulation process results in a lower latent heat for the composite material due to the mass of the shell.[1]

Table 2: Physical Properties and Stability of 1-Tetradecanol Microcapsules

Shell Material	Average Particle Size (µm)	Morphology	Peak Thermal Stability (°C)	Reference
Urea-Formaldehyde	~3	Spherical, smooth surface	~150	[1]
Poly(methyl methacrylate-co-glycidyl methacrylate)	6.96 - 124.03	Spherical, homogeneous	Two-step degradation	[1][6]
Not Specified	0.49	-	-	[7][8]

Experimental Protocols

The following are detailed protocols for the microencapsulation of 1-tetradecanol using two common methods: in-situ polymerization with a urea-formaldehyde shell and emulsion polymerization with a poly(methyl methacrylate) shell.

Protocol 1: In-situ Polymerization with Urea-Formaldehyde Shell

This protocol outlines the synthesis of 1-tetradecanol microcapsules with a urea-formaldehyde (UF) shell.

Materials:

• 1-Tetradecanol (Core Material)

• Urea (Shell Monomer)

• Formaldehyde (B43269) solution (37 wt. % in water) (Shell Monomer)

• Ammonium (B1175870) chloride (Catalyst)

• Resorcinol (Modifier)

• Ethylene Maleic Anhydride (EMA) copolymer (Emulsifier)

• Distilled Water

• Sodium Hydroxide / Hydrochloric Acid (for pH adjustment)

Procedure:

• Emulsifier Solution Preparation: Prepare a 2.5 wt% solution of EMA in 100 ml of distilled water. Stir at 500 rpm until the solution is clear.[9]

• Aqueous Phase Preparation: In 200 ml of distilled water, dissolve 0.5 g of resorcinol, 0.5 g of ammonium chloride, and 5 g of urea.[9] Add 10 ml of the prepared EMA solution to this mixture and stir at 500 rpm until colorless.[9]

• Emulsion Formation:

  • Heat the aqueous phase to 50°C.[9]

  • Adjust the pH of the solution as required for the polymerization reaction.[9]

  • Add 10 g of 1-Tetradecanol to the solution.[9]

  • Increase the stirring speed to 1000 rpm to form a stable oil-in-water emulsion.[9]

• Polymerization:

  • Add 10 g of formaldehyde to the emulsion.[9]

  • Increase the temperature to 70°C.[9]

  • Continue stirring at 1000 rpm for 4 hours to facilitate the polymerization of the urea-formaldehyde shell at the oil-water interface.[9]

• Recovery and Washing:

  • Cool the solution to room temperature.[9]

  • Filter the microcapsules using a vacuum membrane filter.[9]

  • Wash the collected microcapsules with distilled water to remove unreacted monomers and emulsifiers.[9]

• Drying: Dry the microcapsules in an oven at a temperature below the melting point of 1-tetradecanol (e.g., 30-40°C) until a constant weight is achieved.[1][9]

Protocol 2: Application of Microcapsules to Cotton Fabric

This protocol describes the coating of cotton fabric with the synthesized 1-tetradecanol microcapsules.

Materials:

• 1-Tetradecanol microcapsules

• Acrylic binder

• Cotton fabric

• Distilled water

Procedure:

• Binder Mixture Preparation: Mix the 1-tetradecanol microcapsules with an acrylic binder in a desired ratio (e.g., 75:25, 50:50, or 25:75 by weight).[7][8]

• Coating Method:

  • Pad-Dry-Cure: Immerse the cotton fabric in the microcapsule-binder suspension. Pass the fabric through rollers to ensure even distribution and remove excess liquid. Dry the fabric and then cure it at an elevated temperature to fix the microcapsules.[7][8]

  • Hydrothermal Method: Apply the microcapsule-binder mixture to the fabric and treat it under specific temperature and pressure conditions in an aqueous environment.[7][8]

  • Knife-over-roll: A blade is used to spread a uniform layer of the microcapsule-binder paste onto the fabric surface.[7][8]

• Durability Testing: To assess the durability of the coating, the treated fabric can be subjected to multiple home washing cycles.[7][8]

Characterization Protocols

Standard procedures for characterizing the synthesized microcapsules are outlined below.

Scanning Electron Microscopy (SEM)

• Objective: To observe the surface morphology, shape, and size of the microcapsules.[1][9]

• Procedure:

  • Mount a small amount of the dried microcapsule powder onto an SEM stub with carbon adhesive.

  • Sputter-coat the sample with a conductive material (e.g., gold) to prevent charging.[1]

  • Image the sample in the SEM to observe its characteristics.

Differential Scanning Calorimetry (DSC)

• Objective: To determine the melting and crystallization temperatures and the latent heat of fusion of the encapsulated 1-tetradecanol.[1][9]

• Procedure:

  • Weigh 5-10 mg of the microcapsule sample into an aluminum DSC pan and seal it.[1]

  • Use an empty, sealed aluminum pan as a reference.[1]

  • Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above the melting point of 1-tetradecanol.[1]

  • Cool the sample back to the starting temperature at the same controlled rate.[1]

  • Analyze the resulting heat flow curve to determine thermal properties.

Fourier Transform Infrared Spectroscopy (FT-IR)

• Objective: To confirm the successful encapsulation of 1-tetradecanol within the polymer shell.[1][9]

• Procedure:

  • Mix a small amount of the microcapsule powder with potassium bromide (KBr) and press it into a transparent pellet.[1]

  • Record the infrared spectrum of the pellet over a range of 4000-400 cm⁻¹.[1]

  • The spectrum should exhibit characteristic peaks of both the 1-tetradecanol core and the shell material.

Visualizations

The following diagrams illustrate the key processes and concepts involved in the microencapsulation of 1-tetradecanol for textile applications.

Caption: Experimental workflow for the synthesis, application, and characterization of 1-tetradecanol microcapsules.

Caption: Mechanism of thermal regulation by phase change materials in textiles.

Caption: Logical relationship of components in a thermo-regulating textile.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. ecaaser5.ecaa.ntu.edu.tw [ecaaser5.ecaa.ntu.edu.tw]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 1-Tetradecanol phase change material microcapsules coating on cotton fabric for enhanced thermoregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: 1-Tetradecanol Formulation Guide

Welcome to the Technical Support Center for 1-Tetradecanol, also known as myristyl alcohol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the precipitation of 1-Tetradecanol in solutions and to offer troubleshooting support for related formulation challenges.

Frequently Asked Questions (FAQs)

Q1: What is 1-Tetradecanol and what are its key properties?

A1: 1-Tetradecanol is a straight-chain, saturated fatty alcohol with the molecular formula C₁₄H₃₀O. At room temperature, it is a white, waxy solid.[1][2] Its long carbon chain makes it highly nonpolar and hydrophobic, leading to very low solubility in water.[1] Key physicochemical properties are summarized in the table below.

Q2: Why does 1-Tetradecanol precipitate out of my solution?

A2: 1-Tetradecanol precipitation, or crystallization, can be triggered by several factors:

• Supersaturation: The concentration of 1-Tetradecanol exceeds its solubility limit in the solvent at a given temperature.

• Temperature Fluctuations: A decrease in temperature can significantly lower the solubility of 1-Tetradecanol, causing it to precipitate.

• Solvent Composition: The polarity of the solvent system is critical. Adding a less effective solvent (like water to an ethanol (B145695) solution) can cause 1-Tetradecanol to "crash out."

• Cooling Rate: Rapid cooling of a heated solution can lead to the formation of unstable crystals and precipitation.

Q3: How can I prevent 1-Tetradecanol from precipitating?

A3: Several strategies can be employed to maintain 1-Tetradecanol in solution:

• Solvent Selection: Choose a solvent or co-solvent system in which 1-Tetradecanol has high solubility.

• Temperature Control: Maintain the solution temperature above the point where precipitation occurs. The melting point of 1-Tetradecanol is between 35-39°C.[2]

• Use of Co-solvents: The addition of a water-miscible organic solvent can increase the overall solvating power of the system.

• Surfactants: Incorporating surfactants can create micelles that encapsulate 1-Tetradecanol, enhancing its dispersion in aqueous solutions.

• Polymeric Crystallization Inhibitors: Certain polymers can interfere with the crystal nucleation and growth process, keeping 1-Tetradecanol in an amorphous state.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Cloudiness or visible particles appear upon cooling.	The solution has become supersaturated as the temperature dropped.	1. Gently reheat the solution to redissolve the precipitate.2. Add a co-solvent to increase solubility at lower temperatures.3. Consider adding a crystallization inhibitor.
A solid mass forms at the bottom of the container.	Gross precipitation due to low solubility or significant temperature drop.	1. Review the solvent system and concentration of 1-Tetradecanol.2. Increase the proportion of the solvent in which 1-Tetradecanol is more soluble.3. Ensure the storage temperature is appropriate for the formulation.
The solution becomes hazy when water is added.	The addition of water (an anti-solvent) is causing the 1-Tetradecanol to precipitate.	1. Optimize the ratio of the organic solvent to water.2. Add the aqueous phase slowly to the 1-Tetradecanol solution with vigorous mixing.3. Incorporate a surfactant to improve miscibility.
An oily layer separates from the solution.	This phenomenon, known as "oiling out," occurs when the solute melts but does not dissolve in the hot solvent.	1. Reheat the solution and add more of the primary solvent until the oil dissolves.2. Allow the solution to cool more slowly to encourage crystal formation instead of oiling out.

Data Presentation

Table 1: Physicochemical Properties of 1-Tetradecanol

Property	Value
Molecular Formula	C₁₄H₃₀O
Molecular Weight	214.39 g/mol
Appearance	White waxy solid
Melting Point	35-39 °C[2]
Boiling Point	289 °C
Water Solubility	Practically insoluble

Table 2: Qualitative Solubility of 1-Tetradecanol in Various Solvents at 25°C

Solvent	Solubility
Water	Practically Insoluble[1]
Ethanol	Slightly Soluble to Soluble (concentration and temperature dependent)[1]
Diethyl Ether	Soluble[1]
Acetone	Soluble[2]
Chloroform	Soluble[2]
Benzene	Soluble[2]
Propylene Glycol	Soluble
Polyethylene Glycol 400 (PEG 400)	Soluble

Table 3: Quantitative Solubility of 1-Tetradecanol in Ethanol/Water Co-solvent Systems at 25°C

% Ethanol (v/v) in Water	Approximate Solubility (g/L)
0	< 0.001
20	0.01
40	0.5
60	5
80	20
100	> 50

Table 4: Effect of Surfactants on the Aqueous Solubility of 1-Tetradecanol at 25°C

Surfactant	Concentration (% w/v)	Approximate Solubility (g/L)
Polysorbate 20	1	0.8
Polysorbate 80	1	1.2

Experimental Protocols

Protocol 1: Preparation of a Stable 1-Tetradecanol Solution using a Co-solvent

Objective: To prepare a clear and stable solution of 1-Tetradecanol for experimental use.

Materials:

• 1-Tetradecanol

• Ethanol (or other suitable organic solvent)

• Purified Water

• Magnetic stirrer and stir bar

• Heating plate

• Volumetric flasks and pipettes

Methodology:

• Determine the Target Concentration: Decide on the final desired concentration of 1-Tetradecanol in the solution.

• Dissolve 1-Tetradecanol in Organic Solvent:

  • Weigh the required amount of 1-Tetradecanol and place it in a beaker.

  • Add a sufficient volume of ethanol to completely dissolve the 1-Tetradecanol. Gentle warming (to just above its melting point) and stirring can facilitate dissolution.

• Prepare the Aqueous Phase: Measure the required volume of purified water.

• Combine the Phases:

  • Place the ethanolic solution of 1-Tetradecanol on a magnetic stirrer.

  • Slowly add the purified water to the ethanolic solution while stirring continuously. The rate of addition should be slow enough to prevent localized supersaturation and precipitation.

• Final Volume Adjustment: Transfer the solution to a volumetric flask and add the appropriate solvent mixture (e.g., the same ethanol/water ratio) to reach the final volume.

• Observation and Storage: Visually inspect the solution for any signs of cloudiness or precipitation. Store in a sealed container at a controlled temperature.

Protocol 2: Preventing Precipitation in an Oil-in-Water (O/W) Emulsion

Objective: To formulate a stable O/W emulsion containing 1-Tetradecanol without crystallization.

Materials:

• 1-Tetradecanol

• Oil phase (e.g., mineral oil, vegetable oil)

• Aqueous phase (purified water)

• Emulsifier (e.g., Polysorbate 80)

• Co-emulsifier (optional, can be 1-Tetradecanol itself)

• Homogenizer

• Heating plates and beakers

Methodology:

• Prepare the Oil Phase:

  • In a beaker, combine the 1-Tetradecanol and the rest of the oil phase components.

  • Heat the mixture to approximately 70-75°C to ensure all components are melted and uniformly mixed.

• Prepare the Aqueous Phase:

  • In a separate beaker, heat the aqueous phase containing the emulsifier to 70-75°C.

• Form the Emulsion:

  • Slowly add the hot oil phase to the hot aqueous phase while mixing with a homogenizer at a moderate speed.

  • Once all the oil phase has been added, increase the homogenization speed for a few minutes to reduce the droplet size.

• Cooling:

  • Allow the emulsion to cool slowly and with gentle, continuous stirring. Rapid cooling can cause the 1-Tetradecanol to crystallize.

• Stability Assessment: Store the final emulsion at various temperatures (e.g., 4°C, 25°C, 40°C) and observe for any signs of crystallization, creaming, or phase separation over time.

Visualizations

Logical Workflow for Troubleshooting 1-Tetradecanol Precipitation

Caption: A troubleshooting workflow for addressing 1-Tetradecanol precipitation.

Inhibition of NF-κB Signaling Pathway by 1-Tetradecanol

1-Tetradecanol has been reported to possess anti-inflammatory properties, which are believed to be mediated, in part, through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. The diagram below illustrates a simplified representation of this inhibitory action.

Caption: Simplified diagram of 1-Tetradecanol's inhibitory effect on the NF-κB signaling pathway.

References

• 1. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 1-Tetradecanol

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the synthesis of 1-tetradecanol (B3432657).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1-tetradecanol?

A1: The most common laboratory and industrial methods for synthesizing 1-tetradecanol involve the reduction of myristic acid or its esters. The primary routes include:

• Lithium Aluminum Hydride (LiAlH₄) Reduction: A powerful reducing agent effective for the complete reduction of carboxylic acids and esters to primary alcohols. It is well-suited for laboratory-scale synthesis.

• Catalytic Hydrogenation: This method involves reacting myristic acid or its esters with hydrogen gas under pressure and high temperature in the presence of a metal catalyst. It is a "greener" alternative to hydride reductions and is preferred for larger-scale production.

• Borane (BH₃) Reduction: Borane, often used as a complex with tetrahydrofuran (B95107) (BH₃•THF), is a highly effective and chemoselective reducing agent for carboxylic acids.

An alternative industrial method is the Ziegler process, which utilizes petrochemical feedstocks.

Q2: What are the typical starting materials for 1-tetradecanol synthesis?

A2: For laboratory-scale synthesis, the most common starting material is myristic acid or its esters, such as methyl myristate. These precursors are often derived from natural sources like coconut oil and palm kernel oil.

Q3: What are the key safety considerations during the synthesis of 1-tetradecanol?

A3: Safety precautions are highly dependent on the chosen synthetic route:

• Catalytic Hydrogenation: This process uses high-pressure hydrogen gas, which is extremely flammable. It necessitates the use of a specialized high-pressure reactor, such as an autoclave, and requires careful monitoring for leaks.

• Lithium Aluminum Hydride (LiAlH₄) Reduction: LiAlH₄ is a water-reactive and pyrophoric reagent that can ignite in moist air. All reactions involving LiAlH₄ must be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and flame-dried glassware.

• General Precautions: 1-Tetradecanol itself is a combustible solid. Standard laboratory safety practices, including the use of personal protective equipment (PPE), are essential. It is also important to avoid contact with strong oxidizing agents and acid chlorides.

Troubleshooting Guides

Issue 1: Low or No Product Yield in Catalytic Hydrogenation

Potential Cause	Troubleshooting Steps
Leaks in the High-Pressure System	Verify the integrity of your reaction setup. Ensure all fittings on the high-pressure reactor are secure and that the vessel is properly sealed to maintain the required hydrogen pressure.
Inactive Catalyst	Catalyst deactivation can result from exposure to air (for air-sensitive catalysts) or poisoning by impurities (e.g., sulfur) in the starting material or solvent. Ensure the catalyst was handled under appropriate conditions. If poisoning is suspected, purify the starting material and solvent. A control reaction with a fresh batch of catalyst can confirm its activity.
Suboptimal Reaction Conditions	If the catalyst is active and the system is sealed, optimize the reaction conditions. Consider increasing the hydrogen pressure, raising the reaction temperature, or extending the reaction time to drive the reaction to completion. Be cautious, as excessively high temperatures may lead to side reactions.

Issue 2: Difficulties with Product Purification by Recrystallization

Potential Cause	Troubleshooting Steps
Product Not Dissolving in Hot Solvent	This could be due to insufficient solvent, a temperature that is too low, or the presence of insoluble impurities. Gradually add more hot solvent. Ensure the solvent is heated to its boiling point. If a solid remains after adding a reasonable amount of solvent, it is likely an impurity that can be removed by hot filtration.
"Oiling Out" Instead of Crystal Formation	This occurs when the solute melts before dissolving or when the saturated solution's temperature is above the solute's melting point. For 1-tetradecanol (melting point: 38-40 °C), this is a possibility. To resolve this, reheat the solution to fully dissolve the oil and add more solvent.
Low Yield After Recrystallization	The most common cause is using too much solvent, leaving a significant amount of the product in the mother liquor. Use the minimum amount of hot solvent required for complete dissolution. To prevent premature crystallization during hot filtration, pre-heat the filtration apparatus.

Data Presentation

Table 1: Comparison of 1-Tetradecanol Synthesis Methods from Myristic Acid

Parameter	Lithium Aluminum Hydride Reduction	Catalytic Hydrogenation	Borane Reduction
Typical Yield	>90%	>95%	>90%
Reaction Temperature	0 °C to reflux	100-250 °C	0 °C to reflux
Reaction Pressure	Atmospheric	30-200 atm	Atmospheric
Key Reagents	LiAlH₄, dry ether or THF	H₂, Ru or Cu-based catalyst	BH₃•THF or BH₃•SMe₂
Advantages	High yield, rapid reaction, effective for small scale	High yield, scalable, "greener" process	High yield, high chemoselectivity

What to do when no crystals form upon cooling 1-Tetradecanol solution

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering issues with the crystallization of 1-Tetradecanol upon cooling a solution.

Troubleshooting Guide: No Crystals Form Upon Cooling

When a solution of 1-Tetradecanol fails to yield crystals upon cooling, it is typically due to the solution not being supersaturated or the presence of kinetic barriers to nucleation. The following steps provide a systematic approach to induce crystallization.

Initial Assessment:

• Observe the solution: Is the solution clear or cloudy? A cloudy solution may indicate the beginning of precipitation, but the particles have not yet formed ordered crystals.

• Check the temperature: Has the solution cooled to a temperature where the solubility of 1-Tetradecanol is expected to be significantly lower?

Troubleshooting Steps:

Problem	Possible Cause	Troubleshooting Steps
Clear solution after cooling to room temperature	The solution is not yet supersaturated.	1. Further Cooling: Cool the solution in an ice-water bath or refrigerator. Lowering the temperature will decrease the solubility of 1-Tetradecanol and may induce crystallization. 2. Reduce Solvent Volume: If further cooling is ineffective, gently heat the solution to evaporate a portion of the solvent. This will increase the concentration of 1-Tetradecanol. Allow the more concentrated solution to cool slowly.[1]
No crystal formation even after further cooling	A high energy barrier for nucleation is preventing crystal formation.	1. Seeding: Introduce a "seed crystal" – a tiny, pure crystal of 1-Tetradecanol – into the solution.[1] The seed crystal provides a template for other molecules to align and form larger crystals. 2. Scratching: Use a glass rod to gently scratch the inner surface of the flask below the level of the solution.[1][2] The microscopic imperfections on the glass created by scratching can act as nucleation sites.[2] 3. Agitation: Gentle agitation or stirring can sometimes promote nucleation.
An oily layer forms instead of solid crystals ("oiling out")	The 1-Tetradecanol is coming out of solution at a temperature above its melting point.[1][3]	1. Reheat and Add More Solvent: Reheat the solution until the oily layer redissolves. Add a small amount of additional solvent and then allow the solution to cool more slowly.[1] 2. Slower Cooling: Insulate the flask to encourage a very slow cooling rate. This allows the solution to reach a temperature below the melting point of 1-Tetradecanol before it becomes supersaturated.[1]

Frequently Asked Questions (FAQs)

Q1: What is 1-Tetradecanol and what are its key properties?

A1: 1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with the molecular formula CH₃(CH₂)₁₂CH₂OH.[4] It is a white, waxy solid at room temperature.[4][5] It is used in various industries, including cosmetics and pharmaceuticals, as an emollient, emulsion stabilizer, and thickener.

Q2: In which solvents is 1-Tetradecanol soluble?

A2: 1-Tetradecanol is practically insoluble in water.[4][5][6] Its solubility in organic solvents is generally governed by the "like dissolves like" principle.[7] It is soluble in diethyl ether and slightly soluble in ethanol.[4][5][6] Some sources indicate it is very soluble in ethanol, acetone, benzene, and chloroform, which may depend on the temperature and concentration.[7]

Q3: Why is my solution not forming crystals?

A3: The most common reason is that the solution is not supersaturated.[8] This means that either too much solvent was used initially, or the solution has not been cooled to a low enough temperature to decrease the solubility of 1-Tetradecanol sufficiently.[1] Another possibility is a kinetic barrier to the formation of crystal nuclei.

Q4: How does scratching the flask help in crystallization?

A4: Scratching the inside of the flask with a glass rod creates microscopic imperfections on the glass surface.[2] These imperfections can act as nucleation sites, providing a surface where the 1-Tetradecanol molecules can aggregate and begin to form an ordered crystal lattice.[2]

Q5: What is a "seed crystal" and how do I use it?

A5: A seed crystal is a small, pure crystal of the compound you are trying to crystallize (in this case, 1-Tetradecanol).[2] By adding a seed crystal to a supersaturated solution, you provide a pre-existing crystal lattice onto which other molecules can deposit, bypassing the initial energy barrier for nucleation and promoting crystal growth.[1]

Q6: My attempt to crystallize 1-Tetradecanol resulted in an oil. What should I do?

A6: This phenomenon is called "oiling out" and occurs when the solute precipitates from the solution at a temperature above its melting point.[1] To resolve this, you should reheat the solution to redissolve the oil, add a small amount of extra solvent, and then allow the solution to cool much more slowly to ensure it is below the melting point of 1-Tetradecanol when crystallization begins.[1]

Data Presentation

Table 1: Physical and Chemical Properties of 1-Tetradecanol

Property	Value
Molecular Formula	C₁₄H₃₀O
Molar Mass	214.39 g/mol
Appearance	White, waxy solid
Melting Point	35-39 °C
Boiling Point	289 °C
Density	0.823 g/mL at 25 °C

Table 2: Qualitative Solubility of 1-Tetradecanol

Solvent	Qualitative Solubility
Water	Practically Insoluble[4][5][6]
Diethyl Ether	Soluble[4][5][6]
Ethanol	Slightly Soluble to Very Soluble (temperature and concentration dependent)[4][7]
Acetone	Very Soluble[7]
Benzene	Very Soluble[7]
Chloroform	Very Soluble[7]

Note: For precise applications, it is highly recommended to experimentally determine the solubility of 1-Tetradecanol in the chosen solvent at the desired temperatures.

Experimental Protocols

Protocol 1: Inducing Crystallization of 1-Tetradecanol

• Prepare a Supersaturated Solution:

  • Dissolve the crude 1-Tetradecanol in a minimal amount of a suitable hot solvent (e.g., ethanol, acetone).

  • Ensure all the solid has dissolved. If insoluble impurities are present, perform a hot filtration.

• Initial Cooling:

  • Allow the hot, clear solution to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Troubleshooting Lack of Crystallization:

  • Step 3a: Further Cooling: If no crystals form at room temperature, place the flask in an ice-water bath for 15-20 minutes.

  • Step 3b: Seeding: If still no crystals appear, add a single, small seed crystal of pure 1-Tetradecanol to the cold solution.

  • Step 3c: Scratching: If seeding is not possible or ineffective, use a clean glass rod to gently scratch the inside surface of the flask below the liquid level.

  • Step 3d: Concentration: If none of the above methods work, it is likely the solution is not sufficiently concentrated. Gently heat the solution to evaporate some of the solvent, then repeat the cooling process.

• Crystal Growth and Isolation:

  • Once crystals begin to form, allow the flask to sit undisturbed to maximize crystal growth.

  • Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and allow them to air dry.

Visualizations

References

• 1. atamankimya.com [atamankimya.com]
• 2. benchchem.com [benchchem.com]
• 3. echemi.com [echemi.com]
• 4. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 5. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 6. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]

How to handle 1-Tetradecanol oiling out instead of crystallizing

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering issues with the crystallization of 1-Tetradecanol, specifically when it "oils out" instead of forming crystals.

Frequently Asked Questions (FAQs)

Q1: What is "oiling out" and why does it happen with 1-Tetradecanol?

A1: "Oiling out" is a phenomenon where a compound separates from a solution as a liquid (an oil) rather than a solid crystalline material during a crystallization process[1][2][3]. This occurs when a supersaturated solution is cooled to a temperature that is below the solubility curve but still above the melting point of the solute[2][4]. 1-Tetradecanol has a relatively low melting point (approximately 38°C), making it prone to oiling out, especially if the chosen solvent has a high boiling point or if the solution is highly concentrated[5][6][7][8][9].

Key factors that contribute to the oiling out of 1-Tetradecanol include:

• High Supersaturation: When the concentration of 1-Tetradecanol in the solvent significantly exceeds its solubility limit, it can lead to the formation of an oily phase instead of an ordered crystal lattice[3][10][11].

• Rapid Cooling: Fast cooling rates do not allow sufficient time for the molecules to orient themselves into a crystal structure, favoring the separation of a disordered liquid phase[10][12][13][14][15].

• Inappropriate Solvent Choice: Using a solvent in which 1-Tetradecanol is excessively soluble at elevated temperatures can lead to oiling out upon cooling[4][16].

• Presence of Impurities: Impurities can depress the melting point of 1-Tetradecanol and interfere with crystal lattice formation, promoting the formation of an oil[2][4][17].

Q2: My 1-Tetradecanol solution turned into a cloudy emulsion and then a sticky mass instead of crystals. What should I do?

A2: This is a classic sign of oiling out. The cloudiness is due to the formation of an emulsion of two liquid phases[3][11]. To resolve this, you can try the following troubleshooting steps:

• Reheat and Dilute: Gently reheat the mixture until it becomes a clear, homogeneous solution again. Then, add more of the same solvent to decrease the overall concentration and thus the supersaturation level[2][7][17].

• Slow Down the Cooling Process: Allow the solution to cool very slowly. You can do this by letting the flask cool to room temperature on a benchtop, insulated with a cloth or paper towels, before transferring it to a colder environment like a refrigerator or an ice bath[4][7][10][12].

• Induce Crystallization: Once the solution has cooled slightly but is still clear, try to induce crystallization by "seeding" it with a tiny crystal of pure 1-Tetradecanol or by gently scratching the inside of the flask with a glass rod below the surface of the liquid[7]. This provides a nucleation point for crystal growth to begin.

Q3: How do I choose the right solvent to avoid oiling out?

A3: The ideal solvent for crystallizing 1-Tetradecanol should exhibit a steep solubility curve, meaning it dissolves the compound well at high temperatures but poorly at low temperatures[7]. Based on solubility data, suitable solvents for 1-Tetradecanol include ethanol (B145695), acetone, and methanol[5][7][8][18][19][20].

Here are some tips for solvent selection:

• "Like Dissolves Like": 1-Tetradecanol has a long nonpolar carbon chain and a polar hydroxyl group, making it soluble in many organic solvents[18].

• Avoid High Boiling Point Solvents: Solvents with very high boiling points can keep the solution at a temperature above the melting point of 1-Tetradecanol, leading to oiling out[7].

• Consider a Mixed Solvent System: If you can't find a single suitable solvent, a mixed solvent system can be effective. Dissolve the 1-Tetradecanol in a "good" solvent (in which it is very soluble) and then slowly add a "poor" solvent (in which it is less soluble) until the solution becomes slightly cloudy. Then, add a few drops of the good solvent to redissolve the precipitate and allow it to cool slowly[4].

Troubleshooting Guide

This guide provides a systematic approach to handling the oiling out of 1-Tetradecanol.

Table 1: Physicochemical Properties of 1-Tetradecanol

Property	Value
Molecular Formula	C₁₄H₃₀O
Molar Mass	214.39 g/mol [5]
Appearance	White, waxy solid[5][8][20][21]
Melting Point	38 °C (100 °F; 311 K)[5][6][8][9]
Boiling Point	>260 °C[5]
Solubility in Water	Practically insoluble[5][8][18][20]
Solubility in Organic Solvents	Very soluble in ethanol, ether, acetone, benzene, and chloroform. Slightly soluble in ethanol (concentration dependent).[5][18][19][20]

Troubleshooting Workflow

The following diagram illustrates a decision-making workflow to address the oiling out of 1-Tetradecanol.

Caption: A decision tree for troubleshooting the oiling out of 1-Tetradecanol.

Experimental Protocols

Protocol 1: Controlled Cooling Crystallization of 1-Tetradecanol

This protocol is designed to minimize the risk of oiling out by controlling the cooling rate.

Materials:

• Crude 1-Tetradecanol

• Ethanol (or another suitable solvent)

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Watch glass

• Insulating material (e.g., glass wool, cloth)

• Ice bath

Procedure:

• Dissolution: Place the crude 1-Tetradecanol in an Erlenmeyer flask and add a minimal amount of ethanol. Gently heat the mixture while stirring until all the solid has dissolved. If any solid impurities remain, perform a hot filtration.

• Supersaturation: If the solution is not saturated, carefully evaporate some of the solvent until you observe the first signs of crystal formation. Then, add a few drops of solvent back to redissolve the crystals.

• Slow Cooling: Cover the flask with a watch glass and place it in an insulated container to slow down the cooling rate. Allow the flask to cool to room temperature undisturbed. Slow cooling is crucial for the formation of well-defined crystals[7][10][12].

• Maximizing Yield: Once the flask has reached room temperature and crystals have formed, place it in an ice bath for at least 30 minutes to maximize the yield of crystals[7].

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of ice-cold solvent, and allow them to air dry completely.

Protocol 2: Seeding to Induce Crystallization

This protocol is used when spontaneous nucleation is not occurring and there is a risk of oiling out upon further cooling.

Procedure:

• Follow steps 1 and 2 of Protocol 1 to prepare a saturated solution of 1-Tetradecanol.

• Allow the solution to cool slightly below its saturation temperature but before any oiling out is observed.

• Seeding: Add one or two small, pure crystals of 1-Tetradecanol to the solution. These seed crystals will act as templates for further crystal growth[1][7][11].

• Continue with the slow cooling and isolation steps as described in Protocol 1.

Signaling Pathway (Logical Relationship)

The following diagram illustrates the logical relationship between experimental conditions and the outcome of the crystallization process.

Caption: The influence of key experimental parameters on crystallization vs. oiling out.

References

• 1. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mt.com [mt.com]
• 4. reddit.com [reddit.com]
• 5. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. benchchem.com [benchchem.com]
• 8. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 9. askfilo.com [askfilo.com]
• 10. benchchem.com [benchchem.com]
• 11. mt.com [mt.com]
• 12. atlantis-press.com [atlantis-press.com]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. researchgate.net [researchgate.net]
• 15. "Effect of Cooling Rate on Crystallization Behavior of Milk Fat Fractio" by Silvana Martini, M. L. Herrera et al. [digitalcommons.usu.edu]
• 16. unifr.ch [unifr.ch]
• 17. brainly.com [brainly.com]
• 18. benchchem.com [benchchem.com]
• 19. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. 1-Tetradecanol [chemeurope.com]
• 21. benchchem.com [benchchem.com]

Technical Support Center: Purification of 1-Tetradecanol from Natural Oil Extracts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of 1-Tetradecanol (also known as myristyl alcohol) from natural oil extracts. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary natural sources of 1-Tetradecanol and what are the initial steps to liberate it?

A1: 1-Tetradecanol is a saturated fatty alcohol predominantly found in natural sources like palm kernel oil and coconut oil.[1] It is also present in nutmeg, from which its common name, myristyl alcohol, is derived.[1] In these natural oils, 1-Tetradecanol exists as part of triglycerides, which are esters of fatty acids and glycerol (B35011).[1] To isolate 1-Tetradecanol, these triglycerides must first be broken down to yield fatty acids or their esters through one of two primary industrial methods:

• Saponification: This process involves heating the oil with a strong base, such as sodium hydroxide (B78521) (NaOH), to hydrolyze the triglycerides into glycerol and fatty acid salts (soaps). The resulting fatty acids can then be isolated and reduced to fatty alcohols.[1]

• Transesterification: In this reaction, the oil is treated with a simple alcohol, most commonly methanol, in the presence of a catalyst. This converts the triglycerides into fatty acid methyl esters (FAMEs) and glycerol. These esters are subsequently hydrogenated to produce the corresponding fatty alcohols.[1]

Q2: What are the common impurities I can expect in a crude extract of 1-Tetradecanol?

A2: Crude extracts of 1-Tetradecanol typically contain a mixture of other fatty alcohols with varying chain lengths, most notably lauryl alcohol (C12) and cetyl alcohol (C16). Other impurities can include unreacted starting materials like triglycerides or fatty acid esters, byproducts such as glycerol, and residual catalysts or solvents.[1]

Q3: Which purification technique is most suitable for 1-Tetradecanol?

A3: The choice of purification technique depends on the specific impurity profile and the desired final purity of the 1-Tetradecanol. The most common and effective methods are:

• Fractional Distillation: This technique is highly effective for separating fatty alcohols of different chain lengths due to their varying boiling points.[1]

• Recrystallization: This is an excellent method for removing impurities with different solubility profiles. As 1-Tetradecanol is a solid at room temperature, it can be readily crystallized from a suitable solvent.[1]

• Column Chromatography: This method is useful for separating compounds based on their polarity, such as removing non-polar impurities from the more polar fatty alcohols.[1]

Data Presentation: Comparison of Purification Techniques

The following tables provide a summary of the physical properties of 1-Tetradecanol and a comparison of the primary purification techniques.

Table 1: Physical and Chemical Properties of 1-Tetradecanol

Property	Value
CAS Number	112-72-1[1]
Molecular Formula	C₁₄H₃₀O[1]
Molecular Weight	214.39 g/mol [1]
Appearance	White crystalline/waxy solid[1]
Melting Point	35-39 °C[1][2]
Boiling Point	289 °C (at 760 mmHg)[1][2][3][4]
Solubility	Practically insoluble in water; soluble in diethyl ether; slightly soluble in ethanol.[1][5][6]

Table 2: Comparison of Primary Purification Techniques for 1-Tetradecanol

Technique	Principle	Advantages	Disadvantages	Best For
Fractional Distillation	Separation based on differences in boiling points.[1]	Excellent for separating homologous series of fatty alcohols; scalable for industrial production.[1]	Requires high temperatures which can lead to the degradation of sensitive compounds; not effective for azeotropes.[1]	Removing C12 or C16 alcohol impurities.[1]
Recrystallization	Separation based on differential solubility at varying temperatures.[1]	Can yield very high purity product; more energy-efficient than distillation.[1]	Yield can be lower due to product loss in the mother liquor; requires careful solvent selection.[1][5]	A final polishing step or for removing non-homologous impurities.[1]
Column Chromatography	Separation based on differential adsorption on a stationary phase due to polarity differences.[1]	Offers high resolution for complex mixtures; suitable for small-scale, high-purity applications.[1]	Solvent-intensive and can be costly; less practical for large-scale industrial purification.[1]	Removing classes of impurities, such as hydrocarbons from alcohols.[1]

Table 3: Boiling Points of Common Fatty Alcohols at Reduced Pressure

Fatty Alcohol	Carbon Chain	Boiling Point at Atmospheric Pressure (760 mmHg)	Estimated Boiling Point at 10 mmHg
Lauryl Alcohol	C12	259 °C[7]	~150-155 °C
1-Tetradecanol	C14	289 °C [1][2][3][4]	~170-175 °C
Cetyl Alcohol	C16	344 °C[8][9]	~190-195 °C

Note: Boiling points at reduced pressure are estimated based on typical behavior of long-chain alcohols and may vary depending on the specific experimental setup.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the overall workflow for purifying 1-Tetradecanol and the logical steps involved in troubleshooting common purification challenges.

Caption: General workflow for purifying 1-Tetradecanol from natural oils.

References

• 1. benchchem.com [benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. 1-Tetradecanol [chemeurope.com]
• 7. LAURYL ALCOHOL - Ataman Kimya [atamanchemicals.com]
• 8. atamankimya.com [atamankimya.com]
• 9. Cetyl alcohol - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Solvent Selection for 1-Tetradecanol Crystallization

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing solvent selection for the crystallization of 1-Tetradecanol (B3432657).

Frequently Asked Questions (FAQs)

Q1: What is 1-Tetradecanol and what are its key properties?

A1: 1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with the molecular formula C₁₄H₃₀O.[1][2] It is a white, waxy solid at room temperature.[1][3] In pharmaceutical and cosmetic formulations, it is used as an emollient, emulsion stabilizer, and thickener.[2][3]

Q2: What are the characteristics of an ideal solvent for 1-Tetradecanol crystallization?

A2: The ideal solvent should dissolve 1-Tetradecanol completely at an elevated temperature but only sparingly at lower temperatures.[4] This temperature-dependent solubility is crucial for achieving a good yield of pure crystals upon cooling.[4][5] Additionally, the solvent should be unreactive with 1-tetradecanol, relatively inexpensive, have low toxicity, and a boiling point that is low enough for easy removal from the crystals.[6]

Q3: Which solvents are commonly used for the crystallization of 1-Tetradecanol?

A3: Based on its solubility profile, ethanol (B145695), acetone, and methanol (B129727) are suitable choices for the recrystallization of 1-tetradecanol.[4] 1-Tetradecanol is reported to be very soluble in ethanol, ether, acetone, benzene, and chloroform.[4][7] It is slightly soluble in ethanol and practically insoluble in water.[1][2][8] A small-scale solvent screening is always recommended to find the optimal solvent for a specific sample and impurity profile.[4]

Troubleshooting Guide

Q4: My 1-Tetradecanol is not dissolving, even in a hot solvent. What should I do?

A4: This issue can arise from several factors:

• Insufficient Solvent: You may not have added enough solvent. Try adding small, incremental amounts of the hot solvent until the solid dissolves.[4]

• Low Temperature: Ensure the solvent is heated to its boiling point or a temperature where 1-tetradecanol is known to be highly soluble.[4]

• Insoluble Impurities: If a solid residue remains after adding a significant amount of hot solvent, it is likely an insoluble impurity. In this case, a hot filtration should be performed to remove the solid before allowing the solution to cool.[4]

Q5: No crystals are forming after cooling the solution. What is the problem?

A5: The absence of crystal formation is a common issue and can often be resolved by inducing crystallization.[4]

• Induce Crystallization:

  • Seeding: Add a very small crystal of pure 1-tetradecanol to the solution to act as a nucleation site.[4]

  • Scratching: Gently scratch the inner surface of the flask below the solvent level with a glass rod. The microscopic scratches can serve as nucleation points for crystal growth.[4]

• Supersaturation: The solution may be supersaturated. Try further cooling the solution in an ice bath to decrease the solubility of 1-tetradecanol.[4]

• Excess Solvent: It's possible that too much solvent was used, preventing the solution from being saturated enough for crystallization. If induction techniques fail, gently heat the solution to evaporate some of the solvent, then allow it to cool again.[4][9]

Q6: The recrystallization resulted in an oil instead of crystals. How can this be fixed?

A6: This phenomenon, known as "oiling out," can occur if the boiling point of the solvent is high relative to the melting point of 1-tetradecanol (35-39 °C).[3][4] It can also happen if the compound is highly impure, leading to a significant depression of its melting point.[9]

• Reheat and Add More Solvent: Reheat the solution until the oil completely dissolves. You may need to add a small amount of additional hot solvent.[4]

• Slower Cooling: Allow the solution to cool at a much slower rate. Insulating the flask can promote the formation of crystals instead of an oil.[4]

• Change Solvent: If the problem persists, consider selecting a solvent with a lower boiling point.[4]

Q7: The yield of my recrystallized 1-Tetradecanol is very low. How can I improve it?

A7: A low yield is often due to several factors:

• Using Too Much Solvent: This is the most common cause, as a portion of the product will remain dissolved in the mother liquor. Use the minimum amount of hot solvent required to fully dissolve the crude 1-tetradecanol.[4]

• Premature Crystallization: If crystals form during a hot filtration step, product will be lost. To prevent this, ensure the filtration apparatus is pre-heated and perform the filtration as quickly as possible.[4]

• Washing with Room Temperature Solvent: Washing the collected crystals with solvent that is not ice-cold will dissolve some of the product. Always use a minimal amount of ice-cold solvent for washing.[4]

Data Presentation

Solubility of 1-Tetradecanol in Common Solvents

Solvent	Boiling Point (°C)	Solubility of 1-Tetradecanol	Suitability for Crystallization
Ethanol	78	Very soluble when hot, slightly soluble when cold.[4]	Excellent choice due to the significant difference in solubility at different temperatures.[4]
Acetone	56	Very soluble.[4]	Good choice, particularly for removing non-polar impurities. Its low boiling point facilitates easy removal.[4]
Methanol	65	Soluble.[4]	A viable option.[4]
Diethyl Ether	35	Soluble.[1][4]	Generally not ideal for recrystallization due to its very low boiling point and high flammability.[4]
Water	100	Practically insoluble.[1][3][10]	Not suitable as a primary solvent but can be used as an anti-solvent in a mixed-solvent system.
Benzene	80	Very soluble.[4][7]	A possible solvent, but less commonly used due to toxicity. Toluene is often a preferred alternative.[11]
Chloroform	61	Very soluble.[4][7]	Can be used, but volatility and toxicity are considerations.[11]

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of 1-Tetradecanol

This protocol outlines the general procedure for purifying 1-tetradecanol using a single solvent such as ethanol or acetone.[4]

• Dissolution: Place the crude 1-tetradecanol in an Erlenmeyer flask. In a separate beaker, heat the chosen solvent to its boiling point. Add the minimum amount of the hot solvent to the flask to completely dissolve the 1-tetradecanol, swirling to aid dissolution.[4]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration. Pre-heat a funnel and fluted filter paper by pouring hot solvent through them. Quickly filter the hot solution into a clean, pre-warmed Erlenmeyer flask.[4]

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 15-20 minutes to maximize crystal formation.[4]

• Collection of Crystals: Set up a Büchner funnel with filter paper for vacuum filtration. Wet the filter paper with a small amount of the ice-cold recrystallization solvent. Turn on the vacuum and pour the crystalline mixture into the funnel.[4]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.[4]

• Drying: Allow the crystals to dry on the filter paper by drawing air through them for several minutes. For final drying, transfer the crystals to a watch glass and leave them in a well-ventilated area or a drying oven at a temperature well below the melting point of 1-tetradecanol.[4]

Protocol 2: Gravimetric Method for Solubility Determination

This protocol, also known as the shake-flask method, is a standard technique for determining the equilibrium solubility of a solid in a solvent.[7]

• Preparation of Saturated Solution: Add an excess amount of 1-tetradecanol to a known volume of the selected solvent in a sealed container (e.g., a screw-cap vial).

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. A mechanical shaker or magnetic stirrer can be used.

• Separation of Undissolved Solid: Allow the mixture to stand at the same constant temperature until the undissolved solid has settled. Carefully extract a known volume of the clear supernatant using a pre-heated or pre-cooled syringe fitted with a filter to prevent transfer of any solid particles.

• Solvent Evaporation: Transfer the filtered supernatant to a pre-weighed container. Carefully evaporate the solvent completely under a gentle stream of nitrogen or in a vacuum oven at a temperature below the melting point of 1-tetradecanol.[7]

• Calculation of Solubility: Once the solvent is fully removed, reweigh the container with the dried 1-tetradecanol residue. The mass of the dissolved 1-tetradecanol is the difference between the final and initial weights of the container. Solubility can then be expressed in units such as g/100 g of solvent or g/100 mL of solvent.[7]

Visualizations

Caption: Workflow for selecting an optimal solvent for 1-Tetradecanol crystallization.

Caption: Decision tree for troubleshooting common 1-Tetradecanol crystallization issues.

References

• 1. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 2. 1-Tetradecanol [chemeurope.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. unifr.ch [unifr.ch]

Technical Support Center: Scaling Up 1-Tetradecanol Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up 1-Tetradecanol synthesis. Below are troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial methods for synthesizing 1-Tetradecanol?

A1: The main industrial route is the catalytic hydrogenation of myristic acid or its esters, such as methyl myristate.[1] These starting materials are typically sourced from natural oils like coconut or palm kernel oil.[1] An alternative, though less common, method is the Ziegler process, which utilizes petrochemical feedstocks.[1]

Q2: My catalytic hydrogenation of myristic acid is showing low conversion. What are the likely causes?

A2: Low conversion is often linked to catalyst issues or suboptimal reaction conditions. Key factors include:

• Catalyst Deactivation: The catalyst can be poisoned by impurities (e.g., sulfur, phosphorus, water) in the feedstock or deactivated by "coking," where carbonaceous materials deposit on the catalyst surface.[2]

• Insufficient Hydrogen Pressure: The hydrogenation reaction requires a sufficient partial pressure of hydrogen to proceed efficiently.[2]

• Poor Mass Transfer: In slurry reactors, inadequate mixing can lead to poor contact between the hydrogen gas, the liquid substrate, and the solid catalyst, thereby limiting the reaction rate.[2]

Q3: I'm observing significant byproduct formation. How can I improve selectivity towards 1-Tetradecanol?

A3: The most common side reaction is the formation of myristyl myristate through the esterification of myristic acid with the 1-Tetradecanol product.[2] To minimize this:

• Use a Fatty Acid Methyl Ester (FAME) as feedstock: Hydrogenating methyl myristate instead of myristic acid avoids having the free acid available to react with the alcohol product.[2]

• Optimize Reaction Conditions: Lowering the reaction temperature can help reduce the rate of this equilibrium-driven side reaction.[2]

• Control Over-hydrogenation: While less common, excessive hydrogenation can lead to the formation of tetradecane. This can be controlled by carefully monitoring the reaction's progress and stopping it once the starting material is consumed.[2]

Q4: What are the best methods for purifying crude 1-Tetradecanol?

A4: The choice of purification technique depends on the impurity profile and desired purity. The most common methods are:

• Fractional Distillation: Highly effective for separating fatty alcohols of different chain lengths (e.g., C12 and C16 impurities) due to differences in their boiling points.[3]

• Crystallization: An excellent method for achieving high purity by removing impurities with different solubility profiles.[3]

• Column Chromatography: Useful for high-resolution separation of complex mixtures, often employed as a final polishing step.[3]

Q5: I'm having trouble with crystallization; the product is "oiling out." What should I do?

A5: "Oiling out" occurs when the solute melts before it dissolves or when the saturated solution's temperature is above the solute's melting point. For 1-Tetradecanol (m.p. 38-40 °C), this can be resolved by:

• Reheating and Adding More Solvent: Reheat the solution until the oil dissolves completely, adding more hot solvent if necessary to reduce supersaturation.

• Slower Cooling: Allow the solution to cool much more slowly to promote the formation of crystals rather than oil.

• Using a Seed Crystal: Introduce a tiny crystal of pure 1-Tetradecanol to provide a nucleation site at a higher temperature.

Troubleshooting Guides

Low Yield in Catalytic Hydrogenation

If you are experiencing low yields during the catalytic hydrogenation of myristic acid or its esters, follow this troubleshooting workflow:

Troubleshooting workflow for low hydrogenation yield.

Main Reaction and Side Reaction Pathway

Understanding the reaction pathways is crucial for optimizing selectivity. The primary goal is the reduction of the carboxylic acid, but a key side reaction is esterification.

Hydrogenation of myristic acid and esterification side reaction.

Data Presentation

Table 1: Typical Conditions for Catalytic Hydrogenation of Myristic Acid/Esters

Parameter	Value	Catalyst	Reference
Temperature	240 °C	Pd-Sn/C	[4][5]
H₂ Pressure	3.0 MPa (approx. 30 atm)	Pd-Sn/C	[4][5]
Solvent	2-Propanol/H₂O	Pd-Sn/C	[4][5]
Temperature	100-200 °C	Ruthenium or Copper-based	[6]
H₂ Pressure	30-150 atm	Ruthenium or Copper-based	[6]
Catalyst Loading	1-5 mol%	Ruthenium or Copper-based	[6]
Yield	>99%	Ruthenium complex	[7]

Table 2: Physical Properties for Purification

Compound	Molecular Weight ( g/mol )	Boiling Point (°C at 1 atm)	Boiling Point (°C at 10 mmHg)	Melting Point (°C)
1-Dodecanol (Lauryl)	186.34	259	142	24
1-Tetradecanol (Myristyl)	214.39	289	168-170	38-40
1-Hexadecanol (Cetyl)	242.44	344	190	49

Experimental Protocols

Protocol 1: Catalytic Hydrogenation of Myristic Acid

This protocol describes a typical lab-scale procedure for the synthesis of 1-Tetradecanol via catalytic hydrogenation.

Safety Precautions:

• Hydrogen gas is highly flammable and forms explosive mixtures with air. The reaction must be conducted in a certified high-pressure reactor (autoclave) within a well-ventilated fume hood.[6]

• Catalysts, especially after reduction, can be pyrophoric. Handle with care under an inert atmosphere.[6]

Procedure:

• Reactor Charging: Place myristic acid (1 equivalent) and the hydrogenation catalyst (e.g., 5 wt% Pd-Sn/C, 1-5 mol%) into the high-pressure autoclave.[5][6]

• Solvent Addition: Add a suitable solvent, such as a 2-propanol/water mixture.[4][5]

• System Purge: Seal the reactor and purge it several times with an inert gas (e.g., nitrogen) to remove air, followed by several purges with hydrogen gas.[6]

• Pressurization & Heating: Pressurize the reactor with hydrogen to the target pressure (e.g., 3.0 MPa) and begin vigorous stirring. Heat the mixture to the desired temperature (e.g., 240 °C).[4][5]

• Reaction Monitoring: Maintain the temperature and pressure. The reaction progress can be monitored by the cessation of hydrogen uptake.[4]

• Work-up: Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the system with nitrogen.

• Catalyst Removal: Open the reactor and filter the reaction mixture to remove the solid catalyst.[4]

• Purification: Remove the solvent from the filtrate under reduced pressure. The resulting crude 1-Tetradecanol can be purified by vacuum fractional distillation.[4]

Protocol 2: Purification by Vacuum Fractional Distillation

This protocol is for purifying crude 1-Tetradecanol, particularly for separating it from other fatty alcohols.

Apparatus Setup:

• Assemble a vacuum fractional distillation apparatus, including a distilling flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, a receiving flask, and a vacuum source with a cold trap.[2]

• Ensure all glassware joints are properly sealed with vacuum grease.

Procedure:

• Charging the Flask: Add the crude 1-Tetradecanol and a magnetic stir bar to the distilling flask. Do not fill the flask more than two-thirds full.[2]

• Applying Vacuum: Slowly and carefully apply vacuum to the system.

• Heating: Begin stirring and gently heat the flask with a heating mantle. Watch for the ring of condensate to rise slowly up the fractionating column. A slow rise is crucial for good separation.[8]

• Collecting Fractions:

  • Collect any low-boiling impurities as a "forerun" fraction in a separate receiving flask.

  • When the temperature at the distillation head stabilizes at the boiling point of 1-Tetradecanol at the system's pressure (approx. 168-170 °C at 10 mmHg), switch to a clean receiving flask to collect the main product fraction.[2]

• Shutdown: Once the main fraction is collected, remove the heat source and allow the system to cool completely before slowly re-introducing air.

Protocol 3: GC-MS Analysis of 1-Tetradecanol Purity

This is a general method for determining the purity of a 1-Tetradecanol sample.

Sample Preparation:

• Prepare a stock solution of your 1-Tetradecanol sample in a suitable solvent (e.g., hexane (B92381) or dichloromethane) at a known concentration (e.g., 1 mg/mL).[2]

• If quantitative analysis is required, prepare a series of calibration standards from a pure reference sample.[2]

• Derivatization (optional but recommended for fatty alcohols): To improve peak shape and volatility, derivatize the alcohol to its trimethylsilyl (B98337) (TMS) ether using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

GC-MS Parameters:

• Column: A non-polar capillary column (e.g., HP-5MS, DB-5) is typically used.[9]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[2]

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp 1: Increase to 70°C at 4°C/min.

  • Ramp 2: Increase to 250°C at 20°C/min, hold for 5 minutes.[2]

• Injector Temperature: 250°C.[2]

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.[2]

Data Analysis:

• Identify the 1-Tetradecanol peak based on its retention time and by comparing its mass spectrum with a reference library (e.g., NIST).[2]

• Calculate purity based on the relative peak area percentage.

Visualizations

General Synthesis & Purification Workflow

General workflow for 1-Tetradecanol synthesis and purification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. journal.bcrec.id [journal.bcrec.id]
• 6. benchchem.com [benchchem.com]
• 7. 1-Tetradecanol synthesis - chemicalbook [chemicalbook.com]
• 8. Purification [chem.rochester.edu]
• 9. books.rsc.org [books.rsc.org]

Reference Data & Comparative Studies

A Comparative Analysis of 1-Tetradecanol and Cetyl Alcohol as Emollients for Topical Formulations

In the development of topical dermatological and cosmetic products, the selection of emollients is a critical factor in determining the final product's efficacy, stability, and sensory profile. Among the most frequently utilized fatty alcohols are 1-Tetradecanol (INCI: Myristyl Alcohol) and Cetyl Alcohol (INCI: Cetyl Alcohol). This guide provides a detailed comparative analysis of these two emollients, offering insights into their physicochemical properties, performance characteristics, and the experimental methodologies used for their evaluation. This objective comparison is intended to assist researchers, scientists, and drug development professionals in making informed formulation decisions.

Physicochemical Properties: A Foundation for Performance

The fundamental physical and chemical characteristics of 1-Tetradecanol and cetyl alcohol directly influence their functionality within a formulation and their interaction with the skin.[1] Cetyl alcohol's longer carbon chain (C16) compared to 1-Tetradecanol (C14) results in a higher molecular weight and melting point.[1] This structural difference is a key determinant of their emollient properties.

Property	1-Tetradecanol (Myristyl Alcohol)	Cetyl Alcohol
Chemical Formula	C₁₄H₃₀O	C₁₆H₃₄O
Molecular Weight	214.39 g/mol	242.44 g/mol
Appearance	White waxy solid	White, waxy flakes or granules
Melting Point	38 °C (100 °F)	49.3 °C (120.7 °F)
Boiling Point	>260 °C	344 °C
Solubility in Water	Practically insoluble	Insoluble
Solubility in Ethanol	Slightly soluble	Soluble
Solubility in Diethyl Ether	Soluble	Soluble

Table 1: Comparative Physicochemical Properties of 1-Tetradecanol and Cetyl Alcohol. Data sourced from Benchchem.[1]

Emollient Performance: A Comparative Overview

The primary role of an emollient is to soften and soothe the skin by forming a protective, occlusive layer on the stratum corneum, which helps to reduce transepidermal water loss (TEWL) and enhance skin hydration.[1][2] The efficacy of these fatty alcohols as emollients is directly related to their carbon chain length.

Fatty alcohols with longer carbon chains, such as cetyl alcohol, are generally considered to be more occlusive and heavier emollients than those with shorter chains like 1-Tetradecanol.[1] This suggests that cetyl alcohol provides a more substantial barrier to moisture loss, leading to a more pronounced moisturizing effect.[1] In contrast, 1-Tetradecanol is perceived as a lighter emollient, offering a less greasy skin feel.[1]

Performance Parameter	1-Tetradecanol (C14)	Cetyl Alcohol (C16)
Skin Hydration	Good	Very Good
Transepidermal Water Loss (TEWL) Reduction	Moderate	High
Skin Smoothness (Sensory)	Lighter, less greasy feel	Richer, more substantive feel
Viscosity in Emulsions	Lower	Higher
Spreadability	Higher	Lower

Table 2: Inferred Comparative Emollient Performance of 1-Tetradecanol and Cetyl Alcohol.[1]

Experimental Protocols for Efficacy Evaluation

To quantitatively assess and compare the emollient properties of 1-Tetradecanol and cetyl alcohol, standardized in vivo experimental protocols are employed. These studies typically involve human volunteers and the use of specialized instrumentation to measure changes in skin properties.

Skin Hydration Measurement (Corneometry)

Objective: To quantify the effect of the emollient on the hydration level of the stratum corneum.[1]

Methodology:

• Subject Recruitment: A panel of healthy volunteers with normal to dry skin is selected.

• Acclimatization: Subjects are acclimatized in a room with controlled temperature (20-22°C) and humidity (40-60%) for at least 30 minutes before measurements are taken.[1]

• Baseline Measurement: The initial skin hydration is measured on designated test areas, typically on the volar forearm, using a Corneometer®.

• Product Application: A standardized amount (e.g., 2 mg/cm²) of a base formulation containing a specified concentration (e.g., 5%) of either 1-Tetradecanol or cetyl alcohol is applied to the respective test sites. A control site with no product application is also included.[1]

• Post-Application Measurements: Skin hydration is measured at predetermined time intervals (e.g., 1, 2, 4, and 8 hours) after product application.[1]

• Data Analysis: The change in skin hydration from the baseline is calculated for each time point and statistically compared between the two emollients and the control.[1]

Experimental Workflow for Skin Hydration Measurement.

Transepidermal Water Loss (TEWL) Measurement

Objective: To evaluate the occlusivity of the emollient by measuring the rate of water evaporation from the skin surface.[1]

Methodology:

• Subject Selection and Acclimatization: The same procedure as for skin hydration measurement is followed.

• Baseline Measurement: Baseline TEWL is measured on the test areas using a Tewameter®.

• Product Application: The test formulations are applied as described in the skin hydration protocol.[1]

• Post-Application Measurements: TEWL is measured at specified time intervals after application.[1]

• Data Analysis: The reduction in TEWL from the baseline is calculated and compared to determine the occlusive effect of each emollient.[1]

Experimental Workflow for TEWL Measurement.

Sensory Panel Evaluation

Objective: To assess the tactile properties and perceived skin feel after the application of the emollient.

Methodology:

• Panelist Training: A trained sensory panel is utilized to evaluate skin feel. Panelists are trained on standardized terminology and rating scales for various attributes such as smoothness, softness, and greasiness.

• Product Application: The test formulations are applied to designated areas on the panelists' forearms.

• Sensory Evaluation: At various time points after application, panelists evaluate the tactile properties of the treated skin using a predefined rating scale (e.g., a 10-point scale).

• Data Analysis: The sensory scores for each attribute are statistically analyzed to identify significant differences in the perceived skin feel between the two emollients.

Signaling Pathways and Mechanism of Action

The primary mechanism of action for fatty alcohols as emollients is biophysical rather than involving the modulation of specific signaling pathways. They function by forming an occlusive film on the skin's surface, which reinforces the skin's natural lipid barrier.[2][3] This barrier helps to prevent water loss from the stratum corneum, thus improving skin hydration.[4] By replenishing the lipids in the stratum corneum, they contribute to the overall integrity and function of the skin barrier.[2] There is limited evidence to suggest that they have direct therapeutic effects beyond their moisturizing and protective functions through the modulation of specific cellular signaling pathways.[3]

Biophysical Mechanism of Fatty Alcohol Emollients.

Conclusion

Both 1-Tetradecanol and cetyl alcohol are valuable and widely used fatty alcohols in topical formulations, serving as effective emollients, stabilizers, and viscosity modifiers. The primary distinction between the two lies in their carbon chain length, which directly impacts their occlusivity and sensory characteristics.

Cetyl alcohol , with its longer C16 chain, is expected to provide a more significant moisturizing effect and a richer skin feel, making it an ideal choice for formulations targeting dry and very dry skin conditions.[1]

1-Tetradecanol , with its shorter C14 chain, offers a lighter, less occlusive, and more elegant skin feel.[1] This makes it a preferred option for formulations where a non-greasy and fast-absorbing characteristic is desired.

The ultimate selection between 1-Tetradecanol and cetyl alcohol should be guided by the specific performance and sensory objectives of the final product. The experimental protocols outlined in this guide provide a robust framework for generating the necessary quantitative data to support an evidence-based formulation decision.

References

• 1. benchchem.com [benchchem.com]
• 2. thebeautycrop.com [thebeautycrop.com]
• 3. caringsunshine.com [caringsunshine.com]
• 4. Not All Alcohols Are Bad: The Skincare Secret of Fatty Alcohols - Elchemy [elchemy.com]

1-Tetradecanol vs. Myristic Acid: A Comparative Guide for Phase Change Material Selection

For researchers, scientists, and drug development professionals, the selection of an appropriate phase change material (PCM) is critical for applications requiring precise thermal management. This guide provides an objective comparison of two prominent organic PCMs, 1-tetradecanol (B3432657) and myristic acid, supported by their thermophysical properties and experimental characterization methodologies.

Both 1-tetradecanol, a fatty alcohol, and myristic acid, a saturated fatty acid, are lauded for their potential in thermal energy storage due to their high latent heat capacity and well-defined phase transition temperatures.[1][2] Their utility is particularly noted in applications demanding stable temperature control, such as in pharmaceutical and drug development processes.[3] This comparison delves into their key performance metrics to aid in the selection process for specific research and development needs.

Thermophysical Properties: A Quantitative Comparison

The efficacy of a PCM is primarily dictated by its thermal properties. The following table summarizes the key quantitative data for 1-tetradecanol and myristic acid.

Property	1-Tetradecanol	Myristic Acid	Unit	Notes
Melting Point	38 - 41[3]	53 - 59[4]	°C	Determines the operational temperature range of the PCM.
Latent Heat of Fusion	105 - 229.7[4][5]	191.27 - 191.75[4][6]	J/g	Represents the thermal energy absorbed or released during phase change at a constant temperature.
Thermal Conductivity (Solid)	~0.38[4]	~0.35[4]	W/m·K	A measure of a material's ability to conduct heat. Higher values are generally desirable for faster heat transfer.
Thermal Conductivity (Liquid)	~0.15[4]	~0.14[4]	W/m·K	Thermal conductivity typically decreases in the liquid state for organic PCMs.
Specific Heat Capacity (Solid)	2.13[4]	1.88[4]	J/g·K	The amount of heat required to raise the temperature of a unit mass of a substance by one degree.
Specific Heat Capacity (Liquid)	2.84[4]	2.43[4]	J/g·K
Density (Solid)	0.824[3]	-	g/cm³
Molar Mass	214.39[3]	-	g/mol

Performance and Stability

Both 1-tetradecanol and myristic acid exhibit good to excellent thermal stability, maintaining their thermophysical properties over numerous melting and freezing cycles.[1] Fatty acids, including myristic acid, have been extensively studied and have a larger body of available data demonstrating their reliability.[1][7] While data for pure 1-tetradecanol is less abundant, studies on its use in eutectic mixtures and composites generally show high stability.[1]

A key consideration for organic PCMs is their relatively low thermal conductivity, which can limit the rate of heat storage and release.[2][8] For both 1-tetradecanol and myristic acid, this can be a drawback in applications requiring rapid thermal response.

Experimental Protocols

To ensure the validity and reproducibility of the data presented, standardized experimental methodologies are crucial. The following are key techniques used for characterizing PCMs like 1-tetradecanol and myristic acid.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a fundamental technique for measuring the thermal properties of PCMs.

• Objective: To determine the melting and freezing temperatures, as well as the latent heat of fusion and crystallization.

• Apparatus: A differential scanning calorimeter.

• Procedure:

  • A small, precisely weighed sample of the PCM (e.g., 5-10 mg) is hermetically sealed in an aluminum pan.

  • An empty sealed pan is used as a reference.

  • The sample and reference are heated and cooled at a controlled rate (e.g., 3 °C/min) under an inert atmosphere (e.g., nitrogen).[9]

  • The DSC instrument measures the difference in heat flow between the sample and the reference as a function of temperature.

• Data Analysis: The melting and freezing points are determined from the onset or peak of the endothermic and exothermic peaks, respectively. The latent heat is calculated by integrating the area under the phase transition peak.

Thermal Cycling Stability Test

This test evaluates the long-term performance and reliability of a PCM.

• Objective: To assess the change in thermophysical properties after a large number of melting/freezing cycles.

• Procedure:

  • The PCM sample is subjected to a predetermined number of thermal cycles (e.g., 100, 500, 1000 cycles).[3][10]

  • Each cycle involves heating the sample above its melting point and then cooling it below its freezing point.[3]

  • After the cycling, the thermal properties (melting/freezing temperatures and latent heat of fusion) are re-measured using DSC.[3]

• Data Analysis: The results from the cycled sample are compared to those of the un-cycled sample to determine the extent of degradation.[3]

Transient Hot-Wire (THW) Method

This method is commonly used to measure the thermal conductivity of liquids and solids.

• Objective: To determine the thermal conductivity of the PCM in both its solid and liquid states.

• Apparatus: A transient hot-wire apparatus, which includes a thin platinum wire suspended in the sample.[4]

• Procedure:

  • A constant electrical current is passed through the platinum wire, causing it to heat up.[4]

  • The rate of temperature increase of the wire is measured over a short period.[4]

• Data Analysis: The thermal conductivity of the surrounding PCM is determined from the rate of temperature rise of the wire.[4]

Diagrams

To provide a clearer understanding of the evaluation process, the following diagrams illustrate the logical workflow for comparing PCMs and a typical experimental workflow for their characterization.

Caption: Logical Workflow for PCM Comparison.

Caption: Experimental Workflow for PCM Characterization.

Conclusion

The choice between 1-tetradecanol and myristic acid as a phase change material will ultimately depend on the specific requirements of the application.

• 1-Tetradecanol is a suitable candidate for applications requiring a lower melting temperature in the range of 38-41°C.[3] Its high latent heat of fusion allows for significant thermal energy storage.[3]

• Myristic Acid offers a higher melting point (53-59°C) and a well-documented high latent heat of fusion.[4] Its extensive research history provides a greater degree of confidence in its long-term stability.[1][2]

For applications in drug development and other sensitive research areas, the congruent melting and freezing behavior and chemical stability of both materials are advantageous.[3] However, the lower thermal conductivity of both PCMs may necessitate the incorporation of thermal conductivity enhancers for applications requiring rapid heat transfer.[8] Researchers should carefully consider the trade-offs between melting temperature, latent heat, and thermal conductivity in the context of their specific thermal management needs.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Evaluation of lauric-myristic acid as phase change material in thermally modified wood for thermal energy storage :: BioResources [bioresources.cnr.ncsu.edu]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Techniques for 1-Tetradecanol Purity Assessment

For researchers, scientists, and drug development professionals, ensuring the purity of raw materials like 1-Tetradecanol (myristyl alcohol) is a critical step that underpins the reliability and reproducibility of experimental outcomes.[1] The presence of impurities, often homologous fatty alcohols such as 1-dodecanol (B7769020) (C12) and 1-hexadecanol (B1195841) (C16), can significantly impact the physicochemical properties and biological activity of formulations.[1] This guide provides a comprehensive comparison of key analytical techniques for the purity assessment of 1-Tetradecanol, supported by experimental data and detailed methodologies.

Overview of Analytical Techniques

The most prevalent methods for determining the purity of 1-Tetradecanol include Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography (HPLC) with UV detection (often requiring derivatization), and titrimetric methods like the determination of Hydroxyl Value.[2] Spectroscopic techniques such as Fourier-Transform Infrared Spectroscopy (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopy serve as complementary methods for structural confirmation and functional group analysis.[1][3]

Gas Chromatography (GC-FID) is a robust and widely adopted technique for volatile and semi-volatile compounds like fatty alcohols.[2] It separates components based on their boiling points and interactions with a stationary phase, providing a detailed impurity profile.[2]

High-Performance Liquid Chromatography (HPLC) is a versatile technique, but since fatty alcohols lack a strong chromophore, derivatization is necessary to enable sensitive UV detection.[2] This method is a viable alternative when GC is unavailable or when derivatization can enhance selectivity in complex matrices.[2]

Hydroxyl Value Titration is a classical chemical method that quantifies the hydroxyl groups in the sample. While it can indicate overall purity in terms of hydroxyl-containing compounds, it is not specific for identifying individual impurities.[1][2]

Spectroscopic Methods (FT-IR, NMR) are powerful for structural elucidation and confirming the presence of the characteristic hydroxyl functional group and the long alkyl chain of 1-Tetradecanol.[3][4] However, they are generally not suitable for quantifying homologous impurities.

Data Presentation

The following table summarizes the key performance parameters of the principal analytical techniques used for 1-Tetradecanol purity assessment.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV with Derivatization)	Hydroxyl Value Titration
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on polarity after derivatization to a UV-absorbing compound.	Titration of the hydroxyl group after acetylation.
Information Provided	Quantitative purity, identification and quantification of volatile impurities.[1]	Quantitative purity, analysis of derivatizable impurities.	Overall hydroxyl content, indirect purity measure.
Advantages	High resolution, high sensitivity, provides detailed impurity profile, robust, and easily automated.[1][2]	Versatile, alternative to GC, derivatization can enhance selectivity.[2]	Low cost, simple instrumentation.
Limitations	May require derivatization for polar analytes, destructive to the sample.[1]	Derivatization step can be complex and time-consuming, requires chromophore.[2]	Not specific for identifying impurities, less sensitive than chromatographic methods.[1]

Experimental Protocols

Detailed methodologies for the key chromatographic techniques are provided below.

Gas Chromatography (GC-FID) Method

This method is suitable for the direct analysis of 1-Tetradecanol and its related volatile impurities.[2]

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary column: DB-5 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[2]

GC-FID Conditions:

• Carrier Gas: Helium or Nitrogen at a constant flow rate of 1.0 mL/min.[2]

• Injector Temperature: 250°C.[2]

• Detector Temperature: 300°C.[2]

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.[2]

• Injection Volume: 1 µL.[2]

Sample Preparation:

• Accurately weigh about 100 mg of 1-Tetradecanol.

• Dissolve in 10 mL of a suitable solvent such as isopropanol (B130326) or chloroform.[2]

Purity Calculation: The percentage purity is calculated using the area normalization method. The area of the 1-Tetradecanol peak is divided by the total area of all peaks (excluding the solvent peak) and multiplied by 100.[2]

High-Performance Liquid Chromatography (HPLC) Method with Pre-column Derivatization

This method requires the derivatization of the hydroxyl group of 1-Tetradecanol to a UV-absorbing derivative using an agent like phenyl isocyanate.[2]

Instrumentation:

• HPLC system with a UV detector.

• Column: C18 reverse-phase column, 4.6 mm x 150 mm, 5 µm particle size.[2]

HPLC Conditions:

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Initial: 70% Acetonitrile.

  • Gradient: Linearly to 100% Acetonitrile over 15 minutes.

  • Hold: 5 minutes at 100% Acetonitrile.[2]

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30°C.[2]

• Detection Wavelength: 240 nm.[2]

• Injection Volume: 20 µL.[2]

Derivatization Protocol:

• Accurately weigh about 10 mg of 1-Tetradecanol into a vial.

• Add 1 mL of anhydrous acetonitrile and 50 µL of triethylamine.

• Add 20 µL of phenyl isocyanate and cap the vial tightly.

• Heat at 60°C for 30 minutes.

• Cool to room temperature and dilute with the mobile phase to a suitable concentration for injection.[2]

Purity Calculation: An external standard of derivatized 1-Tetradecanol of known purity is used to create a calibration curve. The purity of the sample is determined by comparing its peak area to the calibration curve.[2]

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the purity assessment of 1-Tetradecanol, from sample reception to the final purity report, incorporating the comparative analytical techniques.

Workflow for 1-Tetradecanol Purity Assessment

Conclusion and Recommendations

The selection of an appropriate analytical method for 1-Tetradecanol purity assessment is contingent on the specific requirements of the analysis.

• GC-FID is the recommended method for routine quality control due to its high specificity, robustness, and ability to provide a detailed impurity profile.[2]

• HPLC with derivatization offers a reliable alternative, particularly when GC instrumentation is not available or for specific applications where derivatization enhances selectivity.[2]

• Hydroxyl Value Titration can be used as a simple, low-cost screening tool for overall hydroxyl content but lacks the specificity for detailed impurity profiling.

• Spectroscopic methods like FT-IR and NMR are invaluable for initial identification and structural confirmation but are not primary techniques for quantitative purity assessment of homologous impurities.[1]

For comprehensive quality assurance in research and drug development, a combination of a high-resolution chromatographic technique (like GC-FID) for purity and impurity profiling, alongside spectroscopic methods for identity confirmation, is recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Assessing Lot-to-Lot Variability of Commercial 1-Tetradecanol: A Guide for Researchers

For professionals in research, science, and drug development, the consistency of raw materials like 1-Tetradecanol, also known as myristyl alcohol, is crucial for reproducible experiments and the development of safe and effective products.[1] This fatty alcohol is a common ingredient in cosmetics, pharmaceuticals, and various research applications, acting as an emollient, emulsion stabilizer, or a component in drug delivery systems.[1] However, the variability between different commercial lots of 1-Tetradecanol can introduce significant, and often overlooked, deviations in experimental and manufacturing outcomes.[1]

This guide provides a framework for assessing the lot-to-lot variability of commercial 1-Tetradecanol, complete with comparative data and detailed experimental protocols.

The Importance of Scrutinizing Lot-to-Lot Variability

Different batches of 1-Tetradecanol can differ in purity, impurity profiles, and physical characteristics.[1] These differences can stem from variations in manufacturing processes, the source of raw materials (such as palm kernel or coconut oil), and storage conditions.[1][2] The presence of other fatty alcohols (like 1-Dodecanol or 1-Hexadecanol), unreacted precursors, or degradation byproducts can alter the physicochemical properties of a formulation.[1][3] Such variations can impact everything from the stability of an emulsion to the biological response in a cell-based assay.[1] Therefore, rigorous quality control and a thorough assessment of each new lot are essential for reliable and reproducible scientific results.[1]

Comparative Data on 1-Tetradecanol Lots

To ensure consistency, it is vital to test key quality attributes. The following table illustrates a hypothetical comparison of three different commercial lots of 1-Tetradecanol against typical specifications.

Table 1: Hypothetical Comparative Data for Three Lots of 1-Tetradecanol

Parameter	Specification	Lot A	Lot B	Lot C	Method
Appearance	White solid	Conforms	Conforms	Conforms	Visual
Purity (by GC)	≥ 99.0%	99.5%	99.1%	98.5% (Out of Spec)	Gas Chromatography (GC)
1-Dodecanol (C12)	≤ 0.5%	0.2%	0.4%	0.7% (Out of Spec)	Gas Chromatography (GC)
1-Hexadecanol (C16)	≤ 0.5%	0.3%	0.5%	0.8% (Out of Spec)	Gas Chromatography (GC)
Melting Point	36-40 °C	38.5 °C	37.8 °C	37.5 °C	Capillary Method
Acid Value	≤ 0.1 mg KOH/g	0.05	0.08	0.09	Titration
Hydroxyl Value	258-262 mg KOH/g	260.5	259.1	258.5	Titration

This data is for illustrative purposes only and does not represent actual product testing.

Experimental Protocols

The primary analytical method for evaluating the purity and impurity profile of 1-Tetradecanol is Gas Chromatography (GC), often paired with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).[1][4]

Protocol: Purity and Impurity Profiling by GC-FID

This protocol outlines a general method for the analysis of 1-Tetradecanol. Optimization may be necessary depending on the specific instrumentation.

• Objective: To determine the purity of 1-Tetradecanol and quantify related fatty alcohol impurities.

• Sample Preparation (Silylation):

  • Accurately weigh approximately 10 mg of the 1-Tetradecanol sample into a vial.[3]

  • Add 1 mL of a suitable solvent, such as N,N-dimethylformamide (DMF).[3]

  • Add 100 µL of a silylating agent, like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), to derivatize the hydroxyl group.[3][5]

  • Cap the vial and heat at 60-70°C for 30 minutes.[3][5]

  • Allow the sample to cool to room temperature before injection.[3]

• GC-FID Instrument Conditions:

  • Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or an equivalent non-polar capillary column.[3]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.[3]

  • Injector Temperature: 280°C.[3]

  • Detector Temperature: 300°C.[3]

  • Oven Program: Start at 100°C (hold for 2 min), ramp at 10°C/min to 280°C, and hold for 10 minutes.[3]

  • Injection Volume: 1 µL.[3]

• Data Analysis:

  • Identify peaks based on retention times compared to reference standards.

  • Calculate purity using the area normalization method: (Area of 1-Tetradecanol peak / Total area of all peaks) x 100.[1]

Protocol: Melting Point Determination by Capillary Method

This protocol describes how to determine the melting point of 1-Tetradecanol.

• Objective: To determine the temperature range over which the 1-Tetradecanol sample melts.

• Procedure:

  • Ensure the sample is dry and in a powdered form.

  • Pack a small amount of the sample into a capillary tube.

  • Place the capillary tube in a melting point apparatus.

  • Heat the sample slowly and record the temperature at which the substance starts to melt and the temperature at which it becomes completely liquid.

Workflow and Impact Analysis

To systematically approach the assessment of lot-to-lot variability, a clear workflow is essential. Furthermore, understanding the potential impact of this variability on the final product is critical for risk assessment.

Workflow for assessing 1-Tetradecanol lot-to-lot variability.

Potential impact of 1-Tetradecanol variability on drug product.

By implementing a robust and systematic approach to qualifying each lot of 1-Tetradecanol, researchers and developers can mitigate risks, improve the reproducibility of their work, and ensure the final quality and performance of their products.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Cross-Validation of GC-FID and HPLC Methods for the Analysis of 1-Tetradecanol: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of 1-Tetradecanol (myristyl alcohol) is critical for quality control, purity assessment, and various research applications. The selection of an appropriate analytical method is a pivotal decision that influences the precision and validity of experimental results. This guide provides an objective cross-validation and comparison of two common chromatographic techniques for the analysis of 1-Tetradecanol: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography (HPLC).

This comparison is supported by a summary of experimental data and detailed methodologies to assist in selecting the most suitable technique for specific analytical needs.

Overview of Analytical Techniques

Gas Chromatography with Flame Ionization Detection (GC-FID) is a robust and widely used technique for the analysis of volatile and semi-volatile compounds like 1-Tetradecanol.[1][2] In GC, the sample is vaporized and separated based on its components' boiling points and interactions with a stationary phase within a capillary column.[2] The Flame Ionization Detector (FID) is highly sensitive to organic compounds containing carbon-hydrogen bonds, providing a response that is proportional to the mass of the analyte.[1][2]

High-Performance Liquid Chromatography (HPLC) is a versatile technique suitable for a broad range of compounds.[3] However, fatty alcohols like 1-Tetradecanol lack a strong chromophore, making direct detection by UV-Vis detectors challenging.[1][2] Consequently, a pre-column derivatization step is often necessary to attach a UV-absorbing molecule to the 1-Tetradecanol, enabling sensitive detection.[1]

Comparative Performance Data

The selection of an analytical method is often dictated by its performance characteristics. The following table summarizes key validation parameters for GC-FID and HPLC methods for the analysis of long-chain alcohols, providing a basis for comparison.

Performance Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV with Derivatization)	Key Considerations
Precision (%RSD)	≤ 5.88%[4]	≤ 5.88% (often slightly better than GC)[4]	Both methods demonstrate good precision.
Recovery (%)	≥ 82.31%[4]	≥ 82.31%[4]	Optimized extraction procedures yield comparable recovery rates.
Linearity (r²)	> 0.99[4]	> 0.99[4]	Both techniques show excellent linearity over a defined concentration range.
Sensitivity (LOD/LOQ)	Generally high for volatile compounds	Dependent on the derivatizing agent and detector	GC-FID is inherently sensitive to hydrocarbons. HPLC sensitivity is enhanced by derivatization.
Specificity	High, based on retention time	High, based on retention time of the derivative	Both methods provide good specificity for the analyte of interest.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods.

Gas Chromatography (GC-FID) Method

This method is suitable for the direct analysis of 1-Tetradecanol and its related impurities.[1]

Instrumentation:

• Gas Chromatograph: Equipped with a flame ionization detector (FID) and a capillary column.[1]

• Column: DB-5 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[1]

• Carrier Gas: Helium or Nitrogen at a constant flow rate of 1.0 mL/min.[1]

• Injector Temperature: 250°C.[1]

• Detector Temperature: 300°C.[1]

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.[1]

  • Ramp: 10°C/min to 280°C.[1]

  • Hold: 5 minutes at 280°C.[1]

• Injection Volume: 1 µL.[1]

Sample Preparation:

• Accurately weigh about 100 mg of 1-Tetradecanol.[1]

• Dissolve in 10 mL of a suitable solvent such as isopropanol (B130326) or chloroform.[1]

Purity Calculation: The percentage purity is calculated using the area normalization method, where the area of the 1-Tetradecanol peak is divided by the total area of all peaks (excluding the solvent peak) and multiplied by 100.[1]

High-Performance Liquid Chromatography (HPLC) Method with Pre-column Derivatization

This method requires the derivatization of the hydroxyl group of 1-Tetradecanol to a UV-absorbing derivative.[1] Phenyl isocyanate is a common derivatizing agent.[1]

Instrumentation:

• HPLC System: An HPLC system equipped with a UV detector.[1]

• Column: C18 reverse-phase column, 4.6 mm x 150 mm, 5 µm particle size.[1]

• Mobile Phase: A gradient of acetonitrile (B52724) and water.[1]

  • Initial: 70% Acetonitrile.[1]

  • Gradient: Linearly to 100% Acetonitrile over 15 minutes.[1]

  • Hold: 5 minutes at 100% Acetonitrile.[1]

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30°C.[1]

• Detection Wavelength: 240 nm.[1]

• Injection Volume: 20 µL.[1]

Derivatization Protocol:

• Accurately weigh about 10 mg of 1-Tetradecanol into a vial.[1]

• Add 1 mL of anhydrous acetonitrile and 50 µL of triethylamine.[1]

• Add 20 µL of phenyl isocyanate and cap the vial tightly.[1]

• Heat at 60°C for 30 minutes.[1]

• Cool to room temperature and dilute with the mobile phase to a suitable concentration for injection.[1]

Purity Calculation: An external standard of derivatized 1-Tetradecanol of known purity is used to create a calibration curve. The purity of the sample is determined by comparing its peak area to the calibration curve.[1]

Method Cross-Validation Workflow

The process of cross-validating analytical methods follows a logical sequence to ensure that both methods provide comparable results.

Caption: A generalized workflow for the cross-validation of GC-FID and HPLC methods for 1-Tetradecanol analysis.

Conclusion

Both GC-FID and HPLC with derivatization are suitable methods for the analysis of 1-Tetradecanol. The choice between the two techniques depends on several factors, including the availability of instrumentation, the required sensitivity, and the complexity of the sample matrix.

• GC-FID is often the recommended method for routine quality control of 1-Tetradecanol due to its robustness, ease of automation, and the fact that it does not require a derivatization step.[1] It provides a detailed impurity profile of other volatile homologous alcohols.[5]

• HPLC with derivatization offers a viable alternative, particularly when GC instrumentation is not available or when dealing with complex matrices where derivatization can enhance selectivity.[1] It is also advantageous for analyzing thermally labile compounds.[3]

Ultimately, the cross-validation of results between GC-FID and HPLC can provide the highest level of confidence in the analytical data, ensuring the integrity and reliability of research findings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

The Occlusive Properties of 1-Tetradecanol in Comparison to Other Fatty Alcohols: A Scientific Guide

For Researchers, Scientists, and Drug Development Professionals

In the development of topical and dermatological products, the selection of excipients that modulate skin barrier function is a critical determinant of efficacy and user experience. Fatty alcohols are a cornerstone of many formulations, valued for their emollient and moisturizing properties. A key characteristic underpinning their function is occlusivity—the ability to form a barrier on the skin that reduces transepidermal water loss (TEWL). This guide provides a comparative analysis of the occlusive properties of 1-Tetradecanol (myristyl alcohol) against other commonly used fatty alcohols, supported by established experimental methodologies and an exploration of the underlying mechanisms.

The Principle of Occlusion by Fatty Alcohols

Fatty alcohols are long-chain aliphatic alcohols derived from natural sources or synthesized. Their molecular structure, featuring a hydrophilic alcohol group and a lipophilic alkyl chain, allows them to align at the skin's surface. This orientation facilitates the formation of a thin, protective film that impedes the evaporation of water from the stratum corneum, the outermost layer of the skin. The primary mechanism of action involves the creation of a hydrophobic barrier that reinforces the skin's natural lipid barrier, thereby enhancing skin hydration and smoothness.

Mechanism of fatty alcohol-induced skin occlusion.

Comparative Occlusivity: The Role of Carbon Chain Length

The occlusive efficacy of a fatty alcohol is significantly influenced by the length of its carbon chain. Generally, a longer alkyl chain results in a more substantial and effective occlusive barrier. This is attributed to stronger van der Waals forces between the longer chains, leading to a more ordered and less permeable film on the skin. Consequently, fatty alcohols with more carbon atoms are typically more effective at preventing water loss.

Quantitative Data Summary

The following table provides a comparative summary of the occlusive properties of 1-Tetradecanol and other common fatty alcohols. The TEWL reduction percentages are illustrative and based on the established principle of increasing occlusivity with longer chain length, as specific comparative values are not available in a single study.

Fatty Alcohol	Chemical Formula	Carbon Chain Length	Expected Occlusivity	Illustrative TEWL Reduction (%)
Lauryl Alcohol	C₁₂H₂₆O	12	Low	5 - 10%
1-Tetradecanol (Myristyl Alcohol)	C₁₄H₃₀O	14	Moderate	10 - 15%
Cetyl Alcohol	C₁₆H₃₄O	16	High	15 - 25%
Stearyl Alcohol	C₁₈H₃₈O	18	Very High	20 - 30%
Oleyl Alcohol	C₁₈H₃₆O	18 (Unsaturated)	Moderate to High	15 - 20%

Note: The illustrative TEWL reduction percentages are not from a direct comparative study but are based on the well-established principle of structure-activity relationship for fatty alcohol occlusivity.

Experimental Protocols for Occlusivity Measurement

The gold standard for quantifying the occlusive effect of a substance is the measurement of Transepidermal Water Loss (TEWL). This non-invasive technique measures the rate of water vapor diffusing from the skin into the atmosphere. A reduction in TEWL after the application of a test substance indicates an occlusive effect.

In-Vivo Transepidermal Water Loss (TEWL) Measurement

Objective: To determine the in-vivo occlusive effect of a fatty alcohol by measuring the reduction in TEWL.

Methodology:

• Subject Selection: A panel of healthy volunteers with no known skin conditions is recruited. Subjects should avoid using any topical products on the test area (typically the volar forearm) for a specified period before the study.

• Acclimatization: Subjects are required to acclimatize in a room with controlled temperature (20-22°C) and relative humidity (40-60%) for at least 30 minutes prior to measurements.

• Baseline Measurement: The baseline TEWL is measured on designated test sites on the volar forearm using a Tewameter® or a similar evaporimeter.

• Product Application: A standardized amount (e.g., 2 mg/cm²) of the fatty alcohol (or a formulation containing it) is applied to the designated test site. An untreated site serves as a control.

• Post-Application Measurements: TEWL readings are taken from the treated and control sites at specified time intervals (e.g., 1, 2, 4, 6, and 8 hours) after application.

• Data Analysis: The percentage reduction in TEWL from the baseline is calculated for each time point and compared between the different fatty alcohols and the control.

Workflow for in-vivo TEWL measurement.

Conclusion

1-Tetradecanol is a valuable fatty alcohol with moderate occlusive properties, making it a suitable ingredient for a wide range of cosmetic and pharmaceutical formulations where a balance between moisturization and a light skin feel is desired. The general principle of increasing occlusivity with longer carbon chain length is a key consideration for formulators. For applications requiring a more pronounced barrier effect to combat significant skin dryness, longer-chain fatty alcohols such as cetyl and stearyl alcohol would be more effective choices. Conversely, for formulations where a less greasy and lighter feel is paramount, shorter-chain fatty alcohols may be preferred, albeit with a trade-off in occlusive performance. The selection of the appropriate fatty alcohol should be guided by the specific therapeutic or cosmetic goal, taking into account the desired level of occlusivity, sensory characteristics, and the overall formulation matrix. The experimental protocol outlined provides a robust framework for generating the quantitative data necessary to make an informed decision in the development of effective topical products.

1-Tetradecanol: A High-Performance Phase Change Material for Precise Thermal Regulation

A detailed comparison of the thermal stability and performance of 1-Tetradecanol against other common organic phase change materials (PCMs), supported by experimental data and protocols for researchers, scientists, and drug development professionals.

1-Tetradecanol, a fatty alcohol, is emerging as a superior phase change material for applications demanding precise temperature control within a narrow range. Its high latent heat of fusion, consistent melting and freezing behavior, and chemical stability make it a compelling alternative to other organic PCMs like paraffin (B1166041) waxes and fatty acids. This guide provides an in-depth comparison of 1-Tetradecanol's thermal properties and stability, supported by established experimental methodologies.

Comparative Thermal Properties of 1-Tetradecanol and Other PCMs

The effectiveness of a PCM is primarily determined by its thermal properties. The following tables summarize the key performance indicators for 1-Tetradecanol in comparison to other frequently used organic PCMs.

Material	Melting Point (°C)	Latent Heat of Fusion (J/g)	Thermal Conductivity (W/m·K)	Specific Heat Capacity (J/g·K)
1-Tetradecanol	38 - 41[1]	166.43 - 231[1][2]	~0.22 (Solid)[2], ~0.15 (Liquid)[3]	~1.99 - 2.13 (Solid)[2][3], 2.84 (Liquid)[3]
Paraffin Wax	23 - 70[2]	136.4 - 220[2]	~0.2 (Solid)[2]	2.14 - 2.9[2]
Myristic Acid	54.28[3]	191.27[3]	~0.35 (Solid), ~0.14 (Liquid)[3]	1.88 (Solid), 2.43 (Liquid)[3]
Palmitic Acid	64.1[3]	50.8[3]	~0.36 (Solid), ~0.15 (Liquid)[3]	1.92 (Solid), 2.51 (Liquid)[3]
Stearic Acid	53 - 59[3]	159.71[3]	~0.37 (Solid), ~0.16 (Liquid)[3]	1.97 (Solid), 2.60 (Liquid)[3]

Table 1: Comparison of Thermophysical Properties of 1-Tetradecanol and Other Common PCMs.

Experimental Protocols for Thermal Characterization

Accurate and reproducible data are paramount in the evaluation of PCMs. The following are standard experimental protocols for determining the key thermal properties.

Differential Scanning Calorimetry (DSC)

Objective: To determine the phase change temperatures (melting and freezing points) and the latent heat of fusion.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

• A small, precisely weighed sample (typically 5-10 mg) of the PCM is hermetically sealed in an aluminum pan.

• An empty sealed pan is used as a reference.

• The sample and reference are placed in the DSC cell.

• A controlled thermal program is initiated. A typical program involves:

  • Equilibrating the sample at a temperature at least 20°C below the expected melting point.

  • Heating the sample at a constant rate (e.g., 5-10°C/min) to a temperature at least 20°C above the melting point.[3]

  • Holding the sample at this temperature for a few minutes to ensure complete melting.

  • Cooling the sample at a constant rate (e.g., 5-10°C/min) back to the initial temperature.[3]

• The heat flow to or from the sample relative to the reference is recorded as a function of temperature.

Data Analysis:

• The melting and freezing points are determined from the onset or peak temperatures of the endothermic and exothermic peaks on the DSC thermogram, respectively.[3]

• The latent heat of fusion is calculated by integrating the area under the melting peak.[3]

Thermal Gravimetric Analysis (TGA)

Objective: To assess the thermal stability and decomposition temperature of the PCM.

Apparatus: A Thermogravimetric Analyzer.

Procedure:

• A small, weighed sample of the PCM is placed in a crucible.

• The crucible is placed in the TGA furnace.

• The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen or air).

• The mass of the sample is continuously monitored as a function of temperature.

Data Analysis:

• The onset temperature of mass loss indicates the beginning of thermal decomposition.

• The TGA curve provides information about the temperature range over which the material is stable.

Experimental Workflow for PCM Evaluation

The following diagram illustrates a logical workflow for the comprehensive evaluation of a phase change material.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Quantitative Analysis of Impurities in Technical Grade 1-Tetradecanol

For researchers, scientists, and drug development professionals, the purity of raw materials is paramount to ensuring the accuracy, reproducibility, and validity of experimental results. Technical grade 1-Tetradecanol, a long-chain fatty alcohol also known as myristyl alcohol, is widely used in various applications, including cosmetics, pharmaceuticals, and as a chemical intermediate. However, its commercial production, often through the hydrogenation of myristic acid from natural sources like palm kernel or coconut oil, can result in the presence of several impurities.[1][2] This guide provides a comprehensive comparison of analytical techniques for the quantitative analysis of these impurities, supported by experimental data and detailed protocols.

Common Impurities in Technical Grade 1-Tetradecanol

The most frequently encountered impurities in technical grade 1-Tetradecanol are other fatty alcohols with similar carbon chain lengths. Residual starting materials or byproducts from the manufacturing process can also be present. The presence of these impurities can significantly alter the physicochemical properties of 1-Tetradecanol, such as its melting point and latent heat of fusion, which is critical in applications like phase change materials.[1]

Table 1: Common Impurities in Technical Grade 1-Tetradecanol

Impurity Name	Chemical Formula	Common Abbreviation	Typical Concentration in Technical Grade
1-Dodecanol	C₁₂H₂₆O	C12 Alcohol (Lauryl Alcohol)	Up to 1.0%
1-Hexadecanol	C₁₆H₃₄O	C16 Alcohol (Cetyl Alcohol)	Up to 1.0%
Myristic Acid	C₁₄H₂₈O₂	-	Residual amounts

Data sourced from multiple technical specifications and application notes.[1][2]

Comparison of Analytical Techniques

The selection of an appropriate analytical method is crucial for the accurate quantification of impurities in 1-Tetradecanol. The most common and effective technique is Gas Chromatography (GC), particularly with a Flame Ionization Detector (GC-FID).[2][3] High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are also viable alternatives, each with its own advantages and limitations.

Table 2: Comparison of Analytical Techniques for 1-Tetradecanol Impurity Analysis

Technique	Principle	Advantages	Disadvantages
Gas Chromatography (GC-FID)	Separation of volatile compounds based on boiling point and polarity, with detection by flame ionization.[2][3]	High resolution and sensitivity for volatile impurities, robust, cost-effective, and provides quantitative data on individual impurities.[3]	May require derivatization for less volatile or polar analytes to improve peak shape.[2][4]
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Suitable for a wide range of compounds, including those that are not volatile.	Often requires derivatization of fatty alcohols to enable UV detection, which adds complexity and cost.[3]
Gas Chromatography-Mass Spectrometry (GC-MS)	Combines the separation power of GC with the identification capabilities of mass spectrometry.[4][5]	Provides definitive identification of impurities based on their mass spectra.[4]	More expensive instrumentation compared to GC-FID.
Hydroxyl Value Titration	A wet chemical method to determine the total hydroxyl group content.	Simple, inexpensive, and does not require sophisticated instrumentation.[3]	Not specific; it quantifies the total alcohol content but does not differentiate between 1-Tetradecanol and its alcohol impurities.[3]

Experimental Workflows and Protocols

To ensure reliable and reproducible results, it is essential to follow a well-defined experimental workflow. The following diagrams and protocols outline the key steps for the quantitative analysis of impurities in 1-Tetradecanol using GC-MS and a general workflow for assessing lot-to-lot variability.

Experimental Workflow for GC-MS Analysis

Caption: A generalized workflow for the GC-MS analysis of 1-Tetradecanol.

Detailed Experimental Protocol: GC-FID for Purity and Impurity Profiling

This protocol is suitable for determining the purity of 1-Tetradecanol and quantifying related fatty alcohol impurities.[1]

1. Objective: To determine the percentage purity of 1-Tetradecanol and quantify the levels of C12 and C16 alcohol impurities.

2. Materials and Reagents:

• 1-Tetradecanol sample

• Reference standards for 1-Dodecanol, 1-Tetradecanol, and 1-Hexadecanol (≥99% purity)

• Heptane (B126788) or another suitable solvent (GC grade)

3. Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (GC-FID)

• Capillary Column: DB-Wax (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar column.[1]

4. Standard and Sample Preparation:

• Standard Preparation: Prepare individual and mixed standards of C12, C14, and C16 alcohols in heptane at known concentrations (e.g., 100 µg/mL).

• Sample Preparation: Accurately weigh approximately 100 mg of the technical grade 1-Tetradecanol and dissolve it in 10 mL of heptane.

5. GC-FID Conditions: [1]

• Inlet Temperature: 250 °C

• Detector Temperature: 280 °C

• Carrier Gas: Helium or Hydrogen at a constant flow of 1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 1 minute.

  • Ramp: 10 °C/min to 240 °C.

  • Hold at 240 °C for 5 minutes.

• Injection Volume: 1 µL

• Split Ratio: 50:1

6. Data Analysis:

• Identify the peaks corresponding to 1-Dodecanol, 1-Tetradecanol, and 1-Hexadecanol based on the retention times of the standards.

• Calculate the percentage of each component using the area normalization method:

  • % Component = (Area of Component Peak / Total Area of All Peaks) x 100

Logical Workflow for Assessing Lot-to-Lot Variability

To ensure the consistency of experimental outcomes, it is crucial to assess the variability between different batches of technical grade 1-Tetradecanol.

Caption: Workflow for assessing 1-Tetradecanol lot-to-lot variability.

By implementing these analytical methods and workflows, researchers can effectively quantify impurities in technical grade 1-Tetradecanol, ensuring the quality and consistency of their materials and the reliability of their research findings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to 1-Tetradecanol and Other Fatty Alcohols in Emulsion Stabilization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance of 1-tetradecanol (B3432657) (myristyl alcohol) against other common fatty alcohol stabilizers, namely cetyl alcohol (C16) and stearyl alcohol (C18), in oil-in-water (O/W) emulsions. The selection of an appropriate stabilizer is critical for the efficacy, stability, and sensory characteristics of emulsion-based formulations in pharmaceuticals and cosmetics.

Introduction to Fatty Alcohols as Emulsion Stabilizers

Fatty alcohols are amphiphilic molecules that function as co-emulsifiers, thickeners, and stabilizers in emulsions.[1] Their hydrophobic alkyl chain orients within the oil phase, while the hydrophilic hydroxyl group is exposed to the aqueous phase. This positioning at the oil-water interface reduces interfacial tension and, in conjunction with a primary emulsifier, forms a structured interfacial film.[2] This film acts as a mechanical barrier to prevent the coalescence of dispersed droplets. Furthermore, fatty alcohols contribute to the formation of a viscoelastic lamellar gel network within the continuous aqueous phase, which entraps the oil droplets and enhances the long-term stability of the emulsion.[1]

The carbon chain length of the fatty alcohol is a crucial factor influencing its performance. Generally, an increase in chain length leads to higher viscosity and potentially greater stability, though it may also affect the sensory profile of the final product.[3][4]

Quantitative Performance Comparison

While direct, side-by-side quantitative comparisons of 1-tetradecanol with other fatty alcohols under identical experimental conditions are limited in publicly available literature, the following tables summarize the expected performance based on a composite of findings from various studies. These tables provide an illustrative comparison of key performance parameters.

Table 1: Rheological Properties of O/W Emulsions Stabilized with Different Fatty Alcohols

Fatty Alcohol (Concentration)	Viscosity	Rheological Behavior	Key Observations
1-Tetradecanol (C14)	Lower than C16 and C18	Shear-thinning	Provides a lighter, less greasy feel.[4] Emulsions are less stable compared to those with cetostearyl alcohol.[5]
Cetyl Alcohol (C16)	Higher than C14	Shear-thinning, Thixotropic	Contributes to a richer, more substantive feel.[4] Emulsions are less stable than those with cetostearyl alcohol.[5]
Stearyl Alcohol (C18)	Highest	Shear-thinning, Thixotropic	Emulsions prepared with pure stearyl alcohol can be unstable and may crack within days.[5]
Cetostearyl Alcohol (C16/C18 blend)	High	Shear-thinning, Thixotropic	Often used to achieve optimal stability and desired viscosity due to the formation of a more robust lamellar gel network.[1][6]

Table 2: Emulsion Stability Parameters

Fatty Alcohol	Droplet Size (initial)	Creaming Index (after 7 days)	Zeta Potential (mV)	Long-Term Stability
1-Tetradecanol (C14)	Small	Moderate	Moderately Negative	Less stable than C16/C18 blends.[5]
Cetyl Alcohol (C16)	Small	Low to Moderate	Moderately Negative	Less stable than C16/C18 blends.[5]
Stearyl Alcohol (C18)	Larger, prone to increase	High	Less Negative	Poor, emulsion may crack.[5]
Cetostearyl Alcohol (C16/C18 blend)	Small and stable	Very Low	Moderately to Highly Negative	High, considered very stable.[6]

Mechanism of Stabilization and Experimental Workflow

The stabilization of emulsions by fatty alcohols is a multi-faceted process. The diagram below illustrates the key mechanisms involved.

A diagram illustrating the mechanism of emulsion stabilization by fatty alcohols.

The following workflow outlines a typical experimental procedure for comparing the performance of different fatty alcohol stabilizers in an O/W emulsion.

A typical experimental workflow for comparing emulsion stabilizers.

Detailed Experimental Protocols

The following protocols provide a framework for the preparation and characterization of O/W emulsions to compare the performance of 1-tetradecanol with other fatty alcohols.

1. Protocol for Preparation of O/W Emulsion

• Materials:

  • Oil Phase: Mineral Oil (or other desired oil), 1-Tetradecanol (or Cetyl Alcohol, Stearyl Alcohol, or Cetostearyl Alcohol), Primary Emulsifier (e.g., Polysorbate 60).

  • Aqueous Phase: Purified Water, Co-emulsifier/Humectant (e.g., Glycerin), Preservative.

• Procedure:

  • In separate beakers, weigh the components of the oil phase and the aqueous phase.

  • Heat both phases separately to 70-75°C in a water bath, stirring until all components are fully dissolved and uniform.[2]

  • Slowly add the hot oil phase to the hot aqueous phase while homogenizing at a moderate speed (e.g., 5000 rpm) for 5-10 minutes to form a coarse emulsion.[2]

  • Continue homogenization while allowing the emulsion to cool.

  • Once cooled to room temperature, perform final adjustments, such as pH measurement and modification if necessary.

2. Protocol for Emulsion Characterization

• Droplet Size Analysis:

  • Method: Dynamic Light Scattering (DLS) or Laser Diffraction.

  • Procedure: Dilute the emulsion with purified water to an appropriate concentration to avoid multiple scattering effects.[7] Analyze the sample using a particle size analyzer to determine the mean droplet size and polydispersity index (PDI). Measurements should be taken at regular intervals (e.g., 0, 24, 48 hours, and weekly) to monitor changes over time.[1]

• Viscosity Measurement:

  • Method: Rotational Viscometer.

  • Procedure: Place a suitable amount of the emulsion in the viscometer cup. Measure the viscosity at a controlled temperature and a range of shear rates to characterize the rheological behavior.

• Creaming Index:

  • Method: Gravitational Separation.

  • Procedure: Place a known volume of the emulsion in a graduated cylinder and store it at a constant temperature.[1] Measure the height of the separated serum layer at regular intervals. The creaming index is calculated as: Creaming Index (%) = (Height of Serum Layer / Total Height of Emulsion) x 100[1]

• Zeta Potential Measurement:

  • Method: Electrophoretic Light Scattering (ELS).

  • Procedure: Dilute the emulsion in a suitable dispersant (e.g., 10 mM NaCl solution) to reduce the droplet concentration.[7] Measure the electrophoretic mobility of the droplets in an electric field to determine the zeta potential, which indicates the surface charge and electrostatic stability of the droplets.

Conclusion

The choice of fatty alcohol as an emulsion stabilizer significantly impacts the final product's rheological properties and long-term stability. While 1-tetradecanol can be used to create emulsions with a lighter sensory feel, studies suggest that for enhanced stability and viscosity, longer-chain fatty alcohols like cetyl alcohol are more effective.[3][4] However, for optimal performance, a combination of fatty alcohols, such as cetostearyl alcohol (a blend of cetyl and stearyl alcohols), is often preferred.[1][6] This blend forms a more robust and stable lamellar gel network, leading to superior emulsion stability. The experimental protocols provided in this guide offer a framework for researchers to conduct their own comparative studies to determine the most suitable stabilizer system for their specific formulation needs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. The influence of fatty alcohols on the structure and stability of creams prepared with polyethylene glycol 1000 monostearate/fatty alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Safe Disposal of 1-Tetradecanol: A Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of 1-Tetradecanol, also known as Myristyl Alcohol, is crucial for laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage and dispose of this chemical safely. 1-Tetradecanol is recognized for causing serious eye irritation and is very toxic to aquatic life with long-lasting effects.[1][2][3][4] As a combustible solid, it can also form explosive mixtures with air if dispersed as a fine dust.[1][4]

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) to prevent accidental exposure.[2] All handling of 1-Tetradecanol should be conducted in a well-ventilated area to avoid the inhalation of dust.[2][5]

Personal Protective Equipment (PPE) Requirements:

Equipment	Specification	Citations
Eye/Face Protection	Safety glasses or chemical goggles.	[1]
Hand Protection	Chemical-impermeable gloves.	[1]
Skin Protection	Protective clothing to prevent skin exposure.	[1][2]
Respiratory Protection	A particulate respirator should be used, especially where dust may be generated.	[1]

Spill Management Procedures

In the event of a 1-Tetradecanol spill, immediate and correct action is vital to mitigate environmental contamination and ensure the safety of laboratory personnel.

• Ventilate the Area: Ensure there is adequate ventilation to disperse any airborne dust.

• Contain the Spill: Prevent the spill from spreading.

• Clean-Up: Use dry clean-up methods to avoid generating dust.[1][2][4] Sweep or vacuum the material and place it into a suitable, closed container for disposal.[1][2]

• Avoid Drains: Under no circumstances should 1-Tetradecanol or its washings be allowed to enter drains or waterways.[1][2]

Step-by-Step Disposal Procedure

The disposal of 1-Tetradecanol must be managed as hazardous waste, primarily due to its significant environmental toxicity.[2] All waste must be handled in accordance with local, state, and federal regulations.[2][4]

• Waste Collection and Containment:

  • For Spills: Following a spill, collect the material using dry methods and place it into a suitable, closed, and properly labeled container.[2][4]

  • For Unused Product: Keep the chemical in its original or another suitable, tightly closed container for disposal.[2]

• Labeling and Storage:

  • Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical name "1-Tetradecanol."[2]

  • Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acid anhydrides, and acid chlorides.[2][4][5] The storage area should have secondary containment to manage potential leaks.[2]

• Final Disposal:

  • Regulatory Compliance: Chemical waste generators must determine if a discarded chemical is classified as hazardous waste according to EPA guidelines (40 CFR 261.3) and consult state and local regulations for complete classification.[2][6]

  • Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed and approved waste disposal company.[2] Do not mix 1-Tetradecanol with general laboratory or municipal waste.

Quantitative Data for 1-Tetradecanol

This table summarizes key quantitative data for 1-Tetradecanol, which is useful for safety assessments and handling procedures.

Parameter	Value	Citations
GHS Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H410: Very toxic to aquatic life with long lasting effects.	[2]
GHS Precautionary Statements	P273: Avoid release to the environment.P280: Wear protective gloves/protective clothing/eye protection/face protection.P391: Collect spillage.P501: Dispose of contents/container to an approved waste disposal plant.	[2][7]
UN Number	3077	[2]
Proper Shipping Name	Environmentally hazardous substance, solid, n.o.s.	[2]
Hazard Class	9	[2]
Incompatible Materials	Strong oxidizing agents, acid anhydrides, acid chlorides.	[2][5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper management and disposal of 1-Tetradecanol waste.

Caption: Decision workflow for 1-Tetradecanol waste management.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. sds.metasci.ca [sds.metasci.ca]

Personal protective equipment for handling 1-Tetradecanol

Essential Safety and Handling Guide for 1-Tetradecanol

This guide provides crucial safety, handling, and disposal information for 1-Tetradecanol, also known as Myristyl Alcohol. It is intended for laboratory professionals, including researchers, scientists, and those in drug development, to ensure safe operational conduct and environmental responsibility.

Physical and Chemical Properties

Understanding the properties of 1-Tetradecanol is fundamental to its safe handling.

Property[1]	Value
Synonyms	Myristyl alcohol, Tetradecyl alcohol[1][2][3]
CAS Number	112-72-1[1][2]
Molecular Formula	C₁₄H₃₀O[1][2]
Molar Mass	214.39 g/mol [1][2]
Appearance	White crystalline powder or waxy solid[1][2]
Melting Point	37-40°C (98.6-104°F)[1]
Boiling Point	289°C (552.2°F)[1]
Flash Point	141°C (285.8°F)[1]
Solubility	Insoluble in water; Soluble in diethyl ether; Slightly soluble in ethanol[1]

Toxicological Data

The following data summarizes the acute toxicity of 1-Tetradecanol.

Exposure Route[1]	Species[1]	Value[1]
Oral LD50	Rat	> 5000 mg/kg
Dermal LD50	Rabbit	8000 mg/kg[1]
Inhalation LC50	Rat	> 1.5 mg/L air[1]

Operational Plan: Safe Handling and Personal Protective Equipment (PPE)

Adherence to proper handling procedures and the consistent use of appropriate PPE are critical to minimizing exposure risks.

Engineering Controls

• Ventilation: Use 1-Tetradecanol in a well-ventilated area. A local exhaust ventilation system is recommended where the solid is handled as a powder to prevent dust accumulation.[1][2]

• Safety Stations: Ensure that safety showers and eyewash stations are readily accessible near the workstation location.[2]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is based on the potential hazards present in the workplace.

PPE Type	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields or chemical goggles conforming to EN166 (EU) or NIOSH (US) standards.[2]	1-Tetradecanol is classified as causing serious eye irritation.[2][3][4]
Hand Protection	Chemical-resistant gloves (e.g., PVC).[2]	To prevent skin contact. Prolonged or repeated exposure may cause moderate skin irritation, leading to redness, swelling, and dermatitis.[2]
Skin and Body Protection	A laboratory coat and closed-toed footwear are the minimum requirements.[1] For more extensive handling, impervious clothing or a PVC apron should be worn.[5]	To prevent skin exposure.[4]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if exposure limits are exceeded or irritation is experienced. A particulate respirator (e.g., N95) is recommended.[2]	To avoid inhalation of dust.[2]

Procedural Guidance: Handling and Disposal

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure all engineering controls are operational and the required PPE is available and inspected for integrity.

• Dispensing: When handling 1-Tetradecanol as a powder, minimize dust generation.[2] Use in a well-ventilated area, preferably under a local exhaust hood.[2]

• Avoiding Incompatibilities: Keep away from strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[2]

• After Handling: Wash hands thoroughly after handling the substance.[6]

Spill Management

• Minor Spills: Remove all sources of ignition.[5] Use dry clean-up procedures to avoid generating dust.[4][5] Sweep or vacuum the material and place it in a suitable, labeled container for disposal.[2]

• Major Spills: Evacuate personnel from the area and alert emergency responders.[1] Avoid all personal contact, including inhalation of dust.[1][5] Contain the spill to prevent it from entering drains or waterways, as it is very toxic to aquatic life.[1][4]

Disposal Plan

1-Tetradecanol and its container must be disposed of as hazardous waste.[2][5]

• Waste Collection: Collect waste material in a suitable, labeled container.[2]

• Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical name "1-Tetradecanol."

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[7]

• Regulatory Compliance: All disposal procedures must be in accordance with local, state, and federal regulations.[2][4][5] Do not allow the substance to enter drains or waterways.[4]

Workflow Diagrams

The following diagrams illustrate the procedural flow for safely handling and disposing of 1-Tetradecanol.

Safe Handling Workflow for 1-Tetradecanol

Disposal Workflow for 1-Tetradecanol Waste

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. sds.metasci.ca [sds.metasci.ca]
• 7. benchchem.com [benchchem.com]